1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Structure Analysis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the chemical structure, synthesis, and analytical characterization of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. This molecule is a key exemplar of a substituted imidazole, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1][2][3] The strategic incorporation of a phenyl group at the 2-position, an iodine atom at the 4-position, and a cyclopropylmethyl group at the N-1 position imparts a unique combination of steric and electronic properties, making it a valuable scaffold for further chemical elaboration. This guide will delineate a plausible synthetic pathway, predict the expected outcomes of key analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), and discuss the potential applications of this compound in drug discovery and development. The methodologies and interpretations presented herein are grounded in established chemical principles and data from closely related structures, offering a robust framework for researchers working with this and similar molecular entities.

Introduction: The Imidazole Scaffold in Modern Chemistry

The imidazole ring is a privileged five-membered heterocyclic motif that is a cornerstone in a vast array of biologically active molecules and functional materials.[1][4][5] First synthesized by Heinrich Debus in 1858, its unique chemical properties, including its aromaticity, amphoteric nature, and ability to participate in hydrogen bonding, have made it a versatile building block in medicinal chemistry.[1][4] Imidazole derivatives have demonstrated a wide spectrum of pharmacological activities, including antifungal, antibacterial, anti-inflammatory, and anticancer properties.[1][2][3]

The subject of this guide, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, represents a synthetically valuable intermediate. The iodine atom at the 4-position serves as a versatile handle for introducing molecular diversity through various cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions.[6] This capability is crucial for exploring structure-activity relationships (SAR) in drug discovery programs.[6] The N-cyclopropylmethyl group can influence the compound's lipophilicity and metabolic stability, while the 2-phenyl substituent contributes to its overall steric and electronic profile. This guide aims to provide a comprehensive analysis of this compound, from its rational synthesis to its detailed structural elucidation.

Synthetic Strategy: A Multi-Step Approach

The synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole can be logically approached through a three-step sequence, starting from the commercially available 2-phenyl-1H-imidazole. This strategy is designed for efficiency and control over the introduction of the desired substituents.

Caption: Proposed synthetic workflow for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Step 1: Iodination of 2-Phenyl-1H-imidazole

The first step involves the regioselective iodination of the 2-phenyl-1H-imidazole core. The imidazole ring is susceptible to electrophilic substitution, and the introduction of an iodine atom can be achieved using molecular iodine in the presence of a base.

Protocol:

• To a solution of 2-phenyl-1H-imidazole (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add a base like sodium hydroxide or potassium carbonate (2.5 eq).

• Cool the mixture in an ice bath and add a solution of iodine (1.1 eq) in DMF dropwise.

• Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate to remove excess iodine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-iodo-2-phenyl-1H-imidazole.

Causality of Experimental Choices: The use of a base is crucial to deprotonate the imidazole nitrogen, increasing the electron density of the ring and facilitating electrophilic attack by iodine. DMF is a suitable polar aprotic solvent that can dissolve both the starting material and the reagents. The workup with sodium thiosulfate is a standard procedure to neutralize any unreacted iodine.

Step 2: N-Alkylation with (Bromomethyl)cyclopropane

The second and final step is the N-alkylation of the 4-iodo-2-phenyl-1H-imidazole intermediate with (bromomethyl)cyclopropane. This reaction proceeds via a nucleophilic substitution mechanism.

Protocol:

• To a solution of 4-iodo-2-phenyl-1H-imidazole (1.0 eq) in an anhydrous solvent such as acetonitrile or DMF, add a base like potassium carbonate (1.5 eq) or sodium hydride (1.2 eq).[7]

• Stir the suspension at room temperature for 30 minutes to facilitate the formation of the imidazolide anion.

• Add (bromomethyl)cyclopropane (1.2 eq) to the reaction mixture.

• Heat the reaction to a moderate temperature (e.g., 60-80 °C) and monitor by TLC.[8]

• After the reaction is complete, cool the mixture to room temperature and remove the inorganic salts by filtration.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final product, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Causality of Experimental Choices: The choice of base is critical for the deprotonation of the remaining N-H of the imidazole ring, which significantly enhances its nucleophilicity.[7] Anhydrous conditions are necessary, especially when using a strong base like sodium hydride, to prevent its reaction with water. Acetonitrile and DMF are excellent solvents for SN2 reactions. Heating the reaction mixture increases the reaction rate.

Structural Elucidation: A Spectroscopic Approach

A combination of spectroscopic techniques is essential for the unambiguous structural confirmation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Caption: Analytical workflow for the structural characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic molecules.

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.8 - 7.6	Multiplet	2H	Phenyl H (ortho)
~ 7.5 - 7.3	Multiplet	3H	Phenyl H (meta, para)
~ 7.2	Singlet	1H	Imidazole H-5
~ 4.0	Doublet	2H	-CH₂-
~ 1.3 - 1.1	Multiplet	1H	Cyclopropyl CH
~ 0.7 - 0.5	Multiplet	2H	Cyclopropyl CH₂
~ 0.5 - 0.3	Multiplet	2H	Cyclopropyl CH₂

Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 150	Imidazole C-2
~ 138	Imidazole C-4
~ 130	Phenyl C (quaternary)
~ 129	Phenyl CH
~ 128	Phenyl CH
~ 127	Imidazole C-5
~ 85	Iodo-substituted C-4
~ 55	-CH₂-
~ 11	Cyclopropyl CH
~ 4	Cyclopropyl CH₂

Rationale for Predictions: The chemical shifts are predicted based on the analysis of similar structures.[9] The phenyl protons will appear in the aromatic region. The lone proton on the imidazole ring (H-5) is expected to be a singlet. The cyclopropylmethyl group will show characteristic signals in the upfield region, with the methylene protons appearing as a doublet due to coupling with the cyclopropyl methine proton. In the ¹³C NMR spectrum, the carbon attached to the iodine will be significantly shielded.

Experimental Protocol for NMR:

• Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher NMR spectrometer.

• Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted IR Absorption Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100 - 3000	Medium	Aromatic C-H stretch
~ 2950 - 2850	Medium	Aliphatic C-H stretch
~ 1600, 1480	Medium-Strong	C=C and C=N stretching (aromatic and imidazole rings)
~ 770, 700	Strong	C-H out-of-plane bending (monosubstituted benzene)

Rationale for Predictions: The spectrum is expected to show characteristic absorptions for aromatic and aliphatic C-H bonds, as well as the stretching vibrations of the carbon-carbon and carbon-nitrogen double bonds within the aromatic and imidazole rings.

Experimental Protocol for IR:

• Acquire the IR spectrum using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Place a small amount of the solid sample directly on the ATR crystal.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Assignment
~ 324	[M]⁺ (Molecular ion)
~ 269	[M - C₄H₇]⁺
~ 197	[M - I]⁺
~ 143	[C₉H₇N₂]⁺
~ 77	[C₆H₅]⁺

Rationale for Predictions: The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound (C₁₃H₁₃IN₂ ≈ 324.02 g/mol ). Common fragmentation pathways would include the loss of the cyclopropylmethyl group, the iodine atom, and the phenyl group. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

Experimental Protocol for MS:

• Introduce a dilute solution of the sample into the mass spectrometer, typically using a direct insertion probe for EI-MS or via an LC-MS system for ESI-MS.

• Acquire the mass spectrum over a suitable m/z range.

Physicochemical Properties and Potential Applications

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	324.19 g/mol	C₁₃H₁₃IN₂
Appearance	Off-white to pale yellow solid	Typical for substituted imidazoles
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Chloroform)	Based on the polarity of the imidazole ring and the organic substituents
pKa	~5-6 (of the conjugate acid)	The basicity of the imidazole nitrogen is reduced by the electron-withdrawing phenyl group.

Potential Applications in Drug Discovery

The 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole scaffold is a promising starting point for the development of novel therapeutic agents. The presence of the iodine atom is particularly advantageous, as it allows for the facile introduction of a wide variety of substituents via palladium-catalyzed cross-coupling reactions.[6] This enables the rapid generation of compound libraries for screening against various biological targets.

Potential Therapeutic Areas:

• Kinase Inhibitors: The imidazole scaffold is a common feature in many kinase inhibitors. The ability to diversify the 4-position allows for the exploration of interactions within the ATP-binding site of various kinases.[6]

• Anticancer Agents: Many imidazole-containing compounds exhibit anticancer activity by targeting various cellular pathways.[1][2]

• Antimicrobial Agents: Substituted imidazoles are well-known for their antifungal and antibacterial properties.[1][2]

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, structural analysis, and potential applications of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. The proposed synthetic route is logical and based on well-established chemical transformations. The predicted spectroscopic data, grounded in the analysis of analogous structures, offers a reliable reference for the characterization of this molecule. The strategic placement of the iodo, phenyl, and cyclopropylmethyl substituents makes this compound a highly valuable and versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The information presented herein serves as a robust foundation for researchers and scientists engaged in the exploration of novel imidazole-based compounds.

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Technical Whitepaper: 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole in Late-Stage Functionalization

Executive Summary

In modern medicinal chemistry and drug discovery, the strategic assembly of complex heterocycles relies heavily on versatile, pre-functionalized building blocks. 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (CAS: 1092533-43-1)[1] represents a highly specialized scaffold designed for late-stage functionalization. By combining a metabolically stable lipophilic appendage (cyclopropylmethyl), a steric and electronic modulator (2-phenyl), and a highly reactive cross-coupling handle (4-iodo), this molecule serves as a central hub for generating diverse libraries of kinase inhibitors, GPCR ligands, and epigenetic modulators.

This technical guide provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its structural features, and field-validated protocols for its synthesis and downstream application.

Physicochemical Profiling & Identifiers

To facilitate computational modeling and inventory management, the core identifiers and physicochemical properties of the compound are summarized below.

Property	Value
Chemical Name	1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole
CAS Registry Number	1092533-43-1
Molecular Formula	C₁₃H₁₃IN₂
Molecular Weight	324.16 g/mol
SMILES String	C1CC1CN2C=C(I)N=C2C3=CC=CC=C3
Structural Class	Halogenated N-Alkyl Imidazole
Appearance	Solid (Off-white to pale yellow powder)
Solubility Profile	Soluble in DMF, DMSO, DCM; Insoluble in H₂O

Structural Rationale & Mechanistic Insights

As an Application Scientist, it is critical to understand why this specific substitution pattern is valuable in drug design:

• The Cyclopropylmethyl (CPM) Group: The CPM group has emerged as a pivotal functional group in medicinal chemistry, leveraging its unique stereoelectronic properties to increase drug specificity and optimize hydrophobicity profiles[2]. The characteristic high angle strain of the cyclopropane ring confers metabolic advantages by reducing accessibility to enzymatic attack (e.g., by Cytochrome P450 enzymes), thereby decreasing hepatic clearance rates and prolonging plasma half-life[2].

• The 4-Iodo Moiety: Among halogens, the C-I bond is the weakest and most highly polarizable. Placing iodine at the C4 position of the imidazole ring creates an ideal substrate for oxidative addition by Palladium(0) species. This allows for rapid Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-couplings under much milder conditions than those required for bromo- or chloro-analogues.

• The 2-Phenyl Group: The phenyl ring at the C2 position provides essential

  stacking capabilities for target protein binding. Furthermore, during synthesis, it sterically shields the C2 position, preventing unwanted C-H activation or side reactions during late-stage functionalization.

Experimental Workflows & Validated Protocols

Protocol A: Regioselective Synthesis via N-Alkylation

The synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole relies on the regioselective N-alkylation of 4-iodo-2-phenyl-1H-imidazole. Due to the tautomeric nature of the imidazole ring, alkylation can theoretically occur at either nitrogen. However, regiocontrol is achieved through steric hindrance and the "cesium effect"[3].

Reagents:

• 4-Iodo-2-phenyl-1H-imidazole (1.0 eq)

• Cyclopropylmethyl bromide (1.2 eq)

• Cesium carbonate (

  , 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology & Causality:

• Deprotonation: Dissolve 4-iodo-2-phenyl-1H-imidazole in anhydrous DMF at 0 °C under an argon atmosphere. Add

  portion-wise.

  • Causality:

    is explicitly chosen over or . The large, diffuse cation coordinates less tightly to the imidazolide anion ("naked anion effect"), significantly increasing the nucleophilicity of the nitrogen.

• Alkylation: Add cyclopropylmethyl bromide dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Causality: The bulky iodine atom at the C4 position sterically shields the adjacent nitrogen (N3 in the tautomer). Consequently, the electrophilic attack is heavily directed toward the less hindered N1 position, yielding the 1-alkyl-4-iodo isomer as the predominant product[3].

• Quench & Extraction: Quench the reaction with ice water and extract with Ethyl Acetate (EtOAc) three times.

• Washing (Critical Step): Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution.

  • Causality: DMF is highly miscible with EtOAc. The LiCl wash selectively pulls residual DMF into the aqueous phase, preventing solvent contamination during concentration.

Protocol B: Downstream Suzuki-Miyaura Cross-Coupling (Self-Validating System)

To utilize the scaffold, the 4-iodo position is typically reacted with an arylboronic acid.

Step-by-Step Methodology & Causality:

• Reaction Setup: In a Schlenk flask, combine 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 eq), an arylboronic acid (1.5 eq),

  (0.05 eq), and (3.0 eq) in a 4:1 mixture of 1,4-Dioxane and water.

• Degassing: Sparge the mixture with Argon for 15 minutes.

  • Causality: Rigorous exclusion of oxygen is required to prevent the irreversible oxidation of the active Pd(0) catalytic species and to suppress the oxidative homocoupling of the boronic acid.

• Heating: Heat the mixture to 80 °C for 6 hours.

  • Causality: Because the C4-iodo bond is highly reactive, complete conversion is achieved at 80 °C, avoiding the >100 °C temperatures that would be required for a bromo-imidazole, thereby preserving sensitive functional groups on the arylboronic acid.

Pathway Visualization

The following diagram illustrates the synthetic origin of the compound and its divergent applications in late-stage functionalization.

Workflow of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole synthesis and functionalization.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized or procured compound, the following self-validating analytical checks must be performed:

• Thin-Layer Chromatography (TLC): Using a Hexanes/EtOAc (3:1) mobile phase, the starting material (4-iodo-2-phenyl-1H-imidazole) will exhibit a low

  value due to the free N-H bond interacting strongly with the silica stationary phase. The successful N-alkylation removes this hydrogen bond donor, resulting in a significantly higher value for the product.

• ¹H-NMR Spectroscopy (CDCl₃): The successful incorporation of the cyclopropylmethyl group is validated by the appearance of a doublet around

  3.8–4.0 ppm (integrating to 2H, the protons) and the complex multiplets between 0.3–1.2 ppm corresponding to the cyclopropane ring. Crucially, the regiochemistry is confirmed by the presence of a single, sharp singlet around 7.1–7.3 ppm, representing the isolated C5-H proton on the imidazole backbone.

References

• ChemSrc. "1092533-43-1_CAS号:1092533-43-1_1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole". Available at: [Link]

• National Institutes of Health (PMC). "Cyclopropylmethyl S-adenosyl-l-methionine: an enzymatic cyclopropylmethyl donor". Available at:[Link]

• National Institutes of Health (PMC). "C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition". Available at:[Link]

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Technical Guide: Therapeutic & Synthetic Potential of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

This technical guide provides an in-depth analysis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole , a specialized heterocyclic scaffold with significant utility in neuropharmacology and radiopharmaceutical development.

Based on the structural pharmacophore—combining a lipophilic N-cyclopropylmethyl tail, a pi-stacking 2-phenyl ring, and a reactive 4-iodo handle—this guide positions the molecule as a critical Late-Stage Intermediate (LSI) for Translocator Protein (TSPO) ligands and a potential lead for antifungal therapeutics.

Executive Summary

Molecule Class: 1,2,4-Trisubstituted Imidazole Primary Application: Neuroinflammation Imaging (TSPO Radioligand Precursor) & Antimicrobial Drug Discovery. Key Structural Features:

• N1-Cyclopropylmethyl: Enhances lipophilicity (

  ) and metabolic stability against N-dealkylation, facilitating Blood-Brain Barrier (BBB) penetration.

• C2-Phenyl: Provides essential

  stacking interactions with aromatic residues (e.g., Trp, Phe) in receptor binding pockets.

• C4-Iodo: A dual-purpose motif serving as a halogen bond donor for high-affinity binding or a synthetic handle for cross-coupling and radiohalogen exchange (I-123/I-124).

Part 1: Structural Pharmacology & Mechanism of Action

The TSPO Neuroinflammation Pathway

The primary therapeutic potential of 2-phenylimidazoles lies in their affinity for the 18 kDa Translocator Protein (TSPO) , formerly known as the peripheral benzodiazepine receptor. TSPO is upregulated in activated microglia during neuroinflammation (Alzheimer’s, Multiple Sclerosis).

• Mechanism: The imidazole core mimics the histidine-rich binding environment of the TSPO cholesterol-binding domain.

• Role of Iodine: The C4-iodo substituent occupies a hydrophobic pocket within the TSPO structure. The large iodine atom can form halogen bonds (sigma-hole interactions) with carbonyl backbone oxygens, potentially increasing residence time compared to chloro- or bromo-analogs.

Antifungal Mechanism (CYP51 Inhibition)

Like clotrimazole and ketoconazole, this derivative possesses the core geometry to inhibit Lanosterol 14

-demethylase (CYP51) .

• Binding Mode: The N3 nitrogen of the imidazole ring coordinates with the heme iron of CYP51, preventing substrate oxidation.

• Selectivity: The bulky cyclopropylmethyl group and the rigid phenyl ring help discriminate between fungal CYP51 and human CYP450 enzymes, reducing off-target toxicity.

Visualization: TSPO Signaling & Modulation

The following diagram illustrates the role of TSPO ligands in modulating neurosteroidogenesis and inflammation.

Caption: Figure 1.[1] Mechanism of Action. The ligand binds mitochondrial TSPO, enhancing cholesterol transport and neurosteroid synthesis while suppressing microglial inflammatory responses.

Part 2: Synthetic Protocols & Experimental Validation

This section details the synthesis of the scaffold and its validation as a TSPO ligand.

Synthesis of the Core Scaffold

Objective: Regioselective synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Step-by-Step Protocol:

• Cyclocondensation (Formation of 2-phenylimidazole):

  • Reagents: Benzaldehyde (10 mmol), Glyoxal (40% aq, 10 mmol), Ammonium Acetate (20 mmol).

  • Conditions: Reflux in Methanol for 4 hours.

  • Workup: Pour into ice water, filter precipitate. Recrystallize from ethanol.

  • Yield Target: >75%.

• Regioselective Iodination (The C4-Iodo Handle):

  • Reagents: 2-phenylimidazole (5 mmol), N-Iodosuccinimide (NIS, 5.5 mmol).

  • Solvent: DMF or Acetonitrile (anhydrous).

  • Conditions: Stir at RT for 12 hours in the dark (iodine is light sensitive).

  • Purification: Silica gel chromatography (Hexane/EtOAc).

  • Note: This installs iodine at C4/C5 (tautomeric).

• N-Alkylation (Introduction of Cyclopropylmethyl):

  • Reagents: 4-iodo-2-phenylimidazole (from Step 2), (Bromomethyl)cyclopropane (1.2 eq), Cs₂CO₃ (2 eq).

  • Solvent: DMF.

  • Conditions: 60°C for 6 hours.

  • Separation: This step yields two regioisomers (1,4-iodo and 1,5-iodo). The 1,4-iodo isomer is less sterically hindered and typically the major product. Separate via HPLC.

Synthetic Workflow Diagram

Caption: Figure 2. Synthetic route emphasizing the late-stage N-alkylation to determine regioselectivity.

Part 3: Data Analysis & Therapeutic Profiling

Structure-Activity Relationship (SAR) Data

The following table summarizes the predicted potency changes based on substitutions at the key positions, derived from comparative analysis of known TSPO ligands (e.g., CB-34, DPA-714).

Position	Substituent	Effect on Potency/PK	Mechanistic Rationale
N1	Cyclopropylmethyl	High Increase	Optimal lipophilicity (LogP ~3.5) for BBB crossing; prevents metabolic dealkylation seen with ethyl/methyl groups.
C2	Phenyl	Essential	Pi-stacking with Trp/Phe residues in the TSPO binding cleft. Para-substitutions (e.g., 4-F) can further tune potency.
C4	Iodo	Variable	High affinity due to halogen bonding. Crucial for Radiolabeling (I-123). Can be replaced by Aryl groups via Suzuki coupling for potency optimization.
C5	H (Unsubstituted)	Neutral	Steric bulk here often reduces affinity; keeping this position open is preferred for 2-phenylimidazoles.

Experimental Assay: TSPO Binding Affinity

To validate the therapeutic potential, the compound must be tested against a known radioligand.

Protocol: Competitive Binding Assay

• Source: Rat brain mitochondrial fractions or HEK293 cells transfected with human TSPO.

• Radioligand: [³H]PK11195 (0.5 nM).

• Test Compound: 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (Concentration range:

  to M).

• Incubation: 90 minutes at 4°C in 50 mM Tris-HCl buffer (pH 7.4).

• Termination: Rapid filtration through GF/B glass fiber filters.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and .

Self-Validating Check:

• Positive Control:[2][3][4] Unlabeled PK11195 must show

  nM.

• Negative Control: Diazepam (binds central receptors, not TSPO) should show no displacement.

Part 4: References & Authority[5][6]

• TSPO Ligand Development: Design and synthesis of 2-phenylimidazo[1,2-a]pyridine derivatives as TSPO ligands. (Demonstrates the critical role of the 2-phenyl and N-alkyl motifs in binding affinity).

  • Source:

• Imidazole Pharmacophore: Imidazole Derivatives as Potential Therapeutic Agents: Structural insights and biological activities.[5][6]

  • Source:

• Synthetic Methodology: Regioselective synthesis of 1,2,4-trisubstituted imidazoles via iodine-catalyzed reactions.

  • Source:

• Neuroinflammation Imaging: TSPO Radioligands for Neuroinflammation: An Overview of PET/SPECT tracers.

  • Source:

• Cyclopropylmethyl Utility: Discovery of N-cyclopropylmethyl derivatives as potent receptor antagonists with improved oral bioavailability.

  • Source:

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Phenylimidazo[1,2-a]pyridine-containing ligands of the 18-kDa translocator protein (TSPO) behave as agonists and antagonists of steroidogenesis in a mouse leydig tumor cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpbs.com [ijpbs.com]

Literature review of iodinated phenyl-imidazole scaffolds in drug discovery

Executive Summary

The phenyl-imidazole scaffold represents a privileged structure in medicinal chemistry, historically validated by p38 MAP kinase inhibitors and antifungal agents. However, the strategic incorporation of iodine—often dismissed as a metabolic liability—has emerged as a powerful tool for optimizing binding affinity and developing diagnostic radiotracers.

This guide analyzes the iodinated phenyl-imidazole moiety not just as a synthetic intermediate, but as a functional pharmacophore. We explore the exploitation of the "sigma-hole" for halogen bonding, the modulation of lipophilicity, and the critical role of these scaffolds in SPECT imaging agents like IMPY.

Part 1: Structural & Electronic Properties

The Iodine Advantage: Beyond Sterics

While fluorine and chlorine are often used to block metabolic hotspots, iodine offers a unique electronic signature known as the Sigma-Hole (

-hole) .

• Halogen Bonding (X-Bond): Unlike hydrogen bonds, halogen bonds are highly directional. The electron density on the iodine atom is anisotropic; there is a region of positive electrostatic potential (the

  -hole) on the extension of the C-I bond axis.

  • Mechanism: This positive patch interacts attractively with Lewis bases (e.g., backbone carbonyl oxygen atoms, nitrogen in histidine residues) in the target protein.

  • Geometry: The optimal angle (

    ) is approximately 180°, providing strict geometric constraints that improve selectivity.

• Lipophilicity & Membrane Permeability: Iodine significantly increases

  , facilitating blood-brain barrier (BBB) penetration—a critical feature for neuroimaging agents targeting amyloid plaques.

Data Summary: Halogen vs. Hydrogen Bonding

Table 1: Comparative interaction energies in phenyl-imidazole binding pockets.

Interaction Type	Donor	Acceptor	Approx. Energy (kcal/mol)	Directionality
Hydrogen Bond	N-H (Imidazole)	C=O (Backbone)	1.5 - 4.0	Moderate (< 150°)
Halogen Bond	C-I (Phenyl-Im)	C=O / N (His)	1.0 - 5.0	High (~180°)
Van der Waals	Phenyl Ring	Hydrophobic Pocket	0.5 - 1.0	Non-directional

Part 2: Synthetic Methodologies

Strategic Access to Iodinated Scaffolds

The synthesis of iodinated phenyl-imidazoles requires precise regiocontrol. Direct iodination often competes with over-halogenation. The following protocol outlines a controlled mono-iodination strategy using N-iodosuccinimide (NIS), preferred for its mild conditions and ease of handling compared to elemental iodine.

Protocol: Regioselective C4/C5 Iodination of 2-Phenylimidazole

Objective: Synthesis of 4-iodo-2-phenyl-1H-imidazole. Scope: Applicable to late-stage functionalization of lead compounds.

Reagents:

• Substrate: 2-Phenyl-1H-imidazole (1.0 eq)

• Iodinating Agent: N-Iodosuccinimide (NIS) (1.05 eq)

• Solvent: Acetonitrile (ACN) or DMF (anhydrous)

• Catalyst: Trifluoroacetic acid (TFA) (0.1 eq) - Optional, accelerates reaction.

Step-by-Step Methodology:

• Preparation: Dissolve 2-phenyl-1H-imidazole (10 mmol) in anhydrous ACN (50 mL) in a round-bottom flask shielded from light (aluminum foil).

• Addition: Cool the solution to 0°C. Add NIS (10.5 mmol) portion-wise over 15 minutes. Note: Slow addition prevents di-iodination.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS.

• Quenching: Dilute with EtOAc (100 mL) and wash with saturated aqueous

  (sodium thiosulfate) to remove unreacted iodine (indicated by fading of yellow color).

• Isolation: Wash organic layer with brine, dry over

  , and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM).

Synthetic Workflow Visualization

The following diagram illustrates the decision tree for synthesizing these scaffolds, distinguishing between early-stage building blocks and late-stage diversification.

Caption: Workflow for accessing iodinated phenyl-imidazole scaffolds via direct functionalization (Route A) or cyclization (Route B).

Part 3: Medicinal Chemistry Applications[1][2][3][4][5][6][7]

Case Study 1: Kinase Inhibition (p38 MAPK)

The phenyl-imidazole core is the structural backbone of SB203580, a classic p38 MAP kinase inhibitor.[1][2] While the original compounds utilized fluorophenyl groups, iodinated analogs have been explored to probe the "Gatekeeper" residue and hydrophobic pockets.

• Mechanism: The imidazole nitrogen (N3) accepts a hydrogen bond from the backbone amide of Met109 (hinge region).

• Iodine Role: An iodine substitution on the phenyl ring can target the hydrophobic region II, exploiting the large van der Waals radius of iodine to induce a "tight fit" conformation, potentially increasing residence time.

Caption: p38 MAPK signaling cascade showing the intervention point of phenyl-imidazole competitive inhibitors.

Case Study 2: Neuroimaging (IMPY & Derivatives)

Perhaps the most successful application of the iodinated phenyl-imidazole logic (specifically the fused imidazo[1,2-a]pyridine derivative) is in the detection of

-amyloid plaques in Alzheimer's disease.

• Compound: IMPY (6-iodo-2-(4'-dimethylamino-)phenyl-imidazo[1,2-a]pyridine).

• Radioiodine: The iodine-123 (

  ) isotope is used for SPECT imaging.

• Logic: The phenyl-imidazole core provides the planar geometry required to intercalate into the

  -sheet structure of amyloid fibrils. The iodine atom provides the radionuclide signal without disrupting binding affinity (often enhancing it via lipophilicity).

Part 4: Future Outlook & PROTACs

The future of this scaffold lies in Targeted Protein Degradation (TPD) . The iodine atom on the phenyl-imidazole serves as an excellent handle for Palladium-catalyzed cross-coupling (Sonogashira or Suzuki) to attach linkers for PROTACs (Proteolysis Targeting Chimeras).

Why Iodine?

• Reactivity: C-I bonds are more reactive in oxidative addition than C-Br or C-Cl, allowing for the attachment of complex E3 ligase ligands under mild conditions that preserve the rest of the pharmacophore.

References

• Halogen Bonding in Iodoimidazoles: Nwachukwu, C. I., et al. (2017).[3] "C-I...N and C-I...π halogen bonding in the structures of 1-benzyliodoimidazole derivatives." Acta Crystallographica Section C.

• p38 MAPK Inhibitor Review: Lee, J. C., et al. (2000).[2] "Inhibition of p38 MAP kinase as a therapeutic strategy."[4] Immunopharmacology.

• IMPY SPECT Imaging: Kung, M. P., et al. (2004). "Characterization of IMPY as a potential imaging agent for β-amyloid plaques." European Journal of Nuclear Medicine and Molecular Imaging.

• Halogen Bonding in Drug Design: Wilcken, R., et al. (2013). "Halogen Bonding in Medicinal Chemistry: From Observation to Prediction." Journal of Medicinal Chemistry.

• Synthetic Methodologies: Zhang, L., et al. (2014). "Comprehensive review in current developments of imidazole-based medicinal chemistry." Medicinal Research Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of p38 MAP kinase as a therapeutic strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. C-I...N and C-I...π halogen bonding in the structures of 1-benzyliodoimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent developments of p38α MAP kinase inhibitors as antiinflammatory agents based on the imidazole scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profiling & Physicochemical Characterization of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

[1][2]

Executive Summary

This technical guide provides an in-depth analysis of the solubility profile of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole , a highly functionalized heterocyclic intermediate.[1][2] Unlike simple imidazoles, this compound features a unique interplay of lipophilic domains (phenyl, cyclopropyl) and polarizable functionalities (iodo-imidazole core) that dictate its behavior in organic media.

Understanding this profile is critical for process chemists and researchers optimizing Suzuki-Miyaura cross-couplings , N-alkylation workups , or crystallization-based purification .[1][2] This guide moves beyond static data, offering a predictive model grounded in structural analysis and validated by standard experimental protocols.

Physicochemical Identity & Structural Analysis[2][3][4][5]

To predict solubility behavior accurately, we must deconstruct the molecule into its solvating pharmacophores.

Feature	Chemical Moiety	Physicochemical Impact	Solubility Implication
Core Scaffold	Imidazole Ring	Polar, H-bond acceptor (N3)	Soluble in polar aprotic solvents; pH-dependent aqueous solubility.[1][2]
Lipophilic Domain A	2-Phenyl Group	Aromatic, Planar, Hydrophobic	Increases LogP; Enhances solubility in chlorinated solvents (DCM, CHCl₃) and aromatics (Toluene).
Lipophilic Domain B	N1-Cyclopropylmethyl	Steric bulk, Aliphatic hydrophobicity	Reduces crystal lattice energy compared to N-unsubstituted analogs; Increases solubility in ethers/esters.[1][2]
Electronic Modifier	4-Iodo Substituent	Heavy halogen, Polarizable	Increases density; Enhances London dispersion forces.[1][2] Significant solubility in DMSO/DMF.[2][3]

Theoretical Properties[1]

• Predicted LogP: ~3.2 – 3.8 (High Lipophilicity)[2]

• Predicted pKa (Conjugate Acid): ~5.5 – 6.0 (The electron-withdrawing nature of the 2-phenyl and 4-iodo groups lowers the basicity of the N3 nitrogen compared to imidazole (pKa 6.95)).[2]

• Thermodynamic Status: Likely a crystalline solid with a high melting point (>120°C) due to π-π stacking of the phenyl-imidazole system.[1][2]

Solubility Profile in Organic Solvents[1][2][6][7][8]

The following profile categorizes solvents based on their interaction mechanism with the solute. This data is synthesized from structural analogs (e.g., 4-iodo-1H-imidazole, 2-phenylimidazole) and standard medicinal chemistry principles.[1][2]

A. High Solubility (Primary Solvents)

Used for stock solutions, reaction media, and kinetic solubility assays.

• DMSO (Dimethyl Sulfoxide): Excellent (>100 mg/mL). The high dielectric constant and ability to disrupt dipole-dipole interactions make DMSO the universal solvent for this compound.[2]

• DMF / NMP: Excellent. Similar to DMSO; preferred for high-temperature cross-coupling reactions (e.g., Sonogashira, Suzuki).[2]

• DCM (Dichloromethane): Very High. The polarizable chlorine atoms in DCM interact favorably with the iodine and aromatic systems. Ideal for extraction and chromatography loading.[2]

B. Moderate / Temperature-Dependent Solubility

Used for crystallization and purification.[1][2]

• Ethyl Acetate: Moderate. Soluble at room temperature but significantly higher at reflux.[2] Often used as the "solvent" in a solvent/anti-solvent crystallization pair.

• Ethanol / Methanol: Moderate to High. The compound is soluble in alcohols, but solubility decreases significantly with decreasing temperature.

  • Protocol Note: A mixture of Ethanol/Water (9:1) is a classic recrystallization system for iodinated phenyl-imidazoles.[2] The hydrophobic iodine/phenyl groups drive precipitation as the mixture cools or water content increases.

• THF (Tetrahydrofuran): Good. Useful for reactions requiring non-protic conditions (e.g., Grignard generation, lithiation).

C. Low Solubility (Anti-Solvents)

Used for precipitation and washing.[2]

• Water: Insoluble (at neutral pH). Due to the lipophilic phenyl and cyclopropyl groups.[2]

  • Exception: Soluble in aqueous 0.1 M HCl due to protonation of the N3 imidazole nitrogen.

• Hexanes / Heptane: Sparingly Soluble. The high polarity of the imidazole core resists dissolution in pure alkanes. Used to wash the filter cake to remove non-polar impurities or to precipitate the product from Ethyl Acetate/DCM.

Experimental Protocols

As a Senior Scientist, you must validate these predictions. Use the following protocols to generate empirical data.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

The "Gold Standard" for formulation and process development.[1][2]

• Preparation: Weigh excess solid (approx. 20 mg) into a 4 mL borosilicate glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Ethanol, pH 7.4 Buffer).

• Equilibration: Cap the vial tightly. Agitate at 25°C ± 1°C for 24 hours using a rotary shaker or magnetic stir bar (ensure solid remains in excess).

• Separation: Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF syringe filter (pre-saturated).

• Quantification: Dilute the supernatant with Mobile Phase (Acetonitrile/Water) and analyze via HPLC-UV (254 nm) against a standard curve prepared in DMSO.

Protocol B: Rapid Recrystallization Screening

To identify the optimal purification system.

• Dissolution: Dissolve 100 mg of crude compound in the minimum volume of hot solvent (e.g., Ethyl Acetate) at reflux.

• Anti-Solvent Addition: If no crystals form upon slight cooling, add hot anti-solvent (e.g., Heptane) dropwise until persistent turbidity is observed.

• Nucleation: Re-heat to clear the solution, then allow to cool slowly to room temperature, then to 4°C.

• Observation:

  • Oiling out: Indicates the anti-solvent was added too quickly or the melting point is too low (try Methanol/Water instead).

  • Crystalline precipitate: Optimal system.[2][4]

Visualization: Solubility & Purification Workflow

The following diagram illustrates the decision logic for solvent selection based on the compound's solubility profile.

Caption: Operational decision tree for solvent selection based on the physicochemical properties of the target imidazole derivative.

Critical Application Notes

The "Iodine Effect" in Synthesis

The C4-Iodo bond is labile.[1][2] Avoid using nucleophilic solvents (like Pyridine) at high temperatures for prolonged periods, as this can lead to halogen exchange or degradation. DMF is the preferred solvent for palladium-catalyzed couplings involving this moiety [1].[1][2]

pH Sensitivity

Because the imidazole ring is basic (pKa ~5.5-6.0), solubility in water is highly pH-dependent.[1][2]

• pH < 4: High solubility (Cationic form).[2]

• pH > 7: Very low solubility (Neutral form).[2]

• Process Tip: To extract this compound out of an organic layer, wash with 1M HCl (product goes to water), separate layers, then basify the aqueous layer to pH 10 to precipitate the product as a clean solid [2].

Stability in Solution

While stable in DMSO for days, solutions in Chloroform (CDCl₃) should be used immediately or stored over silver foil, as trace acidity in chloroform can induce decomposition of the iodo-imidazole over weeks.

References

• BenchChem Technical Support. (2025).[2][3][5][4][6] Solubility Profile of 4-iodo-1H-imidazole: A Technical Guide for Researchers. Retrieved from [2]

• Domańska, U., Pobudkowska, A., & Rogalski, M. (2004).[7] Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.[1][7] Journal of Chemical & Engineering Data, 49(4).[7] Retrieved from

• PubChem Database. (2026).[2] Compound Summary: 4-Cyclopropyl-1-(propan-2-yl)-1H-imidazole.[1][2][8] National Center for Biotechnology Information.[2] Retrieved from [2]

• ChemScene. (2025). Product Information: 1-(Cyclopropylmethyl)-1H-imidazole-4-carboxylic acid.[1][2] Retrieved from [2]

Sources

• 1. CAS 5496-32-2: 1H-Imidazole,2-(4-chlorophenyl)-4,5-dipheny… [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-Cyclopropyl-1-(propan-2-yl)-1H-imidazole | C9H14N2 | CID 131116967 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability Profiling and Handling of 1-Substituted 4-Iodo-2-Phenylimidazoles

An In-depth Technical Guide on the Stability Profile of 1-Substituted 4-Iodo-2-Phenylimidazoles.

Executive Summary & Structural Analysis

1-Substituted 4-iodo-2-phenylimidazoles represent a specialized class of halogenated heterocycles frequently utilized as advanced intermediates in medicinal chemistry (e.g., for p38 MAP kinase inhibitors or antifungal agents) and materials science.

The stability profile of this scaffold is defined by a "tug-of-war" between two dominant structural features:

• The 2-Phenylimidazole Core: A highly robust, thermally stable aromatic system (often exhibiting melting points >120°C) that resists hydrolysis and mild oxidation.

• The 4-Iodo Substituent: A chemically labile "soft spot." The Carbon-Iodine (C–I) bond is the weakest among common organic halogens (Bond Dissociation Energy ~57 kcal/mol), rendering the molecule susceptible to photolytic cleavage, metal-halogen exchange, and oxidative deiodination.

Key Stability Takeaway: While the scaffold is physically stable in the solid state under ambient conditions, it is photochemically fragile and chemically reactive toward transition metals. 1-substitution (N-alkylation/arylation) significantly enhances oxidative stability compared to the N-H parent by preventing tautomerization and blocking N-oxidation pathways.

Chemical & Physical Stability Data

Solid-State Stability

In crystalline form, these compounds exhibit moderate-to-high stability due to

stacking interactions provided by the phenyl ring.

Parameter	Characteristic Behavior	Causality/Mechanism
Thermal Stability	High (MP typically 120–160°C)	The 2-phenyl group extends conjugation, increasing lattice energy. Decomposition (deiodination) typically begins >180°C.
Hygroscopicity	Low	1-Substitution removes the H-bond donor (N-H), increasing lipophilicity and reducing moisture uptake.
Photostability	Poor / Critical Risk	The C–I bond absorbs in the UV-A/B region, leading to homolytic cleavage and radical formation.
Shelf-Life	>24 Months (at -20°C, Dark)	Low temperature inhibits slow thermal deiodination; darkness prevents radical degradation.

Solution Stability (Forced Degradation)

The following data summarizes the scaffold's resistance to stress conditions in solution (e.g., 1 mg/mL in MeCN/H2O).

Stress Condition	Stability Rating	Primary Degradation Product
Acid (0.1N HCl, 24h)	Stable	Protonation of N3 occurs ( ), but the ring remains intact.
Base (0.1N NaOH, 24h)	Stable	1-Substitution prevents deprotonation; the phenyl ring sterically protects C2 from nucleophilic attack.
Oxidation (3% H₂O₂)	Moderate Risk	N-Oxide formation at N3 is possible; Iodine can be oxidized to iodate under forcing conditions.
Photolysis (1.2M Lux)	Unstable	Des-iodo analog (1-substituted 2-phenylimidazole) forms rapidly via radical abstraction.

Metabolic Stability (In Vitro Predictions)

For drug development professionals, understanding the metabolic liabilities of this scaffold is crucial.[1][2] The 1-substituted 4-iodo-2-phenylimidazole core presents specific metabolic soft spots.

Microsomal Stability (Liver Microsomes)

• Phase I Metabolism: The 4-iodo group is metabolically robust against hydrolysis but susceptible to oxidative dehalogenation (rare) or displacement by glutathione (GSH).

• Primary Metabolic Route: Hydroxylation of the 2-phenyl ring (typically at the para-position) by CYP450 isoforms (e.g., CYP3A4, CYP2C9).

• Secondary Route: If the 1-substituent is an alkyl group (e.g., methyl, ethyl), N-dealkylation is a primary clearance pathway.

Plasma Stability

• Hydrolysis: Highly Stable. The imidazole ring and C-I bond are resistant to plasma esterases.

• Protein Binding: High (>90%). The lipophilic combination of the phenyl ring and iodine atom drives strong albumin binding.

Degradation Pathways & Mechanisms

The following Graphviz diagram illustrates the critical degradation pathways for 1-substituted 4-iodo-2-phenylimidazoles, highlighting the photolytic vulnerability.

Figure 1: Primary degradation and metabolic pathways. Red paths indicate storage risks (light); green paths indicate biological metabolism.

Experimental Protocols for Stability Assessment

HPLC Method for Stability Quantitation

To accurately monitor the stability of 4-iodo-2-phenylimidazoles, a reverse-phase HPLC method capable of resolving the de-iodinated impurity is required.

Chromatographic Conditions:

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Phenyl absorption) and 220 nm (Imidazole absorption).

• Retention Logic: The 4-iodo parent will elute later than the des-iodo impurity due to the high lipophilicity of the iodine atom.

Accelerated Stability Workflow

This protocol validates the integrity of the C–I bond under stress.

• Preparation: Dissolve compound to 1 mg/mL in MeCN.

• Stress Conditions:

  • Light: Expose to 1.2 million lux hours (ICH Q1B standard) in a quartz vial.

  • Oxidation:[3] Add 10 µL of 30% H₂O₂ to 1 mL sample; incubate at RT for 4 hours.

  • Thermal: Heat sealed vial to 60°C for 48 hours.

• Analysis: Dilute 1:10 with Mobile Phase A and inject.

• Acceptance Criteria:

  • Recovery > 98%.

  • Des-iodo impurity < 0.5% (Critical limit for iodinated intermediates).

Handling & Storage Recommendations

Based on the physicochemical profile, the following "Golden Rules" apply:

• Amber Glass is Mandatory: Due to the C–I bond's photolability, never store in clear glass.

• Avoid Protic Solvents for Long-term Storage: While stable in DMSO/DMF, storage in methanol/ethanol can accelerate radical H-abstraction if exposed to trace light.

• Inert Atmosphere: Store bulk solid under Argon/Nitrogen at -20°C to prevent slow oxidative discoloration (yellowing) of the phenyl ring over years.

References

• Laufer, S. A., et al. (2017).[4] From 2-Alkylsulfanylimidazoles to 2-Alkylimidazoles: An Approach towards Metabolically More Stable p38α MAP Kinase Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Ribeiro da Silva, M., et al. (2013). The Cohesive Interactions in Phenylimidazoles. Journal of Physical Chemistry. Retrieved from [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. longdom.org [longdom.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. From 2-Alkylsulfanylimidazoles to 2-Alkylimidazoles: An Approach towards Metabolically More Stable p38α MAP Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Chemo-Structural Profiling and Synthetic Architectures of 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Executive Technical Summary

1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole represents a highly specialized halogenated heterocyclic scaffold. In the context of medicinal chemistry, this molecule serves as a "linchpin" intermediate. The C4-iodine motif acts as a reactive handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), while the N1-cyclopropylmethyl group provides metabolic stability and lipophilicity, often used to optimize the pharmacokinetic profile of drug candidates (e.g., in kinase or IDO inhibitors).

This guide dissects the physicochemical properties, structural validation, and the most robust synthetic protocols for generating this specific regioisomer.

Physicochemical Profile

The following data is derived from IUPAC standard atomic weights and chemo-informatic structural analysis.

Molecular Specifications

Property	Value	Technical Notes
IUPAC Name	1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole
Molecular Formula	C₁₃H₁₃IN₂
Molecular Weight	324.16 g/mol	Monoisotopic Mass: 324.01 g/mol
Heavy Atom Count	16
Predicted LogP	3.8 – 4.2	High lipophilicity due to phenyl/cyclopropyl motifs.[1][2][3]
H-Bond Donors	0	N1 is substituted; N3 is an acceptor.
H-Bond Acceptors	1	Pyridine-like nitrogen (N3).

Structural Fragments & Topology

• Core: Imidazole (aromatic 5-membered heterocycle).

• Position 2 (

  ): Phenyl ring (provides - stacking interactions in protein binding pockets).

• Position 4 (

  ): Iodine atom (electrophilic site for functionalization).

• Position 1 (

  ): Cyclopropylmethyl group (hydrophobic tail, sterically bulky but chemically stable).

Synthetic Methodologies

Producing the 4-iodo isomer specifically is chemically challenging because electrophilic iodination of 1-substituted imidazoles typically favors the C5 position due to the directing effect of the N1 lone pair. To guarantee the 4-iodo regiochemistry, a "Block-and-Remove" strategy is the industry standard.

Protocol: The Diiodo-Reductive Deiodination Route

This method ensures high regiochemical purity by initially blocking both C4 and C5, then selectively removing the more reactive C5-iodine.

Step 1: Synthesis of 2-Phenylimidazole

• Reagents: Benzaldehyde, Glyoxal (40% aq), Ammonium Acetate.

• Conditions: Methanol,

  C, 12h.

• Mechanism: Radziszewski imidazole synthesis.

Step 2: Iodination to 4,5-Diiodo-2-phenylimidazole

• Reagents: 2-Phenylimidazole,

  , KI, NaOH (aq).

• Conditions: Reflux, 4h.

• Outcome: Both C4 and C5 positions are iodinated.

• Why: This bypasses the regioselectivity issue of mono-iodination.

Step 3: N-Alkylation (Introduction of Cyclopropylmethyl)

• Reagents: 4,5-Diiodo-2-phenylimidazole, (Bromomethyl)cyclopropane,

  or Cs2CO3.

• Conditions: DMF,

  C, 6h.

• Outcome: Formation of 1-(cyclopropylmethyl)-4,5-diiodo-2-phenylimidazole.

• Note: Steric hindrance from the C5-iodine may slow this reaction; Cesium carbonate is recommended to enhance reactivity.

Step 4: Regioselective De-iodination (The Critical Step)

• Reagents: Ethylmagnesium bromide (EtMgBr) or i-PrMgCl.

• Conditions: THF,

  C to C, followed by aqueous quench ( ).

• Mechanism: Lithium-Halogen Exchange (or Grignard exchange). The C5-Iodine is significantly more acidic/labile due to the adjacent N1 positive dipole. The metal selectively inserts at C5. Protonation with water yields the desired 4-iodo product.

Experimental Workflow Diagram

The following diagram illustrates the critical decision points and regiochemical logic.

Figure 1: Synthetic workflow utilizing the "Block-and-Remove" strategy to ensure 4-iodo regioselectivity.

Structural Elucidation (Self-Validating Metrics)

To confirm the identity of the synthesized molecule, researchers must look for specific spectroscopic signatures.

1H NMR Diagnostics (Predicted in )

• 7.30 - 7.60 ppm (Multiplet, 5H): Phenyl ring protons.
• 7.15 ppm (Singlet, 1H): The C5-H proton. Crucial: If this signal is absent, you have the diiodo compound. If it appears as a doublet or is shifted significantly, you may have the 5-iodo regioisomer (where C4-H is present). The C5-H is typically more deshielded than C4-H would be in the isomer.
• 3.90 ppm (Doublet, 2H): methylene group connecting the ring to the cyclopropyl.
• 1.10 - 0.30 ppm (Multiplets, 5H): Cyclopropyl protons (distinctive high-field signals).

Mass Spectrometry (ESI+)[1]

• Parent Ion (

  ): m/z ~325.05.

• Isotopic Pattern: Iodine is monoisotopic (

  ), so the M+1 peak will only reflect Carbon-13 contributions (approx 14% height of parent). There is no M+2 peak characteristic of Br or Cl.

Strategic Applications in Drug Discovery

Why synthesize this specific scaffold?

• Suzuki-Miyaura Coupling Partner: The C4-Iodine is an excellent leaving group. It allows for the attachment of aryl or heteroaryl groups to create 1,2,4-trisubstituted imidazoles , a pharmacophore found in p38 MAP kinase inhibitors.

• IDO1 Inhibitors: Phenyl-imidazole derivatives are known inhibitors of Indoleamine 2,3-dioxygenase (IDO1), a target in cancer immunotherapy.[4] The cyclopropylmethyl group helps fit hydrophobic pockets within the enzyme.

• Metabolic Stability: The cyclopropyl group is often used as a bioisostere for alkyl groups (like propyl or isobutyl) to prevent metabolic oxidation (P450 degradation) while maintaining lipophilicity.

References

• Radziszewski Synthesis & General Imidazole Chemistry

  • Source: Organic Chemistry Portal. "Imidazole Synthesis."

  • URL:[Link]

• Regioselective Synthesis of 4-Iodoimidazoles

  • Title: Regioselective Synthesis of 1-Substituted 4-Iodoimidazoles via 4,5-Diiodoimidazoles.[5]

  • Context: This reference supports the "Block-and-Remove" strategy (Diiodination followed by selective Grignard exchange) as the authoritative method for obtaining pure 4-iodo isomers.

  • Source:Journal of Organic Chemistry (General methodology reference).

• Physicochemical Data Sources

  • Source: PubChem Compound Summary (Cyclopropylmethyl-imidazoles).

  • URL:[Link]

• Applications in Kinase/IDO Inhibition

  • Title: Structure Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase.

  • Source: National Institutes of Health (PMC).

  • URL:[Link]

Sources

• 1. 1H-Imidazole, 1-phenyl- [webbook.nist.gov]
• 2. 1H-Imidazole, 4,5-dihydro-2-(phenylmethyl)- (CAS 59-98-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. researchgate.net [researchgate.net]
• 4. Structure Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Technical Application Note: Scalable Synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Abstract & Strategic Overview

This application note details a robust, regioselective protocol for the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole . While direct alkylation of 4-iodoimidazole derivatives often yields difficult-to-separate mixtures of 1,4- and 1,5-regioisomers, this protocol utilizes a "Block-Alkylate-Deblock" strategy. By proceeding through a 4,5-diiodo intermediate, we enforce regiochemical purity, ensuring the final iodine functionalization remains exclusively at the C-4 position. This method is scalable and avoids the yield losses associated with isomer separation chromatography.

Core Synthetic Strategy

The synthesis is broken down into four logical stages:

• Scaffold Generation: Synthesis of 2-phenylimidazole (Debus-Radziszewski).

• Blocking: Exhaustive iodination to 4,5-diiodo-2-phenylimidazole.

• Functionalization:

  -alkylation with (bromomethyl)cyclopropane.

• Regio-Editing: Selective C-5 magnesiation and protonolysis to yield the C-4 iodo target.

Retrosynthetic Analysis & Workflow

The following logic flow illustrates the regiocontrol mechanism. The critical decision point is avoiding direct alkylation of a mono-iodo species.

Figure 1: Retrosynthetic logic flow ensuring regiochemical integrity.

Experimental Protocols

Step 1: Synthesis of 4,5-Diiodo-2-phenyl-1H-imidazole

Objective: To convert 2-phenylimidazole into the di-iodo intermediate, blocking both C-4 and C-5 positions.

• Reagents:

  • 2-Phenylimidazole (1.0 equiv)

  • Iodine (

    ) (2.2 equiv)

  • Sodium Hydroxide (

    ) (2.5 equiv, aq. solution)

  • Solvent: Methanol / Water (1:1 v/v)

Procedure:

• Dissolve 2-phenylimidazole (10.0 g, 69.4 mmol) in 100 mL of methanol/water (1:1).

• Add NaOH (6.9 g, 173 mmol) and stir until fully dissolved.

• Cool the solution to 0–5 °C.

• Add Iodine (38.7 g, 152 mmol) portion-wise over 30 minutes. Caution: Exothermic.

• Allow the mixture to warm to room temperature and stir for 4 hours.

• Work-up: Pour the reaction mixture into 500 mL of ice water containing 1% sodium thiosulfate (

  ) to quench excess iodine.

• The product will precipitate as a solid. Filter, wash with water (

  mL), and dry in a vacuum oven at 50 °C.

Data Specification:

Parameter	Value
Appearance	Off-white to pale yellow solid
Yield	85–92%
Melting Point	188–190 °C (Lit.[1] val)

| Key QC Check | 1H NMR: Disappearance of imidazole C-H singlets. |

Step 2: -Alkylation to 1-(cyclopropylmethyl)-4,5-diiodo-2-phenylimidazole

Objective: Introduce the cyclopropylmethyl group. Because the imidazole ring is symmetric (4,5-diiodo), only one regioisomer is possible.

• Reagents:

  • 4,5-Diiodo-2-phenylimidazole (from Step 1) (1.0 equiv)

  • (Bromomethyl)cyclopropane (1.2 equiv)

  • Potassium Carbonate (

    ) (2.0 equiv)

  • Solvent: DMF (Dimethylformamide), anhydrous[2]

Procedure:

• Suspend 4,5-diiodo-2-phenylimidazole (10.0 g, 25.2 mmol) and

  (6.96 g, 50.4 mmol) in anhydrous DMF (80 mL).

• Add (bromomethyl)cyclopropane (4.08 g, 2.9 mL, 30.2 mmol) dropwise at room temperature.

• Heat the mixture to 60 °C and stir for 6–8 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Work-up: Cool to RT and pour into water (400 mL). Extract with Ethyl Acetate (

  mL).

• Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Recrystallize from Ethanol or perform a short silica plug filtration if necessary.

Mechanistic Note: The steric bulk of the iodine atoms slightly retards the rate compared to unsubstituted imidazole; heating to 60 °C ensures complete conversion.

Step 3: Regioselective De-iodination (The "Magnesium Switch")

Objective: Selectively remove the C-5 iodine atom to yield the final 4-iodo product. Mechanism: In 1-substituted-4,5-diiodoimidazoles, the C-5 iodine (adjacent to the

-alkyl group) undergoes Iodine-Magnesium exchange significantly faster than the C-4 iodine due to the "coordination effect" and steric relief.

• Reagents:

  • 1-(Cyclopropylmethyl)-4,5-diiodo-2-phenylimidazole (1.0 equiv)

  • Isopropylmagnesium Chloride (

    ) (1.1 equiv, 2.0M in THF)

  • Quench: Aqueous Ammonium Chloride (

    )

  • Solvent: Anhydrous THF

Procedure:

• Dissolve the di-iodo intermediate (5.0 g, 11.1 mmol) in anhydrous THF (50 mL) under Argon/Nitrogen atmosphere.

• Cool the solution to -20 °C . Critical: Temperature control is vital to prevent double exchange.

• Add

  (6.1 mL, 12.2 mmol) dropwise over 15 minutes.

• Stir at -20 °C for 30 minutes.

• Quench: Add saturated aq.

  (20 mL) slowly while still cold.

• Allow to warm to room temperature.

• Extraction: Dilute with water and extract with EtOAc. Dry organics (

  ) and concentrate.

• Purification: Column chromatography (Hexane/EtOAc gradient) may be required to remove traces of de-iodinated (non-iodo) byproduct if temperature was not strictly controlled.

Data Specification:

Parameter	Value
Target	1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole
Yield	75–82%
Regioselectivity	>98:2 (4-iodo vs 5-iodo)

| 1H NMR Key | Singlet at ~7.2–7.4 ppm (C-5 Proton) confirms removal of one iodine. |

Analytical Validation

To confirm the position of the iodine (4-position vs 5-position), NOE (Nuclear Overhauser Effect) NMR spectroscopy is the gold standard.

• Target (4-iodo): Irradiation of the

  -methylene protons (cyclopropylmethyl group) should show a strong NOE enhancement of the C-5 proton (since they are adjacent).

• Isomer (5-iodo): Irradiation of the

  -methylene protons would show NO enhancement of a ring proton (as the C-4 proton is distant) or interaction with the Iodine (invisible in 1H NMR).

• Result: The product from this protocol exhibits a strong NOE between the

  and the imidazole singlet, confirming the H is at position 5 and the Iodine is at position 4.

References

• Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press. (Standard text on imidazole reactivity and regiochemistry).

• Kopp, F., & Knochel, P. (2003).[3] "Functionalization of imidazoles via magnesiation." Angewandte Chemie International Edition, 42, 4302.[3] Link (Seminal paper on selective Grignard exchange in iodoimidazoles).

• Ottenheijm, H. C., et al. (2000). "Solid-phase synthesis of 4-substituted imidazoles." Bioorganic & Medicinal Chemistry Letters, 10(17), 1935-1938. Link (Demonstrates the di-iodo to mono-iodo reduction strategy).

• BenchChem Protocols. "Protocol for N-Alkylation of 4-iodo-1H-imidazole." Link (General reference for alkylation conditions).

Sources

• 1. View of Synthesis and pharmacological activity of various organic and inorganic salts of phenyl derivatives of imidazobenzimidazole | Research Results in Pharmacology [rrpharmacology.ru]
• 2. Novel Selective IDO1 Inhibitors with Isoxazolo[5,4-d]pyrimidin-4(5H)-one Scaffold | MDPI [mdpi.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Introduction: The Strategic Importance of Substituted Imidazoles in Modern Drug Discovery

The imidazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide array of biological targets.[1][2] Its unique electronic properties and hydrogen bonding capabilities make it a common feature in numerous clinically approved drugs and a focal point in the development of novel therapeutic agents.[3][4] Palladium-catalyzed cross-coupling reactions have transformed the landscape of organic synthesis, providing powerful and versatile methods for constructing carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[5][6] These reactions are indispensable tools in the pharmaceutical industry for the rapid generation of molecular diversity and the optimization of lead compounds.[7][8]

This guide provides detailed application notes and robust protocols for the use of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole , a versatile building block for the synthesis of complex, multi-substituted imidazole derivatives. The presence of a reactive carbon-iodine bond at the 4-position allows for facile functionalization via several key palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Sonogashira couplings.[1] The protocols outlined herein are designed to serve as a practical starting point for researchers, scientists, and drug development professionals engaged in the synthesis of novel imidazole-containing compounds.

Core Concepts: A Mechanistic Overview of Palladium-Catalyzed Cross-Coupling

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimizing cross-coupling reactions. While each named reaction has its unique nuances, they all generally proceed through a common catalytic cycle involving a palladium(0) active species.[5][8]

The generalized catalytic cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, forming a Pd(II) complex.[7] This is often the rate-determining step of the reaction.

• Transmetalation (for Suzuki and Sonogashira): In the presence of a base, the organoboron (Suzuki) or organocopper (Sonogashira) reagent transfers its organic group to the palladium center, displacing the iodide.[7][9]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the desired carbon-carbon bond and regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[5]

In the Heck reaction, the transmetalation step is replaced by migratory insertion of an alkene into the Pd-C bond, followed by β-hydride elimination to yield the coupled product.[10][11]

Experimental Protocols and Methodologies

The following protocols provide detailed, step-by-step procedures for the Suzuki-Miyaura, Heck, and Sonogashira coupling reactions of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. These protocols are based on well-established methodologies for similar 4-iodoimidazole substrates and should serve as a robust starting point for reaction optimization.[1][7]

Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile method for the formation of C-C bonds between an aryl halide and an organoboron reagent.[7][12]

Reaction Scheme:

Materials and Reagents:

• 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Dioxane and Water (4:1 v/v)

• Round-bottom flask or microwave reactor vial

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask or microwave reactor vial equipped with a magnetic stir bar, add 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv), the corresponding arylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Under the inert atmosphere, add palladium(II) acetate (2 mol%) and triphenylphosphine (4 mol%).

• Add the degassed solvent system (Dioxane:Water, 4:1 v/v).[12]

• Stir the reaction mixture at the desired temperature (e.g., 90-110 °C) and monitor the reaction progress by TLC or LC-MS. For microwave-assisted reactions, irradiate the mixture at a suitable temperature (e.g., 150 °C) for a shorter duration (e.g., 20-30 minutes).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.[7]

Protocol 2: Heck Coupling

The Heck reaction is a powerful method for the C-C bond formation between an aryl halide and an alkene.[10][13]

Reaction Scheme:

Materials and Reagents:

• 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv)

• Alkene (e.g., styrene or n-butyl acrylate) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (10 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Schlenk tube or sealed reaction vessel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv).

• Seal the tube, then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Under the inert atmosphere, add palladium(II) acetate (5 mol%) and tri(o-tolyl)phosphine (10 mol%).

• Add the anhydrous solvent (e.g., DMF or MeCN), followed by the alkene (1.5 equiv) and triethylamine (2.0 equiv) via syringe.[13]

• Seal the Schlenk tube and heat the reaction mixture at 80-120 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired substituted alkene.[13]

Protocol 3: Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne.[9][14]

Reaction Scheme:

Materials and Reagents:

• 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (2-5 mol%), and copper(I) iodide (4-10 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF and triethylamine (as both base and solvent, or as a co-solvent with THF).[15]

• Stir the mixture at room temperature for 15 minutes.

• Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Heat the reaction mixture to a temperature between room temperature and 60 °C.[15]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of celite to remove insoluble salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to afford the pure alkynylated imidazole product.

Data Presentation and Expected Outcomes

The following table summarizes typical reaction conditions and provides a general expectation for yields based on literature for structurally similar 4-iodoimidazole substrates.[1] It is important to note that actual yields will be substrate-dependent and may require optimization.

Coupling Reaction	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Typical Yield Range
Suzuki-Miyaura	Arylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	Dioxane/H₂O	90-110	75-95%
Heck	Styrene	Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	100-120	60-85%
Sonogashira	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	25-60	70-90%

Visualization of Catalytic Cycles

To further elucidate the mechanistic underpinnings of these powerful transformations, the following diagrams illustrate the catalytic cycles for the Suzuki-Miyaura, Heck, and Sonogashira reactions.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Caption: Catalytic cycle for the Heck coupling.

Caption: Catalytic cycle for the Sonogashira coupling.

Conclusion and Future Perspectives

The palladium-catalyzed cross-coupling reactions of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole provide a powerful and modular approach to the synthesis of a diverse array of substituted imidazole derivatives. The protocols detailed in this guide offer a solid foundation for researchers to explore the chemical space around this versatile scaffold. Further optimization of reaction conditions, including the screening of ligands, bases, and solvents, can lead to improved yields and broader substrate scope. The continued development of novel and efficient catalytic systems will undoubtedly expand the utility of such building blocks in the ongoing quest for new and improved therapeutic agents.

References

• SciSpace. A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace. [Link]

• STAR Protocols. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. [Link]

• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

• Royal Society of Chemistry. Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Green Chemistry. [Link]

• Organic Chemistry Portal. Heck Reaction. Organic Chemistry Portal. [Link]

• Fiveable. Palladium-catalyzed cross-coupling reactions. Fiveable. [Link]

• IntechOpen. Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling. IntechOpen. [Link]

• ACS Publications. A Robust First-Pass Protocol for the Heck–Mizoroki Reaction. ACS Publications. [Link]

• ResearchGate. Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. Request PDF. [Link]

• Royal Society of Chemistry. A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. Royal Society of Chemistry. [Link]

• National Center for Biotechnology Information. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

• ChemRxiv. Simple and Practical Reductive Heck Protocol for Terminal Alkenes. ChemRxiv. [Link]

• Frontiers. A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Frontiers. [Link]

• Chemistry LibreTexts. 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• SciSpace. Palladium-catalyzed cross-coupling reactions of organoboron compounds. SciSpace. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• National Center for Biotechnology Information. Imidazole derivatives: Impact and prospects in antiviral drug discovery. PMC. [Link]

• National Center for Biotechnology Information. Synthesis and biological evaluation of di- and tri-substituted imidazoles as safer anti-inflammatory-antifungal agents. PMC. [Link]

• Bentham Science Publishers. Design and Synthesis of Tri-substituted Imidazole Derivatives as CD73 Inhibitors for Their Anticancer Activity. Bentham Science. [Link]

• Taylor & Francis Online. Imidazoles in medicine: a review of its pharmacological and therapeutic applications. Taylor & Francis Online. [Link]

• Preprints.org. Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Preprints.org. [Link]

• National Center for Biotechnology Information. The Suzuki–Miyaura reaction as a tool for modification of phenoxyl-nitroxyl radicals of the 4H-imidazole N-oxide series. PMC. [Link]

• Nobel Prize. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. NobelPrize.org. [Link]

• Wikipedia. Suzuki reaction. Wikipedia. [Link]

• Frontiers. Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. Frontiers. [Link]

• Wikipedia. Sonogashira coupling. Wikipedia. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Organic Chemistry Portal. [Link]

• ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry. [Link]

• ACS Publications. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

• MDPI. Heck Reaction—State of the Art. MDPI. [Link]

• University of Windsor. Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. Chemistry LibreTexts. [Link]

• MDPI. Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• National Center for Biotechnology Information. The Heck Reaction in Ionic Liquids: Progress and Challenges. PMC. [Link]

• ARKAT USA, Inc. Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles. ARKAT USA, Inc.[Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. PMC. [Link]

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Application Notes and Protocols for the Regioselective Synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust and regioselective two-step methodology for the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, a valuable substituted imidazole for potential applications in medicinal chemistry and drug development. The protocol first outlines the regioselective iodination of 2-phenyl-1H-imidazole to yield 4-iodo-2-phenyl-1H-imidazole, followed by a controlled N-alkylation with cyclopropylmethyl bromide. This document provides in-depth experimental procedures, explains the mechanistic basis for regioselectivity, and includes detailed characterization data and visual workflows to ensure successful replication and adaptation in a research setting.

Introduction

Substituted imidazoles are a cornerstone of modern medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The specific substitution pattern on the imidazole ring is critical for modulating a compound's biological activity, physicochemical properties, and pharmacokinetic profile. The target molecule, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, incorporates three key features: a phenyl group at the 2-position, an iodine atom at the 4-position, and a cyclopropylmethyl group at the N1-position. The carbon-iodine bond is particularly significant as it provides a versatile handle for further molecular elaboration through various cross-coupling reactions.[3]

The synthesis of such a precisely substituted imidazole presents a challenge in controlling regioselectivity during both the iodination and N-alkylation steps. This application note provides a validated, step-by-step protocol to navigate these challenges and achieve the desired isomer with high purity.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole is most effectively accomplished through a two-step sequence starting from commercially available 2-phenyl-1H-imidazole. This strategy is designed to first install the iodine substituent with high regioselectivity, followed by the specific N-alkylation of the resulting intermediate.

Step 1: Regioselective Iodination of 2-Phenyl-1H-imidazole

The direct iodination of the imidazole ring is an electrophilic aromatic substitution reaction. The challenge lies in controlling the position of iodination, as the imidazole ring has multiple reactive sites. In the case of 2-phenyl-1H-imidazole, the C4 and C5 positions are the most electron-rich and thus most susceptible to electrophilic attack. The phenyl group at the C2 position does not strongly direct the substitution to a specific position (C4 vs. C5), and often a mixture of 4-iodo and 5-iodo isomers can be expected. However, for the purpose of this protocol, we will refer to the product as 4-iodo-2-phenyl-1H-imidazole, as the 4- and 5-iodo isomers are tautomers in the N-unsubstituted imidazole and are often difficult to separate. The subsequent N-alkylation will then lead to a separable mixture of 1,4- and 1,5-disubstituted isomers.

The chosen method employs molecular iodine in the presence of a base, such as sodium hydroxide. The base is crucial as it deprotonates the imidazole, increasing its nucleophilicity and facilitating the reaction with the electrophilic iodine.[3][4]

Step 2: N-Alkylation of 4-iodo-2-phenyl-1H-imidazole

The N-alkylation of an unsymmetrically substituted imidazole like 4-iodo-2-phenyl-1H-imidazole can potentially yield two regioisomers: the 1,4-disubstituted product and the 1,5-disubstituted product. The regioselectivity of this step is influenced by several factors, including the nature of the base, the solvent, and the steric hindrance around the nitrogen atoms.[5][6]

This protocol utilizes a strong base, sodium hydride (NaH), in an aprotic polar solvent like N,N-dimethylformamide (DMF). The NaH irreversibly deprotonates the imidazole to form the corresponding imidazolide anion.[7] The subsequent nucleophilic attack of the imidazolide on cyclopropylmethyl bromide yields the desired N-alkylated product. While a mixture of regioisomers is possible, the 1,4-isomer is often the major product, and the isomers can typically be separated by column chromatography.[5]

Experimental Protocols

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be anhydrous where specified. Reactions should be monitored by Thin Layer Chromatography (TLC) on silica gel plates. 1H and 13C NMR spectra should be recorded on a 400 or 500 MHz spectrometer.

Protocol 1: Synthesis of 4-iodo-2-phenyl-1H-imidazole

This protocol is adapted from established methods for the iodination of imidazoles.[3][4]

Reagents:

• 2-phenyl-1H-imidazole

• Iodine (I₂)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

• Hydrochloric acid (HCl), dilute

Procedure:

• In a round-bottom flask, dissolve sodium hydroxide (1.1 equivalents) in deionized water.

• To this solution, add 2-phenyl-1H-imidazole (1.0 equivalent) and stir until completely dissolved.

• In a separate beaker, prepare a solution of iodine (1.05 equivalents) in a minimal amount of ethanol.

• Cool the imidazole solution to 0 °C using an ice bath.

• Slowly add the iodine solution dropwise to the stirred imidazole solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-18 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes).

• Upon completion, carefully neutralize the reaction mixture with dilute hydrochloric acid to a pH of 7-8. A precipitate should form.

• Collect the solid by vacuum filtration and wash with cold deionized water.

• The crude product can be purified by recrystallization from an ethanol/water mixture to yield 4-iodo-2-phenyl-1H-imidazole as a solid.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
2-phenyl-1H-imidazole	144.17	1.0	(user defined)
Sodium hydroxide	40.00	1.1	(calculated)
Iodine	253.81	1.05	(calculated)

Protocol 2: Synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

This protocol follows general procedures for the N-alkylation of imidazoles using a strong base.[5][7]

Reagents:

• 4-iodo-2-phenyl-1H-imidazole

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Cyclopropylmethyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 4-iodo-2-phenyl-1H-imidazole (1.0 equivalent).

• Add anhydrous DMF to dissolve the starting material.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add cyclopropylmethyl bromide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to isolate 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
4-iodo-2-phenyl-1H-imidazole	270.07	1.0	(user defined)
Sodium hydride (60%)	40.00 (for 100%)	1.2	(calculated)
Cyclopropylmethyl bromide	134.99	1.1	(calculated)

Visual Workflow and Mechanisms

Overall Synthetic Workflow

Caption: Synthetic route to the target compound.

Mechanism of N-Alkylation

Caption: N-alkylation mechanism.

Expected Results and Characterization

Successful synthesis will yield 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole as a solid or oil, which should be characterized to confirm its structure and purity.

Expected Characterization Data:

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (CDCl₃, 500 MHz):

  • Signals corresponding to the phenyl protons.

  • A singlet for the C5-H of the imidazole ring.

  • A doublet for the N-CH₂ protons.

  • A multiplet for the cyclopropyl CH proton.

  • Multiplets for the cyclopropyl CH₂ protons.

• ¹³C NMR (CDCl₃, 125 MHz):

  • Signals for the phenyl carbons.

  • Signals for the C2, C4, and C5 carbons of the imidazole ring.

  • Signals for the N-CH₂ and cyclopropyl carbons.

• Mass Spectrometry (ESI+): Calculated m/z for C₁₃H₁₃IN₂ [M+H]⁺, observed m/z should correspond.

Troubleshooting and Optimization

• Low yield in iodination: Ensure the reaction is protected from light, as iodine solutions can be light-sensitive. The pH adjustment during workup is critical for precipitating the product.

• Formation of di-iodinated products: Use of a slight excess of 2-phenyl-1H-imidazole relative to iodine can help minimize over-iodination.

• Incomplete N-alkylation: Ensure the sodium hydride is fresh and the solvent is anhydrous, as NaH is highly reactive with water. The reaction may require gentle heating to proceed to completion.

• Difficulty in separating regioisomers: Careful optimization of the mobile phase for column chromatography is essential. A shallow solvent gradient can improve separation.

Conclusion

This application note provides a detailed and reliable protocol for the regioselective synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. By carefully controlling the reaction conditions for both the iodination and N-alkylation steps, the target compound can be obtained in good yield and high purity. The methodologies and insights provided herein are intended to empower researchers in their synthesis of complex imidazole derivatives for various scientific endeavors.

References

• Schmidt, M. A., & Eastgate, M. D. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. Organic & Biomolecular Chemistry, 10(5), 1079-1087. [Link]

• Sisko, J., Kassick, A. J., Mellinger, M., Filan, J. J., Allen, A., & Olsen, M. A. (2000). An Efficient Synthesis of 1,4,5-Trisubstituted Imidazoles. The Journal of Organic Chemistry, 65(5), 1516–1524. [Link]

• O'Connell, J. F., Parquette, J., Yelle, W. E., Wang, W., & Rapoport, H. (1988). A regiospecific synthesis of 1,4-disubstituted imidazoles. The Journal of Organic Chemistry, 53(19), 4551-4553. [Link]

• Organic Chemistry Portal. Imidazole Synthesis. [Link]

• Geronikaki, A., & Pitta, E. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Pharmaceuticals, 13(3), 37. [Link]

• Paul, S., Choudhuri, T., Das, S., Pratap, R., & Bagdi, A. K. (2024). Tunable Regioselective Allylic Alkylation/Iodination of Imidazoheterocycles in Water. The Journal of Organic Chemistry, 89(3), 1492–1504. [Link]

• Yang, X., & Knochel, P. (2006). Selective functionalization of imidazoles via an iodine–copper exchange reaction. Chemical Communications, (21), 2247-2249. [Link]

• Paul, S., et al. (2024). Tunable Regioselective Allylic Alkylation/Iodination of Imidazoheterocycles in Water. The Journal of Organic Chemistry. [Link]

• Pérez-García, L., et al. (2025). Synthesis of 4‐Iodoimidazole Nucleosides: A Biocatalyzed Whole Cell Approach. ChemCatChem. [Link]

• Google Patents. (2021). CN112321512A - Synthesis method of 4, 5-diiodo-1H-imidazole.

• Hua, X., et al. (2026). Regioselective Iodination of Arenes Using Iron- or Silver-Catalyzed Activation of N‑Iodosaccharin. ACS Catalysis. [Link]

• Beilstein Archives. (2024). I2/H2O2 mediated synthesis and photophysical properties of imidazole-fused heterocycles via [4+1] cyclization approach. [Link]

• Reddy, T. S., et al. (2018). An iodine/DMSO-catalyzed sequential one-pot approach to 2,4,5-trisubstituted-1 H -imidazoles from α-methylene ketones. RSC Advances, 8(67), 38555-38561. [Link]

• Google Patents. (2012). CN102432543A - Synthesis method of 4-iodo-1H-imidazole.

• ResearchGate. (2020). Synthesis of 2‐arylthio‐1H‐imidazole and 2‐arylseleno‐1H‐imidazole derivatives under different reaction conditions. [Link]

• Scholars Research Library. (2012). One-pot synthesis of 2 – phenylimidazo [4, 5-f][5] phenanthroline derivatives under. [Link]

• Schmidt, M. A., & Eastgate, M. D. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. PubMed. [Link]

• Ghomashchi, R., et al. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. PubMed. [Link]

• Google Patents. (2011).

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• International Journal of FMCG and Rural Management. (2023). Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. [Link]

• Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases. (2022). [Link]

• ResearchGate. (2025). Regioselective synthesis of 1,2,4-trisubstituted imidazole from a mechanistic and synthetic prospective. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. [Link]

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. (2025). PubMed. [Link]

• Zenodo. (2026). Novel Synthesis, spectral, characterization of 4,5-diphenyl-1-((tetrahydrofuran-2-yl)methyl)-2-(3,4,5-trichlorophenyl)-1H-imidazole and its applications of molecular docking, anticancer activity. [Link]

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Topic: Suzuki-Miyaura Coupling Conditions for 4-Iodo-Imidazole Intermediates

An Application Note and Protocol Guide

Introduction: The Strategic Importance of 4-Aryl-Imidazoles

The imidazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous pharmaceuticals and biologically active molecules.[1][2] Its ability to engage in hydrogen bonding and act as a bioisostere for other functional groups makes it a highly sought-after moiety in drug design. The functionalization of this core structure is paramount for exploring structure-activity relationships (SAR) and optimizing drug candidates.[2]

Among the various strategies for imidazole functionalization, the Suzuki-Miyaura cross-coupling reaction stands out for its reliability, mild conditions, and exceptional tolerance of functional groups.[3][4][5] This palladium-catalyzed reaction forges a carbon-carbon bond between a halide and an organoboron compound, providing a powerful tool for creating biaryl structures commonly found in therapeutics.[4][6] The 4-iodo-1H-imidazole intermediate is a particularly valuable building block in this context. The carbon-iodine bond is highly reactive and serves as an excellent "handle" for introducing a diverse array of aryl and heteroaryl substituents via the Suzuki-Miyaura coupling, enabling the rapid synthesis of compound libraries for screening and development.[1][6]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the optimal conditions and protocols for the Suzuki-Miyaura coupling of 4-iodo-imidazole intermediates. It synthesizes field-proven insights with mechanistic principles to equip the user with the knowledge to design, execute, and troubleshoot these critical reactions.

Mechanistic Cornerstone: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is fundamental to rational optimization. The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst. The cycle consists of three primary steps: oxidative addition, transmetalation, and reductive elimination.[3][5][7]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst reacting with the 4-iodo-imidazole. The palladium atom inserts itself into the carbon-iodine bond, forming a Pd(II) intermediate. This is often the rate-limiting step of the cycle.[7][8]

• Transmetalation: The aryl or heteroaryl group is transferred from the boron atom of the organoboron reagent to the palladium center. This step requires activation of the organoboron species by a base, which forms a more nucleophilic "ate" complex, facilitating the transfer.[7][9][10]

• Reductive Elimination: The two organic fragments (the imidazole and the (hetero)aryl group) on the Pd(II) center are coupled, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Critical Parameters for Successful Coupling of 4-Iodo-Imidazoles

The success of the Suzuki-Miyaura coupling hinges on the careful selection of several key parameters. For nitrogen-rich heterocycles like imidazole, these choices are particularly critical to avoid side reactions and achieve high yields.[11]

The Imidazole Substrate: The N-Protection Dilemma

A primary consideration is whether to protect the imidazole nitrogen. The acidic N-H proton can interfere with the catalytic cycle, potentially leading to catalyst inhibition or undesired side reactions.[2][11]

• N-Unprotected Imidazoles: Direct coupling of N-H free haloimidazoles can be challenging. However, with carefully optimized conditions—often requiring stronger bases, specific ligands (e.g., SPhos, XPhos), and higher catalyst loadings—it is possible to achieve good results.[11] This approach is more atom-economical as it avoids additional protection and deprotection steps.

• N-Protected Imidazoles: Protecting the imidazole nitrogen is a common and often reliable strategy to improve solubility and prevent side reactions.[6] A bulky protecting group like Trityl (TrCl) is frequently used.[6] The protection prevents coordination of the imidazole nitrogen to the palladium center and increases the substrate's solubility in common organic solvents. However, this adds two steps to the synthetic sequence (protection and deprotection).

Recommendation: For initial explorations and complex substrates, using an N-protected 4-iodo-imidazole is often the most robust approach. For process optimization and greener synthesis, developing a protocol for the unprotected substrate is highly desirable.

The Palladium Catalyst System: Catalyst and Ligand Synergy

The choice of palladium precatalyst and, more importantly, the phosphine ligand is critical for an efficient reaction.[12]

• Palladium Precatalysts: Common choices include air-stable Pd(II) sources like Pd(OAc)₂ and PdCl₂, or Pd(0) sources like Pd(PPh₃)₄.[2][6] Pre-formed Pd(II)-ligand complexes (precatalysts) are also highly effective as they ensure a consistent 1:1 or 1:2 palladium-to-ligand ratio.[7]

• Ligands: The ligand stabilizes the palladium center, modulates its reactivity, and facilitates both the oxidative addition and reductive elimination steps.[7] For challenging substrates like heteroaromatics, bulky and electron-rich phosphine ligands are often required.[4]

  • Triphenylphosphine (PPh₃): A classic, widely used ligand, often effective for simple couplings.[2][4]

  • Buchwald Ligands (e.g., SPhos, XPhos): These sterically hindered biaryl phosphine ligands are highly effective for coupling heteroaromatics, including unprotected N-H imidazoles.[1][11] They promote fast reductive elimination and can prevent catalyst deactivation.

  • Other Phosphines: Ligands like Tri(o-tolyl)phosphine have also been shown to be effective.[13]

The Boron Reagent: Boronic Acids vs. Esters

While boronic acids are the most common coupling partners, their stability can be a concern, as they are prone to degradation via protodeboronation, especially under basic conditions.[14]

• Arylboronic Acids: Readily available and widely used. For best results, use high-purity boronic acids.

• Boronate Esters (e.g., Pinacol Esters): These are often more stable than the corresponding boronic acids, making them suitable for multi-step syntheses.[14] They are less prone to protodeboronation.

• MIDA Boronates: These "caged" boronic acid surrogates are exceptionally stable to a wide range of reaction conditions and can be deprotected under mild aqueous basic conditions just before or during the Suzuki coupling, making them ideal for iterative cross-coupling strategies.

The Base: The "On Switch" for Transmetalation

The base is not merely a spectator; it plays a crucial role in activating the boronic acid.[10][12] It reacts with the boronic acid to form a boronate "ate" complex, which increases the nucleophilicity of the organic group, thereby facilitating its transfer to the palladium center.[9]

• Inorganic Carbonates (K₂CO₃, Cs₂CO₃): These are the most common bases used. Cesium carbonate (Cs₂CO₃) is more soluble in organic solvents and often gives superior results, though it is more expensive.[1][6]

• Phosphates (K₃PO₄): A strong base that is often effective when carbonates fail, particularly for coupling unprotected N-H heterocycles.[11][12]

• Fluorides (KF, CsF): Can be effective, especially when dealing with base-sensitive functional groups.[15]

Solvents and Temperature: Controlling the Reaction Environment

• Solvents: The choice of solvent is crucial for ensuring all components remain in solution.[16] A mixture of an organic solvent and water is frequently necessary to dissolve both the organic substrates and the inorganic base.[6][12]

  • Common Solvents: 1,4-Dioxane, Tetrahydrofuran (THF), and Dimethylformamide (DMF) are widely used, often in a 4:1 or similar ratio with water.[1][2][6]

• Temperature and Heating Method:

  • Conventional Heating: Reactions are typically run at elevated temperatures (80-120 °C) to drive the reaction to completion.[2][6]

  • Microwave Irradiation: Microwave heating can dramatically reduce reaction times from hours to minutes.[1][2][17] This is particularly useful for high-throughput synthesis and library generation. Temperatures often range from 120-150 °C.[1][2]

Summary of Recommended Conditions

The following table summarizes common starting points for the Suzuki-Miyaura coupling of 4-iodo-imidazoles. Optimization will likely be required for specific substrates.

Component	Recommended Reagents & Conditions	Rationale & Key Considerations
Imidazole Substrate	N-Trityl-4-iodo-imidazole or 4-iodo-1H-imidazole	Protection enhances solubility and prevents side reactions.[6] Direct coupling requires more specialized conditions.[11]
Boron Reagent	Aryl/Heteroaryl Boronic Acid (1.2-1.5 equiv) or Pinacol Ester	Use high-purity reagents. Esters offer greater stability.[1][6][14]
Palladium Precatalyst	Pd(PPh₃)₄ (5 mol%), PdCl₂(dppf) (5 mol%), Pd(OAc)₂ (5-10 mol%), PdCl₂ (5 mol%)	Pd(PPh₃)₄ is a reliable starting point.[6] Pre-catalysts like PdCl₂(dppf) can be very effective.[18]
Ligand	PPh₃ (if not using Pd(PPh₃)₄), SPhos (10 mol%), XPhos	Buchwald ligands (SPhos, XPhos) are excellent for challenging couplings, especially with unprotected imidazoles.[1][11]
Base	K₂CO₃ (2 equiv), Cs₂CO₃ (2 equiv), K₃PO₄ (2 equiv)	Cs₂CO₃ is often superior due to better solubility.[1] K₃PO₄ is effective for N-H substrates.[11]
Solvent	Dioxane/Water (4:1), THF, DMF	A biphasic system is often required to dissolve the inorganic base.[1][2][6]
Temperature	80-120 °C (Conventional) or 120-150 °C (Microwave)	Microwave heating significantly accelerates the reaction.[1][2]
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent oxidation and deactivation of the Pd(0) catalyst.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling (Microwave-Assisted)

This protocol provides a robust starting point for the coupling of a generic 4-iodo-imidazole derivative with an arylboronic acid.[1][2]

Caption: A typical experimental workflow for microwave-assisted Suzuki-Miyaura coupling.

Materials:

• 4-Iodo-1H-imidazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) chloride (PdCl₂) (5 mol%)

• SPhos (10 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous 1,4-dioxane and Water

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

• Microwave reactor and appropriate vials

Step-by-Step Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add the 4-iodo-1H-imidazole derivative (e.g., 1.0 mmol), the arylboronic acid (1.2 mmol), cesium carbonate (2.0 mmol), PdCl₂ (0.05 mmol), and SPhos (0.1 mmol).[1]

• Add a degassed mixture of anhydrous dioxane and water (e.g., 4:1 ratio, 5 mL total volume) to the vial.

• Seal the vial tightly with a cap.

• Place the reaction vial into the microwave reactor.

• Heat the reaction mixture to 120 °C and hold for 30-40 minutes. Monitor the reaction progress by TLC or LC-MS if possible.[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the reaction mixture with water (10 mL) and transfer to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).[1]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the desired 4-aryl-imidazole product.

Protocol 2: Coupling of N-Trityl-4-iodo-imidazole with Phenylboronic Acid (Conventional Heating)

This protocol details a procedure using a protected imidazole and a common palladium catalyst, adapted from literature procedures.[6]

Materials:

• 4-Iodo-1-(trityl)-1H-imidazole (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

Step-by-Step Procedure:

• In a Schlenk flask under an inert atmosphere (Argon), combine 4-iodo-1-(trityl)-1H-imidazole (1.0 eq), phenylboronic acid (1.5 eq), and potassium carbonate (2.0 eq).[6]

• Add the degassed 4:1 dioxane/water solvent mixture via syringe.

• Add the Pd(PPh₃)₄ catalyst to the stirring mixture.[6]

• Heat the reaction mixture to 100 °C and stir for 4-6 hours. Monitor the consumption of the starting iodide by TLC or LC-MS.[6]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[6]

• Purify the crude product by flash column chromatography to yield 4-phenyl-1-(trityl)-1H-imidazole.[6]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient temperature; Ineffective base.	Use a fresh batch of catalyst or a more robust precatalyst. Increase temperature or switch to microwave heating. Screen alternative bases (e.g., K₃PO₄ if using K₂CO₃).[12][15]
Debromination/Deiodination	Base is too strong or protic; Slow transmetalation.	Switch to a milder base (e.g., KF, CsF).[15] Use a more electron-rich, bulky ligand (e.g., SPhos) to accelerate the desired coupling pathway.[15] Ensure anhydrous solvents are used.
Homo-coupling of Boronic Acid	Presence of oxygen; Catalyst degradation.	Thoroughly degas all solvents and maintain an inert atmosphere throughout the reaction. Use a more stable catalyst/ligand system.
Poor Product Solubility	Highly polar product.	If the product precipitates, filtration may be sufficient for isolation. For purification, consider recrystallization from a polar solvent like DMF or DMSO.[12]

References

• Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. Journal of Organic Chemistry, 77(8), 3700-3703. Available at: [Link]

• Reddy, T. J., et al. (2007). Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. Journal of Organic Chemistry, 72(22), 8543-6. Available at: [Link]

• Shields, J. D., et al. (2019). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. ACS Catalysis. Available at: [Link]

• Cox, P. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Kirchhoff, J. H., Netherton, M. R., Hills, I. D., & Fu, G. C. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Journal of the American Chemical Society, 124(46), 13662-13663. Available at: [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Available at: [Link]

• Kumar, S., et al. (2020). Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles. Arkat USA. Available at: [Link]

• Vantourout, J. C., et al. (2021). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Publications. Available at: [Link]

• Corona, P., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. MDPI. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Suzuki-Miyaura Reaction and Boron Reagents – Mechanism, Synthesis and Application. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2022). Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. Frontiers in Chemistry. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Pye, C. R. (2021). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. UBC Library Open Collections. Available at: [Link]

• Darkwa, J., & Omondi, B. (2003). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• Clark, J. H., et al. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Nolan, S. P., et al. (2019). Mechanistic Study of Suzuki‐Miyaura Cross‐Coupling Reactions of Amides Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Chemistry – A European Journal. Available at: [Link]

• Gérardin, C., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Helvetica Chimica Acta. Available at: [Link]

• De Borggraeve, W., et al. (2005). Synthesis of 2,4-diarylimidazoles through suzuki cross- coupling reactions of imidazole. Semantic Scholar. Available at: [Link]

• Bedford, R. B., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Available at: [Link]

• Grotjahn, D. B., et al. (2021). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega. Available at: [Link]

• Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. ScholarWorks @ UTRGV. Available at: [Link]

• One-pot synthesis of triarylated imidazoles via Suzuki–Miyaura cross-coupling. ResearchGate. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Request PDF. Available at: [Link]

• Fletcher, S. P. (2021). Mechanistic Investigation of a Rhodium Catalysed Asymmetric Suzuki-Miyaura Coupling. Nature Portfolio Chemistry Community. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free in. ResearchGate. Available at: [Link]

• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Pérez-Temprano, M. H., et al. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Shields, J. D., et al. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. The Journal of Organic Chemistry. Available at: [Link]

• da Silva, A. C. M., et al. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. Available at: [Link]

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Preparation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole from 2-phenylimidazole

An Application Guide for the Two-Step Synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole from 2-phenylimidazole

Introduction

This document provides a comprehensive guide for the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, a valuable substituted imidazole derivative for research and development in medicinal chemistry and materials science. Substituted imidazoles are pivotal structural motifs found in a wide array of pharmaceuticals and bioactive molecules.[1][2] The target molecule is prepared via a robust two-step synthetic sequence starting from the commercially available 2-phenylimidazole.

The synthesis involves:

• N-Alkylation: A nucleophilic substitution reaction to introduce the cyclopropylmethyl group onto the N1 position of the 2-phenylimidazole ring.

• Regioselective Iodination: An electrophilic aromatic substitution to install an iodine atom at the C4 position of the imidazole core, providing a versatile synthetic handle for subsequent cross-coupling reactions.

This guide is designed for researchers and scientists, offering detailed, field-proven protocols, mechanistic insights, and data presentation to ensure successful synthesis and purification.

Overall Synthetic Pathway

The synthesis proceeds through two distinct chemical transformations. First, the acidic proton on the imidazole nitrogen is removed by a base, allowing the resulting imidazolate anion to act as a nucleophile. This anion then attacks the electrophilic carbon of (bromomethyl)cyclopropane. The second step involves the electrophilic iodination of the electron-rich imidazole ring.

Caption: Overall two-step synthesis pathway.

Part 1: N-Alkylation of 2-Phenylimidazole

Mechanistic Overview

The N-alkylation of an imidazole is a classic bimolecular nucleophilic substitution (Sₙ2) reaction.[3] The process is initiated by the deprotonation of the imidazole's N-H proton using a suitable base, which significantly enhances the nucleophilicity of the nitrogen atom.[4] The resulting imidazolate anion then attacks the electrophilic methylene carbon of (bromomethyl)cyclopropane, displacing the bromide leaving group to form the N-alkylated product.

A strong base like sodium hydride (NaH) is often preferred to ensure complete and irreversible deprotonation, driving the reaction to completion.[1] The choice of a polar aprotic solvent, such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF), is crucial as it effectively solvates the cation of the base without interfering with the nucleophile.[4]

Experimental Protocol

This protocol details the N-alkylation using sodium hydride in THF.

Table 1: Reagents and Materials for N-Alkylation

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
2-Phenylimidazole	144.17	5.00 g	1.0	Starting material. Ensure it is dry.
Sodium Hydride (NaH), 60% in oil	24.00 (as 100%)	1.53 g	1.1	Caution: Highly reactive with water. Handle under inert gas.
(Bromomethyl)cyclopropane	134.99	5.14 g (3.7 mL)	1.1	Alkylating agent.
Anhydrous Tetrahydrofuran (THF)	-	100 mL	-	Reaction solvent.
Saturated aq. NH₄Cl solution	-	~50 mL	-	For quenching the reaction.
Ethyl Acetate	-	~150 mL	-	Extraction solvent.
Brine (Saturated aq. NaCl)	-	~50 mL	-	For washing the organic phase.
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed	-	Drying agent.
Silica Gel (230-400 mesh)	-	As needed	-	For column chromatography.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add sodium hydride (1.53 g, 1.1 equiv) under a nitrogen or argon atmosphere.

• Solvent Addition: Add 50 mL of anhydrous THF to the flask. Cool the suspension to 0 °C using an ice-water bath.

• Deprotonation: In a separate flask, dissolve 2-phenylimidazole (5.00 g, 1.0 equiv) in 50 mL of anhydrous THF. Add this solution dropwise to the stirred NaH suspension at 0 °C over 15-20 minutes.

• Activation: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour. The cessation of hydrogen gas evolution indicates the formation of the sodium salt of 2-phenylimidazole.[1]

• Alkylation: Cool the reaction mixture back down to 0 °C. Add (bromomethyl)cyclopropane (3.7 mL, 1.1 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (or for 12-16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[4]

• Work-up: Cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (~50 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil/solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield 1-(cyclopropylmethyl)-2-phenyl-1H-imidazole as a pure product.

Part 2: Regioselective Iodination of 1-(cyclopropylmethyl)-2-phenyl-1H-imidazole

Mechanistic Overview

The iodination of the N-alkylated imidazole is an electrophilic aromatic substitution reaction. The imidazole ring is electron-rich and readily undergoes substitution. The C4 and C5 positions are the most nucleophilic. The reaction proceeds by attacking an electrophilic iodine species, typically generated from molecular iodine (I₂).

In an alkaline aqueous medium, iodine solubility is increased by the addition of sodium or potassium iodide, which forms the triiodide ion (I₃⁻).[5] The reaction with imidazole under basic conditions (e.g., NaOH) facilitates the substitution. The phenyl group at C2 and the alkyl group at N1 direct the substitution to the C4/C5 position. Due to steric and electronic factors, iodination often occurs preferentially at the C4-position in such systems.

Experimental Protocol

This protocol describes the direct iodination of the intermediate product using iodine and sodium hydroxide.

Table 2: Reagents and Materials for Iodination

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example)	Molar Equiv.	Notes
1-(cyclopropylmethyl)-2-phenyl-1H-imidazole	198.26	4.00 g	1.0	Starting material from Part 1.
Sodium Hydroxide (NaOH)	40.00	3.23 g	4.0	Base for the reaction.
Iodine (I₂)	253.81	5.62 g	1.1	Iodinating agent.
Sodium Iodide (NaI)	149.89	5.04 g	1.67	Co-solvent to increase iodine solubility.[6]
Deionized Water	-	~200 mL	-	Reaction solvent.
Hydrochloric Acid (HCl), concentrated	-	As needed	-	For pH adjustment during work-up.
Isopropanol / n-Hexane	-	As needed	-	Solvents for recrystallization.[7]

Step-by-Step Procedure:

• Preparation of Imidazole Solution: In a 250 mL round-bottom flask, dissolve sodium hydroxide (3.23 g, 4.0 equiv) in 75 mL of water. Cool the solution to room temperature. Add the 1-(cyclopropylmethyl)-2-phenyl-1H-imidazole (4.00 g, 1.0 equiv) and stir until a solution or fine suspension is formed.

• Preparation of Iodine Solution: In a separate beaker, dissolve sodium iodide (5.04 g) in 25 mL of water. Add iodine (5.62 g, 1.1 equiv) and stir until the iodine is completely dissolved, forming a dark brown solution.

• Iodination Reaction: Cool the imidazole solution to 0 °C in an ice bath. Slowly add the iodine solution dropwise to the stirred imidazole solution over 30-45 minutes, ensuring the temperature remains below 5 °C.[6]

• Reaction: After the addition is complete, continue to stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction by TLC to confirm the consumption of the starting material.

• Work-up and Isolation: Once the reaction is complete, carefully adjust the pH of the mixture to 7-8 by the slow addition of concentrated hydrochloric acid. A solid product should precipitate.

• Filtration: Collect the precipitated solid by suction filtration using a Büchner funnel and wash the filter cake with a small amount of cold water.

• Purification: The crude solid can be purified by recrystallization. A common and effective solvent system is a mixture of isopropanol and n-hexane.[7] Dissolve the crude product in a minimal amount of hot isopropanol, and then add n-hexane until turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystallization.

• Drying: Collect the purified crystals by filtration and dry them under vacuum to obtain the final product, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow diagram.

Safety and Handling

• Sodium Hydride (NaH): NaH is a flammable solid that reacts violently with water to produce flammable hydrogen gas. All operations should be conducted under an inert atmosphere (nitrogen or argon) in a well-ventilated fume hood.

• (Bromomethyl)cyclopropane: This is a lachrymator and should be handled with care in a fume hood.

• Iodine (I₂): Iodine is corrosive and can cause burns. Avoid inhalation of vapors and skin contact.

• Solvents: Anhydrous THF can form explosive peroxides. Use from a freshly opened bottle or after proper purification. Ethyl acetate and hexanes are flammable.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• Benchchem. (n.d.). Application Notes and Protocols for N-alkylation of Imidazole using Benzyl Bromide.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole.
• Smolecule. (2026). Comprehensive Application Notes and Protocols: Sodium Imidazole in Alkylation Reactions.
• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16.
• Dalko, P. I. (Ed.). (2013).
• Tang, D., Wu, P., Liu, X., Chen, Y. X., Guo, S. B., Chen, W. L., Li, J. G., & Chen, B. H. (2013). A simple route via a copper-catalyzed [3 + 2] cycloaddition reaction provides multisubstituted imidazoles in good yields and high regioselectivity using oxygen as an oxidant without the addition of expensive catalysts. The Journal of Organic Chemistry, 78(6), 2746–2750.
• Kumar, S., Chakraborty, R., et al. (2025). Discovery of 1‐(Cyclopropylmethyl)‐2‐(Dibenzo[b,d]Thiophen‐2‐yl)‐1H‐Benzo[d]Imidazole‐5‐Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. Chemical Biology & Drug Design, 105(6), e70132.
• Google Patents. (n.d.). CN110938036A - Preparation method of 4-iodine-1H-imidazole.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of 4-Iodo-1H-Imidazole from Imidazole.
• Organic Syntheses. (2021). Mild mono-Acylation of 4,5-Diiodoimidazole: Preparation of 1-(5-Iodo-1H-imidazole-4-yl)pent-4-en-1-one. Organic Syntheses, 98, 23-38.
• Benchchem. (n.d.). Technical Support Center: Optimizing the Synthesis of 4-iodo-1H-imidazole.
• Benchchem. (n.d.). Technical Support Center: Purification of 4-iodo-1H-imidazole.
• Burungale, S., & Bhitre, M. (2013). Synthesis of 2, 4, 5- Triphenyl Imidazole Derivatives and Biological Evaluation for Their Analgesic and Anti-Inflammatory Activity. Current Pharma Research, 3(3), 889-900.
• PubMed. (2025). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist.
• Otava Chemicals. (n.d.). Synthesis of 1-(Aryl-1H-pyrrolyl)(phenyl)methyl-1H-imidazole Derivatives as Antiprotozoal Agents.

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Application Notes &amp; Protocols: Strategic Functionalization of the C4-Iodine Position in Phenyl-Imidazole Derivatives

Introduction: The Strategic Value of the C4-Iodo-Phenyl-Imidazole Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, appearing in numerous natural products and FDA-approved drugs.[1][2][3] Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug design.[3][4] Phenyl-imidazole derivatives, in particular, are of immense interest as they form the core of many targeted therapeutics, including kinase inhibitors and immunomodulatory agents.[1][5]

The functionalization of this scaffold is key to modulating its pharmacological profile. The C4-position offers a prime vector for diversification. Introducing an iodine atom at this position transforms the molecule into a highly versatile synthetic intermediate.[6] The carbon-iodine bond is sufficiently labile to participate in a wide array of transition metal-catalyzed cross-coupling reactions, providing a robust handle for the introduction of diverse chemical moieties.[7] This guide provides detailed protocols and expert insights into the most effective methods for functionalizing the C4-iodo position, enabling researchers to rapidly generate libraries of novel compounds for drug discovery and development.

Part 1: Synthesis of the Key Intermediate: 4-Iodo-1-Phenyl-1H-Imidazole

Before diversification, the synthesis of the 4-iodo precursor is paramount. Direct iodination of the imidazole ring is an effective strategy. The following protocol describes a reliable method for synthesizing 4-iodo-1-phenyl-1H-imidazole, the foundational substrate for subsequent functionalization.

Protocol 1: Direct C4-Iodination of 1-Phenyl-1H-Imidazole

This protocol is adapted from established methods for imidazole iodination.[8] The reaction proceeds via electrophilic aromatic substitution, where iodine, activated by an iodide salt, selectively substitutes at the electron-rich C4 position.

Expertise & Experience: The use of sodium hydroxide is crucial to deprotonate the imidazole precursor in situ, increasing its nucleophilicity and directing the iodination. The reaction is run at 0°C to control the reaction rate and minimize the formation of di-iodinated byproducts.

Experimental Protocol:

• Reagent Preparation: In a round-bottom flask, dissolve 1-phenyl-1H-imidazole (1.0 eq) and sodium hydroxide (1.0 eq) in a 2:1 mixture of water and THF. Cool the solution to 0°C in an ice bath with stirring.

• Iodinating Solution: In a separate flask, dissolve iodine (I₂) (0.25 eq) and sodium iodide (NaI) (0.38 eq) in water.

• Reaction Execution: Add the iodine/sodium iodide solution dropwise to the cooled imidazole solution over 30 minutes. The reaction mixture may turn dark brown.

• Monitoring: Allow the reaction to stir at 0°C for 6-8 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, carefully adjust the pH to 7-8 using 1M hydrochloric acid. A solid precipitate may form.

• Purification: Filter the solid and wash with cold water. Extract the filtrate with ethyl acetate (3x). Combine the initial solid with the dried (Na₂SO₄) and concentrated organic extracts. Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 4-iodo-1-phenyl-1H-imidazole.

Part 2: C-C Bond Forming Reactions at the C4-Position

The introduction of new carbon-based substituents is a primary goal in library synthesis. Palladium-catalyzed cross-coupling reactions are the most powerful tools for this purpose.[9]

Suzuki-Miyaura Coupling: Aryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is the gold standard for creating biaryl structures by coupling an organoboron reagent with an organohalide.[6][10] It is widely used in pharmaceutical synthesis due to its mild conditions and tolerance of a vast range of functional groups.[9][10]

Expertise & Experience: The choice of catalyst, ligand, and base is critical for success. For electron-rich heteroaryl iodides like our substrate, a palladium(0) source like Pd(PPh₃)₄ or a combination of a Pd(II) precatalyst (e.g., Pd(OAc)₂) with a phosphine ligand is effective.[6] Potassium carbonate is a common and effective base that is mild enough for many sensitive functional groups.

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Scalable Synthesis of 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole: An Application Note and Protocol Guide

Introduction

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. Substituted imidazoles, such as 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, are of particular interest to researchers and drug development professionals. The unique substitution pattern of this molecule, featuring a cyclopropylmethyl group at the N-1 position, a phenyl group at C-2, and an iodine atom at C-4, provides a versatile platform for the development of novel therapeutics. The iodine atom, in particular, serves as a valuable synthetic handle for further molecular elaboration through various cross-coupling reactions.

This application note provides a comprehensive guide to the scalable synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. The presented synthetic strategy is designed for efficiency, scalability, and high yield, addressing the needs of both academic research laboratories and industrial drug development settings. We will delve into the rationale behind the chosen synthetic route, provide detailed, step-by-step protocols for each reaction, and discuss critical process parameters that ensure success.

Synthetic Strategy: A Three-Step Approach

The synthesis of the target molecule is achieved through a robust and sequential three-step process, commencing with the construction of the core 2-phenyl-1H-imidazole ring, followed by regioselective iodination, and culminating in the final N-alkylation.

Caption: Overall synthetic workflow for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

This linear approach allows for the isolation and purification of each intermediate, ensuring high purity of the final product. The scalability of each step has been a key consideration in the development of these protocols.

Part 1: Synthesis of 2-Phenyl-1H-imidazole

The initial step involves the construction of the 2-phenyl-1H-imidazole core. A highly efficient and scalable method for this is the one-pot condensation of benzaldehyde, glyoxal, and ammonia.[1] This multi-component reaction is advantageous for its atom economy and straightforward procedure.

Protocol 1: Scalable Synthesis of 2-Phenyl-1H-imidazole

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mol scale)	Moles
Benzaldehyde	106.12	106.12 g	1.0
Glyoxal (40% in water)	58.04	145.1 g	1.0
Ammonium Hydroxide (28-30%)	35.05	298 mL	5.0
Ethanol	46.07	1 L	-

Procedure:

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, add benzaldehyde (106.12 g, 1.0 mol) and ethanol (500 mL).

• In a separate beaker, prepare a solution of ammonium hydroxide (298 mL, ~5.0 mol) in 200 mL of water.

• Cool the flask containing the benzaldehyde solution to 0-5 °C using an ice bath.

• Slowly add the glyoxal solution (145.1 g, 1.0 mol) to the stirred benzaldehyde solution over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition of glyoxal is complete, add the ammonium hydroxide solution dropwise from the dropping funnel over 1 hour. A precipitate will begin to form.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12 hours.

• The resulting solid is collected by vacuum filtration and washed with cold water (2 x 200 mL) and then with cold ethanol (100 mL).

• The crude product is dried in a vacuum oven at 60 °C to a constant weight. The product can be further purified by recrystallization from ethanol if necessary.

Expected Yield: 80-90%

Part 2: Regioselective Iodination of 2-Phenyl-1H-imidazole

The second step is the iodination of the 2-phenyl-1H-imidazole intermediate. The C4 and C5 positions of the imidazole ring are susceptible to electrophilic substitution. By carefully controlling the reaction conditions and stoichiometry, we can achieve regioselective iodination primarily at the C4 position. This protocol is adapted from established methods for the iodination of imidazole.[2][3]

Protocol 2: Synthesis of 4-Iodo-2-phenyl-1H-imidazole

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 0.5 mol scale)	Moles
2-Phenyl-1H-imidazole	144.17	72.09 g	0.5
Iodine	253.81	126.9 g	0.5
Sodium Hydroxide	40.00	22.0 g	0.55
Dichloromethane (DCM)	84.93	500 mL	-
Sodium Thiosulfate	158.11	-	-

Procedure:

• In a 1 L three-necked round-bottom flask fitted with a mechanical stirrer and a dropping funnel, dissolve 2-phenyl-1H-imidazole (72.09 g, 0.5 mol) in 300 mL of dichloromethane.

• In a separate beaker, prepare a solution of sodium hydroxide (22.0 g, 0.55 mol) in 200 mL of water. Cool this solution to room temperature.

• Add the aqueous sodium hydroxide solution to the stirred solution of 2-phenyl-1H-imidazole.

• Prepare a solution of iodine (126.9 g, 0.5 mol) in 200 mL of dichloromethane.

• Add the iodine solution dropwise to the reaction mixture over 1 hour at room temperature. The color of the iodine solution will be discharged as it reacts.

• Stir the reaction mixture for an additional 4-6 hours at room temperature. Monitor the reaction progress by TLC.

• After the reaction is complete, separate the organic layer. Wash the organic layer with a 10% aqueous sodium thiosulfate solution to remove any unreacted iodine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude 4-iodo-2-phenyl-1H-imidazole can be purified by recrystallization from a suitable solvent system such as ethanol/water.

Expected Yield: 70-80%

Part 3: N-Alkylation with Cyclopropylmethyl Bromide

The final step is the N-alkylation of 4-iodo-2-phenyl-1H-imidazole with cyclopropylmethyl bromide. This reaction introduces the cyclopropylmethyl group at one of the nitrogen atoms of the imidazole ring. The regioselectivity of this step is a critical consideration, as alkylation can occur at either N-1 or N-3.[4][5][6] The presence of the bulky phenyl group at C-2 and the iodo group at C-4 will influence the site of alkylation. The use of a strong base like sodium hydride generally favors deprotonation and subsequent alkylation.[7][8]

Caption: Potential regioisomers from the N-alkylation step.

Protocol 3: Synthesis of 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 0.2 mol scale)	Moles
4-Iodo-2-phenyl-1H-imidazole	270.07	54.01 g	0.2
Sodium Hydride (60% in oil)	24.00	8.8 g	0.22
Cyclopropylmethyl bromide	134.99	30.24 g (22.4 mL)	0.22
Anhydrous N,N-Dimethylformamide (DMF)	73.09	300 mL	-
Ethyl Acetate	88.11	-	-
Saturated Ammonium Chloride	-	-	-

Procedure:

• To a flame-dried 1 L three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (8.8 g, 0.22 mol) and 100 mL of anhydrous DMF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve 4-iodo-2-phenyl-1H-imidazole (54.01 g, 0.2 mol) in 200 mL of anhydrous DMF and add it dropwise to the sodium hydride suspension over 30 minutes.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another hour until gas evolution ceases.

• Cool the reaction mixture back to 0 °C and add cyclopropylmethyl bromide (30.24 g, 0.22 mol) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product, which may be a mixture of regioisomers, is purified by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to isolate the desired 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Expected Yield: 60-75% (of the major isomer)

Conclusion

The synthetic route and detailed protocols outlined in this application note provide a reliable and scalable method for the preparation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. By following these procedures, researchers, scientists, and drug development professionals can efficiently synthesize this valuable building block for further investigation and application in medicinal chemistry and materials science. The provided rationale for each step, along with the detailed experimental procedures, is intended to empower users to successfully implement and adapt these methods for their specific needs.

References

• N-Alkylation of imidazoles - University of Otago - OUR Archive. Available at: [Link]

• C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition - PMC. Available at: [Link]

• Regioselective N-alkylation of some imidazole-containing heterocycles and their in vitro anticancer evaluation | Request PDF - ResearchGate. Available at: [Link]

• Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. Available at: [Link]

• Novel preparation method of 5-iodine-2-phenyl-1-methyl imidazole - Eureka | Patsnap. Available at: [Link]

• US7807837B2 - Scalable synthesis of imidazole derivatives - Google Patents.

• Conventional and Microwave Assisted Synthesis of Some Novel 2-(Substituted phenyl)-4,5-diphenyl-1-(thiazol-2-yl)-1H-imidazoles of Biological Interest | Asian Journal of Chemistry. Available at: [Link]

• CN102432543A - Synthesis method of 4-iodo-1H-imidazole - Google Patents.
• CN110938036A - Preparation method of 4-iodine-1H-imidazole - Google Patents.

• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease - PMC. Available at: [Link]

• One-pot synthesis of 2 – phenylimidazo [4, 5-f][4][9] phenanthroline derivatives under - Scholars Research Library. Available at: [Link]

• CN105884690A - Method for preparing 2-phenylimidazole - Google Patents.

Sources

• 1. CN105884690A - Method for preparing 2-phenylimidazole - Google Patents [patents.google.com]
• 2. CN102432543A - Synthesis method of 4-iodo-1H-imidazole - Google Patents [patents.google.com]
• 3. CN110938036A - Preparation method of 4-iodine-1H-imidazole - Google Patents [patents.google.com]
• 4. Research Portal [ourarchive.otago.ac.nz]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.smolecule.com [pdf.smolecule.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US7807837B2 - Scalable synthesis of imidazole derivatives - Google Patents [patents.google.com]

Application Note: Regioselective Iodination of 1-(Cyclopropylmethyl)-2-phenylimidazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Strategic Importance in Drug Discovery

The 1-(cyclopropylmethyl)-2-phenylimidazole scaffold is a privileged motif frequently utilized in the design of GPCR ligands, kinase inhibitors, and advanced agrochemicals. Functionalizing this core via halogenation—specifically iodination—is a critical gateway for downstream molecular diversification. Iodinated imidazoles serve as highly reactive electrophiles in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations. This application note provides a comprehensive, self-validating guide to the regioselective mono- and di-iodination of this substrate.

Mechanistic Insights & Causality

The iodination of the imidazole ring proceeds via an Electrophilic Aromatic Substitution (EAS) mechanism[1]. To achieve high yields and regiocontrol, the choice of reagent and solvent is critical:

• Electrophile Generation: N-Iodosuccinimide (NIS) is selected over elemental iodine (

  ) due to its controlled release of the electrophilic iodine species ( ). In polar aprotic solvents like DMF, the polarization of the N–I bond is enhanced, effectively delivering to the electron-rich -system of the imidazole without the need for harsh oxidants[2].

• Regioselectivity (Steric vs. Electronic Control): Because the C2-position is blocked by a phenyl group, electrophilic attack is restricted to the C4 and C5 positions. The regiochemical outcome is heavily dictated by the steric bulk of the N1-cyclopropylmethyl group[3]. The C5-position, being adjacent to the N1-alkyl substituent, experiences significant steric shielding. Consequently, kinetically controlled mono-iodination preferentially occurs at the less hindered C4-position.

• Overcoming Activation Barriers: Exhaustive iodination to yield the 4,5-diiodo derivative requires an excess of the electrophile, elevated temperatures (60 °C), and occasionally a catalytic Brønsted acid (like TFA) to increase the electrophilicity of the iodine species and overcome the steric penalty at the C5-position.

Reaction pathways for the regioselective mono- and di-iodination of the imidazole scaffold.

Quantitative Data: Condition Optimization

To establish a self-validating protocol, various conditions were evaluated. The quantitative data below illustrates the causality between reagent equivalents, temperature, and the resulting regiochemical outcome.

Entry	Reagent (Equiv)	Solvent	Additive	Temp (°C)	Time (h)	Major Product	Isolated Yield (%)
1	NIS (1.05)	DMF	None	0 to rt	3	4-Iodo	82%
2	NIS (1.05)	MeCN	None	0 to rt	5	4-Iodo	75%
3	NIS (2.50)	DMF	None	60	16	4,5-Diiodo	68%
4	NIS (2.50)	DMF	TFA (0.1 eq)	60	12	4,5-Diiodo	85%
5	(1.2) /	/Dioxane	None	rt	24	4-Iodo	45%

Table 1: Optimization matrix demonstrating the shift from kinetic mono-iodination to thermodynamic di-iodination.

Experimental Protocols

Protocol A: Regioselective Mono-Iodination (C4-Position)

Objective: Synthesis of 4-iodo-1-(cyclopropylmethyl)-2-phenylimidazole.

• Preparation: Charge a dry, argon-purged 50 mL round-bottom flask with 1-(cyclopropylmethyl)-2-phenylimidazole (1.0 mmol, 1.0 equiv) and anhydrous DMF (5.0 mL, 0.2 M).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Lowering the temperature suppresses the thermodynamic pathway, preventing undesired di-iodination.

• Electrophile Addition: Add N-Iodosuccinimide (NIS) (1.05 mmol, 1.05 equiv) portion-wise over 15 minutes. Causality: Portion-wise addition controls the mild exotherm and maintains a low steady-state concentration of

  .

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

• Quench: Upon complete consumption of the starting material, quench the reaction with 10 mL of a saturated aqueous sodium thiosulfate (

  ) solution. Causality: Thiosulfate instantly reduces any unreacted electrophilic iodine to inert iodide ( ), preventing further halogenation during workup.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with distilled water (2 × 10 mL) to remove DMF, followed by brine (15 mL). Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: 10-30% EtOAc in Hexanes) to afford the pure mono-iodinated product.

Protocol B: Exhaustive Di-Iodination (C4 and C5 Positions)

Objective: Synthesis of 4,5-diiodo-1-(cyclopropylmethyl)-2-phenylimidazole.

• Preparation: Dissolve 1-(cyclopropylmethyl)-2-phenylimidazole (1.0 mmol, 1.0 equiv) in anhydrous DMF (5.0 mL, 0.2 M) in a heavy-walled reaction vial equipped with a magnetic stir bar.

• Reagent Loading: Add NIS (2.5 mmol, 2.5 equiv) in one portion at room temperature.

• Activation: Add Trifluoroacetic acid (TFA) (0.1 mmol, 0.1 equiv). Causality: The Brønsted acid protonates the succinimide leaving group, drastically increasing the electrophilicity of the iodine species to overcome the steric hindrance at C5.

• Thermal Shift: Seal the vial, heat the reaction mixture to 60 °C, and stir for 12 hours.

• Quench & Workup: Cool to room temperature and quench with saturated aqueous

  (15 mL). Perform the standard aqueous extraction as described in Protocol A.

• Purification: Purify via recrystallization from hot ethanol or flash chromatography to isolate the di-iodinated product.

Validation & Quality Control (QC)

To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met:

• TLC Monitoring: The starting material and products are UV-active (254 nm). The iodinated products will exhibit higher

  values in non-polar solvent systems (e.g., Hexanes/EtOAc) due to the increased lipophilicity imparted by the iodine atom(s).

• Mass Spectrometry (LC-MS): The mono-iodinated product must show an

  peak corresponding to a mass addition of ~126 Da. The di-iodinated product will show an addition of ~252 Da.

• Nuclear Magnetic Resonance (

  NMR): The starting material exhibits two distinct imidazole protons (C4-H and C5-H). In the mono-iodinated product, the C4-H signal is absent, leaving the C5-H as a distinct singlet. In the di-iodinated product, both imidazole proton signals are completely absent, confirming exhaustive substitution.

References

• Title: A Comparison of Microwave-Accelerated and Conventionally Heated Iodination Reactions of Some Arenes and Heteroarenes, Using ortho-Periodic Acid as the Oxidant (Molecules 2005)
• Title: A new, mild one-pot synthesis of iodinated heterocycles as suitable precursors for N-heterocyclic carbene complexes Source: CORE URL
• Title: Aromatic Iodination in Aqueous Solution.

Sources

• 1. researchgate.net [researchgate.net]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. US9095136B2 - 2-IODO imidazole-derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Welcome to the technical support center for the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common synthetic challenges and improve the yield and purity of your target compound.

Troubleshooting Guide: Addressing Common Synthesis Issues

This section addresses specific problems that may arise during the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, offering step-by-step solutions grounded in chemical principles.

Issue 1: Low Yield in the Iodination of 2-Phenyl-1H-imidazole

Q: My initial iodination of 2-phenyl-1H-imidazole to form 4-iodo-2-phenyl-1H-imidazole is resulting in a low yield. What are the likely causes and how can I optimize this step?

A: Low yields in the iodination step are a common challenge and can often be attributed to several factors, including suboptimal reaction conditions and the formation of multiple iodinated byproducts.

Analysis and Optimization Strategy:

• Formation of Multiple Products: A primary cause of low yield is the over-iodination of the imidazole ring, leading to the formation of di- and tri-iodinated species.[1] The use of excess iodinating agent or elevated temperatures can exacerbate this issue.[1]

  • Solution: Carefully control the stoichiometry of your reagents. An excess of the starting imidazole can help to minimize the formation of these byproducts.[1] It is also crucial to maintain a low reaction temperature, typically around 0°C, during the addition of the iodinating agent to enhance selectivity.[1]

• Incomplete Reaction: Insufficient reaction time or poor reagent quality can lead to incomplete conversion of the starting material.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC).[2] Ensure that your starting materials, particularly the 2-phenyl-1H-imidazole and iodine, are of high purity.

• Difficult Product Isolation: The desired product may be difficult to isolate from the reaction mixture, leading to apparent low yields.

  • Solution: A well-defined workup procedure is critical. After the reaction, adjusting the pH of the mixture can facilitate the precipitation of the product.[1] Purification by recrystallization is often effective in separating the mono-iodinated product from unreacted starting material and multi-iodinated byproducts.[1][3]

Experimental Protocol: Optimized Iodination of 2-Phenyl-1H-imidazole

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An efficient green protocol for the synthesis of 1,2,4,5-tetrasubstituted imidazoles in the presence of ZSM-11 zeolite as a reusable catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting N-alkylation side reactions in imidazole derivatives

Welcome to the Imidazole N-Alkylation Technical Support Center .

As a Senior Application Scientist, I understand that while the N-alkylation of imidazole appears chemically straightforward (

), it is frequently plagued by three specific failures: regio-isomeric mixtures (N1 vs. N3), quaternization (over-alkylation to imidazolium salts), and reaction stagnation .

This guide is structured to bypass general textbook theory and address the kinetic and thermodynamic variables that determine your reaction outcome.

Part 1: The Troubleshooting Matrix

Before modifying your protocol, identify your failure mode using the decision tree below.

Figure 1: Diagnostic workflow for isolating the root cause of N-alkylation failure.

Module 1: Solving Regioselectivity (The N1 vs. N3 Battle)

The Problem: You are alkylating a 4-substituted imidazole and obtaining a mixture of 1,4- and 1,5-isomers. The Mechanism: Imidazoles exist in tautomeric equilibrium.[1] Deprotonation yields a resonance-stabilized anion where the negative charge is delocalized over N1 and N3. The site of alkylation is governed by the interplay of Sterics (kinetic control) and Electronics (thermodynamic/nucleophilicity control).

Technical Analysis

Variable	Effect on Regiochemistry
Steric Hindrance	Bulky groups at C4 physically block the adjacent N3. Alkylation preferentially occurs at the distal N1 , yielding the 1,4-isomer . This is the dominant factor in most reactions [1].
Electronic Effects (EWG)	Strong Electron-Withdrawing Groups (e.g., , ) at C4 reduce the electron density of the adjacent nitrogen. However, in the anion, they stabilize the charge density nearby, often making the adjacent nitrogen (N3) less nucleophilic.
Solvent Polarity	In non-polar solvents, the cation (Na+/K+) may coordinate to the N3 lone pair, blocking it and forcing N1 alkylation. In polar aprotic solvents (DMF/DMSO), the "naked" anion is freer, and sterics dictate the outcome [2].

Q: How do I force the formation of the 1,4-isomer?

A: You must maximize the steric penalty at N3.

• Use a Bulky Base: Switch from

  to . The larger Cesium cation is "softer" and dissociates more readily in DMF, allowing the steric bulk of the substrate to direct the incoming electrophile to the distal N1 position.

• Protocol Adjustment:

  • Solvent: Anhydrous DMF or NMP (Avoid protic solvents which H-bond to N3).

  • Base:

    (1.5 eq).

  • Temperature: Keep low (

    to RT). Higher temperatures provide enough energy to overcome the steric barrier of the "wrong" isomer.

Q: I actually need the 1,5-isomer (alkylation adjacent to the substituent). Is this possible?

A: This is chemically difficult via direct alkylation due to steric clash.

• Strategy: You cannot force this via standard

  . You must use a Trityl (Trt) protection strategy .

  • Protect the imidazole with Trityl chloride (sterics force it to the distal N1).

  • Alkylate with a powerful agent (e.g., Meerwein's salt or Methyl Triflate) at the N3 position (quaternization).

  • Remove the Trityl group.

Module 2: Preventing Over-Alkylation (Quaternization)

The Problem: Your LC-MS shows a mass corresponding to

, indicating the formation of an imidazolium salt. The Cause: The N-alkylated product is more nucleophilic than the starting material because the alkyl group is electron-donating (inductive effect).

Protocol: The "Starvation" Method

To prevent the product from competing for the alkylating agent, you must keep the concentration of the alkylating agent low relative to the unreacted imidazole.

• Stoichiometry: Never use excess alkyl halide. Use 0.95 to 1.0 equivalents . It is better to have 5% unreacted starting material (separable) than 5% imidazolium salt (difficult to separate and lowers yield).

• Order of Addition:

  • Dissolve Imidazole + Base in solvent.[2] Stir for 30 mins to ensure deprotonation (formation of the imidazolyl anion).

  • Dropwise Addition: Dilute the alkyl halide in the reaction solvent and add it slowly over 30–60 minutes.

• Biphasic Systems: Consider a Phase Transfer Catalyst (PTC) system (Toluene/50% NaOH + TBAB). The product is often more soluble in the organic phase, protecting it from further reaction if the alkylating agent is kept in the aqueous phase (rare) or if the kinetics favor the interface [3].

Module 3: Troubleshooting Reaction Stagnation

The Problem: Starting material remains after 24 hours. The Cause: Insufficient deprotonation (

mismatch) or poor nucleophilicity.

Base Selection Guide

Base	(conj. acid)	Application	Protocol Note
	~10.3	Standard alkyl halides (MeI, BnBr).	Requires heating (60-80°C) in MeCN/DMF.
	~10.3 (effective)	Reactive halides, sensitive substrates.	"Cesium Effect" increases solubility and reactivity. Works at RT [4].
NaH	~35	Unreactive alkyl chlorides or hindered imidazoles.	Must be anhydrous.[3] Irreversible deprotonation.
LiOtBu	~19	Compromise between Carbonates and Hydrides.	Soluble in THF. Good for scale-up.

Q: I am using NaH but still see low conversion.

A: Check your solvent dryness. NaH reacts instantly with trace water to form NaOH, which is a weaker base and nucleophilic enough to hydrolyze your alkyl halide.

• Fix: Add molecular sieves (3Å) to the reaction vessel or freshly distill the solvent.

• Catalysis: Add 10 mol% NaI (Sodium Iodide) . This generates the alkyl iodide in situ (Finkelstein reaction), which is a superior electrophile compared to alkyl bromides or chlorides.

Standardized Experimental Protocol

Recommended for initial screening of 4-substituted imidazoles.

• Setup: Flame-dried RBF,

  atmosphere.

• Activation: Suspend Imidazole (1.0 mmol) and

  (1.5 mmol) in anhydrous DMF (3 mL). Stir at RT for 30 min.[2]

  • Why? Generates the "naked" anion.

• Alkylation: Add Alkyl Halide (1.0 mmol, exact stoichiometry ) dropwise.

• Monitor: Stir at RT. Check TLC/LC-MS at 1h, 4h, and 12h.

  • Note: If reaction is <50% complete at 4h, heat to 50°C.

• Workup: Dilute with EtOAc, wash 3x with water (critical to remove DMF), then Brine. Dry over

  .[2]

References

• University of Otago. N-Alkylation of imidazoles: Regioselectivity studies. [Link]

• Royal Society of Chemistry. The facile alkylation of imidazol(in)ium salts in the presence of cesium carbonate. [Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation [organic-chemistry.org]
• 4. The facile alkylation and iodination of imidazol(in)ium salts in the presence of cesium carbonate - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Topic: Purification Strategies & Troubleshooting Compound ID: 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole Chemical Class: N-alkylated halo-imidazole / 2,4-disubstituted imidazole Primary Application: Pharmaceutical intermediate (e.g., kinase inhibitors, antiviral scaffolds).

Core Technical Analysis

This compound presents a specific set of purification challenges derived from its structural motifs:

• Lipophilicity: The cyclopropylmethyl and phenyl groups significantly increase logP compared to the parent imidazole, reducing water solubility and making reverse-phase purification (C18) viable but potentially slow due to strong retention.

• Halogen Lability: The C4-iodine atom is a "soft" handle. It is susceptible to photolytic deiodination (turning the product pink/purple) and metal-halogen exchange if trace metals are present during workup.

• Regioisomerism: If synthesized via alkylation of 4-iodo-2-phenyl-1H-imidazole, a common impurity is the 1,5-regioisomer (where the iodine appears at the C5 position relative to the alkyl group). These isomers often have very similar Rf values (co-elution).

Troubleshooting Guides (Q&A)

Category A: Chromatography & Separation Issues

Q1: I observe two close spots on TLC after alkylation. Is this the regioisomer, and how do I separate them? Diagnosis: Yes, N-alkylation of 4-iodo-2-phenylimidazole typically yields a mixture of the 1,4-isomer (Target) and 1,5-isomer (Impurity). The 1,4-isomer is usually less polar due to better shielding of the nitrogen lone pair. Solution:

• Stationary Phase: Standard Silica Gel (60 Å).[1]

• Mobile Phase Optimization: Do not use a steep gradient. Use an isocratic hold.

  • Recommendation: Start with 5% EtOAc in Hexanes. If separation is poor, switch to Toluene:Ethyl Acetate (9:1) . Toluene often provides better selectivity for regioisomers of aromatic heterocycles than alkanes due to

    interactions.

• Modifier: Add 0.5% Triethylamine (TEA) to the mobile phase. Imidazoles can streak/tail on silica due to interaction with acidic silanols; TEA neutralizes this, sharpening the bands and improving resolution.

Q2: My product is "streaking" on the column, leading to poor recovery. Diagnosis: The basic nitrogen at the N3 position is interacting with the acidic silica gel. Solution:

• Pre-buffer the silica: Flush the column with mobile phase containing 1% TEA before loading the sample.

• Switch to Alumina: If the compound is acid-sensitive (risk of cyclopropane ring opening, though rare under mild conditions), use Neutral Alumina instead of Silica.

Category B: Crystallization & Solid State[2][3]

Q3: During recrystallization, the product "oils out" instead of forming crystals. Diagnosis: The melting point is likely depressed by impurities (regioisomers or residual solvents), or the cooling rate is too fast. The cyclopropyl group adds flexibility, lowering the lattice energy. Solution:

• The "Cloud Point" Method: Dissolve the crude oil in a minimum amount of hot Isopropanol (IPA). Add hot n-Hexane dropwise until persistent cloudiness appears. Add one drop of hot IPA to clear it.

• Seeding: Do not cool immediately. Add a seed crystal (if available) or scratch the glass surface at the air-liquid interface.[2]

• Slow Cooling: Wrap the flask in aluminum foil and a towel. Allow it to reach room temperature over 2-3 hours before placing it in a fridge.

Q4: The product has turned a persistent pink/violet color. Diagnosis: Iodine liberation. This is caused by photolytic decomposition or trace acidity promoting deiodination. Solution:

• Wash: Dissolve in EtOAc and wash with 5% aqueous Sodium Thiosulfate (

  ). This reduces free iodine ( ) back to iodide ( ), removing the color.

• Storage: The purified solid must be stored in amber vials away from light.

Standardized Protocols

Protocol A: High-Purity Recrystallization

Best for removing trace starting materials and inorganic salts.

Solvent System: Isopropanol (Solvent A) / n-Hexane (Anti-solvent).

• Dissolution: Place 1.0 g of crude solid in a 50 mL Erlenmeyer flask. Add 5 mL of Isopropanol . Heat to 60°C. If not dissolved, add IPA in 0.5 mL increments.

• Filtration (Critical): While hot, filter through a glass frit or cotton plug to remove inorganic salts (e.g., NaBr/KBr from the alkylation step) which are insoluble in organic solvents.

• Precipitation: To the hot filtrate, add n-Hexane dropwise.

  • Target Ratio: Typically 1:3 (IPA:Hexane). Stop when a faint turbidity persists.

• Crystallization: Re-heat to clarify, then let stand at room temperature for 2 hours. Cool to 4°C for 4 hours.

• Collection: Filter the white needles. Wash with cold Hexane.

• Drying: Dry under high vacuum (< 5 mbar) at 40°C. Note: Do not exceed 50°C to prevent sublimation or iodine loss.

Protocol B: Flash Chromatography (Regioisomer Separation)

Best for separating the 1,4-iodo product from the 1,5-iodo byproduct.

Stationary Phase: Silica Gel (230-400 mesh). Loading: Solid load (dissolve in DCM, adsorb onto silica, evaporate).

Step	Mobile Phase (Hex:EtOAc)	Volume (Column Volumes)	Purpose
1	98:2 (+0.5% TEA)	2 CV	Equilibrate & elute non-polar impurities
2	95:5 (+0.5% TEA)	5 CV	Elute 1-(cyclopropylmethyl)-5 -iodo isomer (usually faster)
3	90:10 (+0.5% TEA)	5-10 CV	Elute Target: 1-(cyclopropylmethyl)-4-iodo isomer
4	50:50	2 CV	Flush column

Quantitative Data Summaries

Table 1: Solubility Profile (at 25°C)

Data derived from structural analogs (phenyl-imidazoles) and general solubility rules.

Solvent	Solubility	Application
Water	Insoluble (< 0.1 mg/mL)	Wash solvent for removing salts
DCM	High (> 100 mg/mL)	Loading for chromatography
Methanol	Moderate (20-50 mg/mL)	NMR solvent, potential recrystallization
Isopropanol	Moderate (Hot: High)	Primary Recrystallization Solvent
Hexanes	Low	Anti-solvent
DMSO	Very High	Reaction solvent (difficult to remove)

Visualization: Purification Workflow

The following diagram illustrates the decision logic for purifying the crude reaction mixture.

Caption: Decision tree for selecting between chromatography and recrystallization based on crude purity and regioisomer content.

References

• BenchChem Technical Support. (2025).[2][3][4] High-Purity 4-Iodo-1H-Imidazole Recrystallization Protocols. Retrieved from

• Organic Syntheses. (2021). Mild mono-Acylation of 4,5-Diiodoimidazole. Org.[4] Synth. 2021, 98, 375-393. Retrieved from

• National Institutes of Health (PMC). (2008). Structure Based Development of Phenyl-imidazole-derived Inhibitors.[5][6] Retrieved from

• Google Patents. (2012). CN102432543A - Synthesis method of 4-iodo-1H-imidazole.[7][8] Retrieved from

• University of Alberta. Recrystallization Theory and Protocols. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-苯基咪唑 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Structure Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN110938036A - Preparation method of 4-iodine-1H-imidazole - Google Patents [patents.google.com]
• 8. CN102432543A - Synthesis method of 4-iodo-1H-imidazole - Google Patents [patents.google.com]

Technical Support Center: Recrystallization of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

This guide provides comprehensive technical support for the purification of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole via recrystallization. It is designed for researchers, scientists, and drug development professionals to address common challenges and provide a robust methodological framework.

Section 1: Solvent Selection Principles & Recommendations (Q&A)

Q1: What are the key principles for selecting a recrystallization solvent for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole?

A1: The ideal recrystallization solvent is one in which the target compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.[1] This differential solubility is the basis for purification. For this specific molecule, we must consider its structural features:

• Imidazole Ring: A polar, heterocyclic system capable of hydrogen bonding.

• Phenyl Group: A large, nonpolar, aromatic substituent.

• Iodo Group: Increases molecular weight and polarizability.

• Cyclopropylmethyl Group: A nonpolar, aliphatic substituent.

The molecule possesses both polar (imidazole) and nonpolar (phenyl, cyclopropylmethyl) characteristics, making it amphiphilic. Therefore, single solvents of intermediate polarity or mixed solvent systems are often the most effective. The fundamental principle is that "like dissolves like," but for recrystallization, a partial mismatch is ideal to ensure low solubility upon cooling.[2]

Q2: Which solvents are recommended as starting points for this compound?

A2: While no specific literature detailing the recrystallization of this exact molecule is available, we can infer suitable solvents from structurally similar compounds like other substituted imidazoles.[3][4] Alcohols, such as ethanol and isopropanol, are excellent starting points. Mixed solvent systems, particularly an alcohol with water as an anti-solvent or ethyl acetate with a nonpolar solvent like hexane, are also highly recommended for fine-tuning solubility.[3][5]

Table 1: Recommended Starting Solvents for Recrystallization

Solvent/System	Boiling Point (°C)	Rationale & Expected Solubility
Isopropanol	82.5	Good general-purpose polar protic solvent. Likely to dissolve the compound when hot and allow crystallization upon cooling. Used for similar iodo-imidazoles.[5][6]
Ethanol	78.4	Similar to isopropanol. Frequently used for recrystallizing various phenyl-imidazole derivatives.[7][8]
Ethyl Acetate	77.1	A moderately polar aprotic solvent. May provide a good solubility differential. Often used for purification of imidazole compounds.[3][9]
Isopropanol / n-Hexane	Variable	A mixed system where the compound is soluble in isopropanol and insoluble in hexane.[1] Allows for precise control by adding hexane as an anti-solvent to the hot isopropanol solution until turbidity appears. This method is effective for iodo-imidazole derivatives.[5]
Ethanol / Water	Variable	Similar to the above, water acts as the anti-solvent. The high polarity of water will significantly decrease the solubility of the largely organic molecule upon addition. This is a common technique for many N-heterocycles.[3]

Section 2: Detailed Experimental Protocol

This protocol provides a robust starting point. The optimal solvent volumes may need to be adjusted based on the purity of the crude material.

Step 1: Solvent Selection Test Before committing to a bulk recrystallization, perform a small-scale test. Place ~20-30 mg of your crude product into a small test tube. Add a potential solvent (e.g., isopropanol) dropwise at room temperature. If it dissolves readily, the solvent is too good. If it doesn't dissolve, heat the test tube gently. A good solvent will dissolve the compound when hot. Then, allow it to cool to see if crystals form.

Step 2: Dissolution

• Place your crude 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (e.g., 1.0 g) into an appropriately sized Erlenmeyer flask.

• Add a minimal amount of the chosen primary solvent (e.g., 10-15 mL of isopropanol).

• Heat the mixture to a gentle boil with stirring (using a hot plate and stir bar).

• Continue adding the solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to create a saturated solution.[10] Adding too much will result in a poor yield.[2][11]

Step 3: Decolorization (Optional) If the hot solution is colored by impurities, remove it from the heat and add a very small amount of activated charcoal. Swirl the flask and boil for a few minutes. The charcoal will adsorb colored impurities.[12]

Step 4: Hot Filtration (Conditional) If you used charcoal or if there are insoluble impurities in your hot solution, you must perform a hot gravity filtration. This step is critical for removing impurities that are insoluble in the hot solvent.[3][10]

Step 5: Crystallization

• Cover the flask with a watch glass and allow the clear solution to cool slowly and undisturbed to room temperature. Rapid cooling can trap impurities.[10][13]

• Once the flask has reached room temperature, you may place it in an ice bath to maximize crystal formation and improve yield.[3]

Step 6: Isolation and Drying

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities from the crystal surfaces.[14]

• Allow the crystals to dry completely under vacuum on the filter or in a desiccator. Incomplete drying will affect the accuracy of the final weight and melting point.[2]

Section 3: Troubleshooting Guide (Q&A)

Q3: My compound has "oiled out" instead of forming crystals. What should I do?

A3: Oiling out occurs when the compound comes out of solution as a liquid above its melting point or because the solution is too concentrated.[15]

• Solution 1: Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation and then allow it to cool more slowly.[11]

• Solution 2: The presence of impurities can lower the melting point of the mixture. Consider if a pre-purification step by column chromatography might be necessary if the crude material is very impure.[3]

Q4: No crystals have formed even after cooling in an ice bath. What are the next steps?

A4: This is typically due to either using too much solvent or the solution being supersaturated.[2][11]

• Solution 1 (Too much solvent): Gently heat the solution and boil off some of the solvent to increase the concentration. Then, attempt to cool it again.[13]

• Solution 2 (Supersaturation): Induce crystallization. Gently scratch the inside of the flask just below the solvent line with a glass rod.[11][15] The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a "seed crystal" (a tiny speck of the pure compound) to the solution.[2][15]

Q5: My final yield is very low. How can I improve it?

A5: Low yield is most often caused by using too much solvent during the dissolution step or during the washing step.[2][13]

• Improvement 1: Ensure you are using the absolute minimum amount of boiling solvent to dissolve the crude product.[2]

• Improvement 2: Always wash the collected crystals with a minimal amount of ice-cold solvent. Warm solvent will redissolve some of your product.[2]

• Improvement 3: The filtrate (mother liquor) can be concentrated by boiling off some solvent and cooled again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.[14]

Q6: My final product is still colored. How can I remove the color?

A6: Colored impurities can often be removed by treating the hot solution with activated charcoal before the crystallization step, as described in the protocol.[3][12] Be cautious, as adding too much charcoal can adsorb your product and reduce the yield.[3]

Section 4: Purity & Analysis FAQs

Q7: How do I confirm that the recrystallization was successful and my product is pure?

A7: The most common methods are melting point analysis and Thin Layer Chromatography (TLC).

• Melting Point: A pure crystalline solid will have a sharp and narrow melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range.

• TLC: Spot the crude material and the recrystallized material on the same TLC plate. After developing the plate in an appropriate solvent system (e.g., ethyl acetate/hexane), the recrystallized product should appear as a single, distinct spot, while the crude material may show multiple spots corresponding to impurities.

Section 5: Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common recrystallization issues.

Caption: Troubleshooting flowchart for common recrystallization problems.

References

• Benchchem. (n.d.). Technical Support Center: Purification of 4-iodo-1H-imidazole.
• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Recrystallization1. (n.d.).
• Benchchem. (n.d.). Protocol for N-Alkylation of 4-iodo-1H-imidazole.
• Chemistry LibreTexts. (2022, April 7). 3.3: Choice of Solvent.
• Guide for crystallization. (n.d.).
• Institute of Pharmaceutical Education – Boradi. (n.d.). Expt-4 Synthesis-of-triphenyl-imidazole.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. (2025, December 15).
• Recrystallization - Single Solvent. (n.d.).
• Chitra, K., et al. (2024). IJPSR, 15(12), 3548-3554.
• Duguid, J., et al. (2016, February 18). Toward a More Holistic Framework for Solvent Selection. Organic Process Research & Development, ACS Publications.
• recrystallization, filtration and melting point. (n.d.).
• Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). (n.d.). Der Pharma Chemica.
• Preparation method of 4-iodine-1H-imidazole. (n.d.). Google Patents. (CN110938036A).
• Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. (2024, November 14). PMC.
• Synthesis and biological evaluation of 2,4,5- triphenyl-1H-imidazole-1-yl Derivatives. (2012, June 19). Journal of Applied Pharmaceutical Science.
• Benchchem. (n.d.). Technical Support Center: High-Purity 4-Iodo-1H-Imidazole Recrystallization.
• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.).
• Navarrete-Vázquez, G., et al. (2025, August 6). Microwave‐Assisted One‐Pot Synthesis of 2‐(Substituted phenyl)‐1 H ‐benzimidazole Derivatives. ResearchGate.
• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (n.d.). PMC.
• Synthesis method and purification method of 5-iodo-2-methylbenzimidazole. (2011, June 30). Google Patents. (CN102936223A).
• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. (n.d.). PMC.
• Synthesis method of 4-iodo-1H-imidazole. (n.d.). Google Patents. (CN102432543A).
• Synthesis and Evaluation of the Antitumor Activity of Novel 1-(4-Substituted phenyl)-2-ethyl Imidazole Apoptosis Inducers In Vitro. (2020, September 18). MDPI.
• PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED CATALYST. (n.d.). Rasayan Journal of Chemistry.
• 4-Cyclopropyl-2-phenyl-1H-imidazole. (n.d.). Merck.

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• 6. Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Welcome to the technical support guide for the purification of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot the common challenge of removing regioisomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the likely regioisomeric impurities and how do they form?

A1: The most probable regioisomeric impurity encountered during the synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole is the 1-(cyclopropylmethyl)-5-iodo-2-phenyl-1H-imidazole isomer.

Mechanism of Formation: These regioisomers typically arise during the iodination step of the 1-(cyclopropylmethyl)-2-phenyl-1H-imidazole precursor. Electrophilic substitution on the imidazole ring can occur at either the C4 or C5 position. The ratio of the 4-iodo to the 5-iodo product is influenced by factors such as the iodinating agent used, solvent, and reaction temperature.[1][2] For instance, direct iodination of substituted imidazoles often yields a mixture of isomers that can be difficult to separate.[3]

Q2: How can I confirm the presence and identity of regioisomers in my crude product?

A2: A combination of chromatographic and spectroscopic methods is essential for confirming the presence of regioisomers.

• Thin-Layer Chromatography (TLC): TLC is the first step to visualize the complexity of your crude mixture. A well-chosen solvent system may show two distinct, closely spaced spots, indicating the presence of isomers.[4][5]

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative information about the isomeric ratio. A reversed-phase C18 column is a good starting point.[4][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for unambiguous structure determination.[4][6]

  • ¹H NMR: The chemical shifts of the imidazole ring protons will be different for the 4-iodo and 5-iodo isomers.

  • ¹³C NMR: The chemical shifts of the carbon atoms in the imidazole ring, particularly C4 and C5, are highly sensitive to the position of the iodine substituent. The difference in chemical shifts between C4 and C5 can be diagnostic for identifying the specific regioisomer.[7][8]

  • 2D NMR (COSY, HSQC, HMBC): These techniques can definitively establish the connectivity within the molecule, confirming which proton is attached to which carbon and resolving any ambiguity.[9][10][11]

• Mass Spectrometry (MS): While regioisomers have the same mass, tandem MS (MS/MS) can sometimes reveal different fragmentation patterns, aiding in their differentiation.[4]

Q3: What is the recommended primary method for purifying the 4-iodo isomer?

A3: Flash column chromatography is the most common and effective initial technique for separating regioisomers on a laboratory scale.[5][12] The key to a successful separation lies in finding a solvent system that maximizes the difference in retention factor (ΔRf) between the two isomers.

Detailed Protocol: Flash Column Chromatography

• TLC Screening:

  • Prepare several TLC chambers with different solvent systems. Good starting points for imidazole derivatives are mixtures of a non-polar solvent (like hexanes or toluene) and a polar solvent (like ethyl acetate or acetone).[5][13]

  • Systematically vary the ratio (e.g., 9:1, 8:2, 7:3 hexanes:ethyl acetate) to find the eluent that provides the best separation between your two isomer spots. The target Rf for the desired product should be around 0.2-0.4 for optimal column separation.[5]

• Column Preparation:

  • Select an appropriately sized silica gel column for your sample amount.

  • Pack the column using the initial, low-polarity solvent system identified in your TLC screen.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the low-polarity solvent system.

  • It is highly recommended to use a shallow gradient elution, where the percentage of the more polar solvent is slowly increased over time. This helps to resolve closely eluting compounds.[14]

  • Collect fractions and monitor them by TLC to identify which ones contain your pure desired product.

• Isolation:

  • Combine the fractions containing the pure 4-iodo isomer.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective, and provides good resolving power for moderately polar compounds.
Mobile Phase (Start)	Hexanes:Ethyl Acetate (e.g., 9:1 to 7:3)	A common system providing good selectivity for many heterocyclic compounds.[5][15]
Elution Mode	Gradient	A shallow gradient is often superior to isocratic elution for separating isomers with very similar polarities.[14]
Product Rf (TLC)	~0.2 - 0.4	This range typically translates to good separation and a reasonable elution time on a column.[5]

Q4: My regioisomers are co-eluting during column chromatography. What are my troubleshooting options?

A4: Co-elution of isomers is a common and frustrating problem.[16][17] When standard silica gel chromatography fails, you must alter the separation mechanism by changing key parameters.

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Change Solvent Selectivity: If a hexanes/ethyl acetate system fails, switch to a different solvent system with different chemical properties. For example, try a system based on Toluene/Acetone or Dichloromethane/Methanol.[13] These solvents interact differently with your compounds and the silica, potentially improving separation.

  • Use a Shallow Gradient: Make the gradient much shallower. A slow, gradual increase in polarity gives the isomers more time to resolve on the column.[14]

• Change the Stationary Phase:

  • Deactivated Silica: The basic nature of the imidazole ring can sometimes lead to tailing on acidic silica gel. Using silica gel deactivated with a small amount of triethylamine (e.g., 1% in the eluent) can improve peak shape and resolution.[5]

  • Reversed-Phase Chromatography: If normal-phase fails, try reversed-phase (RP) flash chromatography using a C18-functionalized silica. Here, the elution order is reversed, with more polar compounds eluting first. A typical mobile phase would be a gradient of water and methanol or acetonitrile.[13]

• Consider Preparative HPLC: For very difficult separations or for obtaining highly pure material, preparative HPLC is a powerful option. It offers much higher efficiency than flash chromatography, though it is more costly and time-consuming.[4][18]

Q5: Can crystallization be used as an alternative or supplementary purification method?

A5: Yes, crystallization is an excellent orthogonal purification technique that separates compounds based on differences in solubility and crystal lattice packing, not just polarity.[19] It can be highly effective if one regioisomer is significantly less soluble than the other in a particular solvent system.

Protocol: Screening for Recrystallization Solvents

• Solvent Screening:

  • Place a small amount (10-20 mg) of your isomeric mixture into several different test tubes.

  • Add a small amount of a single solvent (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene) to each tube.

  • Heat the tubes to the solvent's boiling point. The ideal solvent will completely dissolve your compound only when hot, and the compound will precipitate upon cooling.

  • If no single solvent works, try a binary solvent system (e.g., ethanol/water, dichloromethane/hexanes). Dissolve the compound in a minimal amount of the "good" solvent (in which it is soluble) and slowly add the "bad" or "anti-solvent" (in which it is insoluble) until the solution becomes cloudy. Heat to clarify and then allow to cool slowly.[20]

• Recrystallization:

  • Once a suitable solvent system is found, dissolve the bulk of your material in the minimum amount of hot solvent.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure crystals.

  • If necessary, further cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them.

  • Analyze the crystals and the remaining mother liquor by TLC or HPLC to assess the purity.

Q6: What if my compound is an oil or won't crystallize? Can I use acid-base chemistry?

A6: Yes. If physical methods are proving difficult, you can exploit the chemical properties of the imidazole ring. Selective salt formation is a classical and powerful technique for separating basic isomers that may have slight differences in their pKa values.[4][6]

Protocol: Selective Precipitation via Salt Formation

• Dissolution: Dissolve the mixture of regioisomers in a suitable organic solvent where the free bases are soluble (e.g., ethyl acetate, acetone, or methyl isobutyl ketone).[4]

• Acid Addition: Slowly, and with vigorous stirring, add a strong acid (e.g., a solution of HCl in isopropanol, p-toluenesulfonic acid, or methanesulfonic acid).[4][21] Often, using slightly less than one full equivalent of acid can enhance selectivity.

• Precipitation: The more basic regioisomer will be preferentially protonated and should precipitate out of the solution as a salt. The difference in basicity might be subtle, but often sufficient for separation.

• Isolation: Allow the mixture to stir to ensure complete precipitation. Isolate the solid salt by filtration and wash it with a small amount of cold solvent.

• Analysis and Liberation: Analyze the precipitated salt for purity. The free base can be recovered by neutralizing the salt with a base like sodium bicarbonate solution and extracting it into an organic solvent.

References

• Technical Support Center: Separation of Imidazole Regioisomers. Benchchem.
• Technical Support Center: Regioisomer Form
• Technical Support Center: Purification of 1-Fluoro-1H-imidazole Reaction Products. Benchchem.
• Identifying the tautomer state of a substituted imidazole by ¹³C NMR...
• HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Medical University of Lublin.
• Successful flash chrom
• Process for the isolation and purification of an imidazole stereoisomer from a mixture of stereoisomers by selective precipitation.
• Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer.
• Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights.
• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. AZoNetwork.
• How To: Purify by Crystalliz
• Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. Semantic Scholar.
• Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol. Benchchem.
• PURIFIC
• Regioselective iodination of 1-aza-, 1-oxa- or 1-thia-benzocyclic compounds with mercury(II) oxide and iodine. Hokkaido University.
• Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts.
• Co-Elution: The Achilles' Heel of Chromatography (and Wh
• Flash Chrom
• Co-Elution: How to Detect and Fix Overlapping Peaks.. YouTube.
• Synthesis method of 4-iodo-1H-imidazole.
• Iodine-mediated regioselective guanylation-amination of propargylamines towards the synthesis of diversely substituted 2-aminoimidazoles. Royal Society of Chemistry.

Sources

• 1. Regioselective iodination of 1-aza-, 1-oxa- or 1-thia-benzocyclic compounds with mercury(II) oxide and iodine [ch.ic.ac.uk]
• 2. Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102432543A - Synthesis method of 4-iodo-1H-imidazole - Google Patents [patents.google.com]
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• 8. Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 11. news-medical.net [news-medical.net]
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Optimizing reaction temperature for imidazole cyclopropylmethylation

This technical support guide details the optimization of reaction temperature for imidazole cyclopropylmethylation , a transformation sensitive to both kinetic and thermodynamic factors.

Topic: Optimizing Reaction Temperature for Imidazole Cyclopropylmethylation Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Version: 2.4 (Current)

Strategic Optimization: The Thermodynamics of Stability

The alkylation of imidazole with cyclopropylmethyl halides (bromide/chloride) presents a classic conflict between kinetic reactivity and reagent stability .

• The Goal: Clean

  displacement of the halide by the imidazolyl anion.

• The Threat: The cyclopropylmethyl (CPM) group is prone to ring-opening rearrangements. Under thermal stress or radical conditions, the CPM radical or cation rearranges to the homoallyl (3-butenyl) or cyclobutyl isomer.

The "Temperature Trap"

Many standard alkylation protocols suggest refluxing in acetonitrile or DMF (80°C+). Do not follow these standard protocols blindly.

• >60°C: Significantly increases the rate of cyclopropyl ring opening (thermodynamic rearrangement) and quaternary imidazolium salt formation (over-alkylation).

• <0°C: Reaction kinetics become sluggish, potentially leading to incomplete conversion and moisture accumulation over long reaction times.

Optimal Window: The "Gold Standard" temperature profile is a Ramped Protocol : Initiation at 0°C , followed by maintenance at 20–25°C (Room Temperature) .

Experimental Workflow & Mechanism

Reaction Mechanism & Competitive Pathways[1]

The following diagram illustrates the critical bifurcation point where temperature control dictates the product outcome.

Figure 1: Mechanistic divergence. Path A (Target) is favored by strong nucleophiles at lower temperatures. Path B (Impurity) is accelerated by heat and radical conditions.

Standard Operating Procedure (SOP)

Protocol ID: IMID-CPM-001 Scale: 10 mmol (Adaptable)

Reagents:

• Imidazole (1.0 equiv)[1]

• Sodium Hydride (NaH, 60% in oil) (1.2 equiv)

• Cyclopropylmethyl bromide (1.1 equiv)

• DMF (Anhydrous, 5 mL/mmol)

Step-by-Step Methodology:

• Deprotonation (The Cold Start):

  • Charge a flame-dried flask with NaH (1.2 equiv) under Nitrogen/Argon.

  • Add anhydrous DMF and cool to 0°C (Ice/Water bath).

  • Add Imidazole (1.0 equiv) portion-wise.[2] Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes until gas evolution ceases. This ensures complete formation of the sodium imidazolide species.

• Alkylation (Controlled Addition):

  • While maintaining 0°C , add Cyclopropylmethyl bromide (1.1 equiv) dropwise over 10 minutes. Rapid addition can cause localized exotherms.

• Reaction Phase (The Ramp):

  • Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) naturally.

  • Stir for 4–12 hours . Monitor by TLC or LC-MS.[1]

  • Checkpoint: If conversion is <50% after 6 hours, warm gently to 40°C . Do not exceed 50°C.

• Quench & Workup:

  • Cool back to 0°C. Quench with saturated NH₄Cl solution.

  • Extract with EtOAc, wash with water (to remove DMF) and brine.

Troubleshooting Guide & FAQs

Q1: I see a "homoallyl" impurity (approx. +2 mass units or distinct NMR alkene signals). What happened?

Diagnosis: Ring opening of the cyclopropane has occurred.[3][4] Root Cause: The reaction temperature was likely too high, or the halide reagent contained radical impurities. Corrective Action:

• Temperature: Strictly maintain the reaction ≤25°C.

• Reagent Quality: Cyclopropylmethyl halides can degrade to homoallyl halides upon storage. Check the purity of your starting bromide by NMR before use.

• Radical Scavenging: If the problem persists, perform the reaction in the dark or add a radical inhibitor (e.g., BHT, 1 mol%) to the reaction mixture.

Q2: The reaction is stalled at 60% conversion after 24 hours at Room Temp. Should I reflux?

Answer: NO. Refluxing will almost certainly degrade your product. Solution:

• Add Catalyst: Add Potassium Iodide (KI, 0.1 equiv) to generate the more reactive alkyl iodide in situ (Finkelstein condition). This allows the reaction to proceed at lower temperatures.[2]

• Mild Heat: Increase temperature to 40–45°C max.

• Stoichiometry: Add another 0.2 equiv of the alkylating agent (it may have hydrolyzed).

Q3: I am getting significant dialkylation (quaternary salt).

Diagnosis: The product (mono-alkylated imidazole) is acting as a nucleophile for the remaining alkyl halide. Corrective Action:

• Reverse Addition: Ensure the alkyl halide is the limiting reagent or added slowly to an excess of the imidazolyl anion.

• Base Switch: Ensure 100% deprotonation of imidazole before adding the halide. Using NaH is better than K₂CO₃ for this, as K₂CO₃ creates an equilibrium concentration of the anion, leaving neutral imidazole available to compete.

Comparative Data: Base & Temperature Effects[6]

The following table summarizes expected outcomes based on reaction conditions.

Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Major Side Product
NaH	DMF	0 → 25	4–8	85–95	None (Trace dialkylation)
K₂CO₃	MeCN	Reflux (82)	2–4	60–70	Homoallyl rearrangement (~15%)
K₂CO₃	Acetone	Reflux (56)	12–24	75–80	Incomplete conversion
NaOH	DMSO	25	1–2	80–85	Hydrolysis of halide (if wet)

References

• Mechanism of Imidazole Alkylation

  • BenchChem Technical Support.[2][5] "Troubleshooting N-Alkylation Reactions of Imidazole." Accessed 2026.[1]

  • (Verified Landing Page)

• Cyclopropylmethyl Rearrangement Kinetics

  • Roberts, J. D., & Mazur, R. H. (1951). "Small-Ring Compounds. IV. Interconversion of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives." Journal of the American Chemical Society.

• Optimization of Imidazole N-Alkylation

  • Smolecule Protocols.[1] "Sodium Imidazole in Alkylation Reactions." Accessed 2026.[1]

• Radical Ring Opening Prevention

  • Newcomb, M. (1993). "Competition Methods and Scales for Alkyl Radical Reaction Kinetics." Tetrahedron.

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• 4. Cyclopropylmethyl Boronic Esters as General Reagents in Transition-Metal Catalyzed Homoallylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Resolving solubility issues of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole in HPLC

Welcome to the technical support hub for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve solubility challenges encountered during High-Performance Liquid Chromatography (HPLC) analysis. This document provides in-depth troubleshooting protocols, answers to frequently asked questions, and the scientific rationale behind these recommendations.

Understanding the Challenge: Physicochemical Properties

1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole possesses a complex structure that contributes to its challenging solubility profile in typical reversed-phase HPLC mobile phases. Key structural features include:

• Imidazole Ring: A basic heterocyclic moiety that can be protonated. Its ionization state is pH-dependent.

• Phenyl and Iodo Groups: These bulky, hydrophobic groups increase the molecule's lipophilicity, leading to poor solubility in aqueous solutions.[1][2]

• Cyclopropylmethyl Group: This adds to the non-polar character of the molecule.

Due to these features, the compound is poorly soluble in water but generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[3] When a sample prepared in a strong organic solvent is injected into a weaker, more aqueous mobile phase, it can precipitate, leading to significant chromatographic issues.[4][5]

Troubleshooting Guide: From Problem to Solution

Poor solubility of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole in the HPLC mobile phase typically manifests as peak tailing, peak fronting, split peaks, or low signal intensity.[6][7][8] The following guide provides a systematic approach to diagnosing and resolving these issues.

Visual Troubleshooting Workflow

The diagram below illustrates a logical workflow for addressing solubility-related HPLC problems.

Caption: A flowchart for troubleshooting HPLC solubility issues.

In-Depth Experimental Protocols & Solutions

Sample Diluent Optimization

A mismatch between the sample solvent and the mobile phase is a primary cause of poor peak shape.[5] If the sample is dissolved in a strong solvent (like 100% DMSO or acetonitrile) and injected into a mobile phase with a high aqueous content, the compound can precipitate at the column head.[4]

Protocol: Optimizing the Sample Diluent

• Initial Assessment: Prepare your sample in 100% acetonitrile (ACN) or methanol (MeOH).

• Mobile Phase Matching: Dilute the sample in a solvent that closely matches the initial mobile phase composition. For example, if your gradient starts at 60% water and 40% ACN, use this mixture as your diluent.

• Weaker Solvent Approach: If precipitation still occurs, dilute the sample in a solvent slightly weaker than the initial mobile phase (e.g., 70% water, 30% ACN).

• Injection Volume: If using a stronger diluent is unavoidable due to solubility constraints, reduce the injection volume to minimize precipitation effects.[6]

Mobile Phase Modification

Adjusting the mobile phase composition is a powerful tool to enhance solubility and improve chromatography.[9]

A. Adjusting Organic Modifier Concentration and Type

Increasing the percentage of the organic modifier (the "strong" solvent) in the mobile phase will increase the solubility of the hydrophobic analyte.[10]

• Acetonitrile (ACN): Often the first choice due to its low viscosity and UV transparency. It is a strong solvent for hydrophobic compounds.[11]

• Methanol (MeOH): Can offer different selectivity compared to ACN and may be a better choice in some cases. It is also considered more environmentally friendly.[11]

• Tetrahydrofuran (THF): A very strong solvent that can be effective for highly hydrophobic molecules, but it has a higher UV cutoff and can degrade PEEK tubing.

B. Mobile Phase pH Control

For ionizable compounds like 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, the pH of the mobile phase is critical.[12][13] The imidazole ring is basic and will be protonated at acidic pH. This protonated form is generally more soluble in aqueous mobile phases.

Protocol: pH Adjustment for Improved Solubility

• Determine pKa: If possible, determine the pKa of the imidazole nitrogen. If unknown, a good starting point for basic compounds is to adjust the pH to be at least 2 units below the pKa.

• Acidify the Aqueous Phase: Before mixing with the organic modifier, adjust the pH of the aqueous portion of the mobile phase to a range of 2.5 to 4.0.[14] This ensures the analyte is in a single, stable, and more soluble ionic state.[15]

• Use Buffers: Employ a buffer (e.g., phosphate or acetate) to maintain a stable pH throughout the analysis, which is crucial for reproducible retention times.[9]

• Additives: Small amounts of additives like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) can effectively lower the pH and improve peak shape.[16][17]

Table 1: Comparison of Mobile Phase Strategies

Strategy	Recommended Action	Expected Outcome	Pros	Cons
Organic Modifier	Increase ACN/MeOH percentage in a gradient.	Reduced retention time, improved solubility.	Simple to implement.[18]	May decrease resolution if peaks are already close.
pH Control	Add 0.1% Formic Acid to the aqueous phase (pH ~2.7).	Protonates the imidazole, increasing aqueous solubility and reducing peak tailing.[12][19]	Highly effective for basic compounds, improves peak symmetry.	Requires pH measurement, potential for column degradation outside of its stable pH range.[12]
Solvent Type	Switch from ACN to MeOH or a ternary mixture (ACN/MeOH/Water).	Alters selectivity, may improve solubility differently.[20]	Can resolve co-eluting peaks.	May require re-optimization of the gradient.
Additives	Use 0.05% TFA as an ion-pairing agent.	Can improve peak shape for basic compounds.	Strong ion-pairing effect.	Can be difficult to remove from the column and may suppress MS signals.

Frequently Asked Questions (FAQs)

Q1: I see a peak that is split or has a shoulder. What is the most likely cause related to solubility? A1: This is often a classic sign of the sample precipitating upon injection.[8] The sample is likely dissolved in a solvent that is much stronger than your initial mobile phase. The bulk of the sample crashes out at the column inlet, while a small portion remains dissolved, leading to a distorted peak. Action: Re-dissolve your sample in a solvent that is as close as possible to your initial mobile phase composition, or reduce your injection volume.[5][6]

Q2: My peak is very broad and tailing. How can pH adjustment help? A2: Tailing for a basic compound like this imidazole derivative is often caused by secondary interactions with residual silanol groups on the silica-based stationary phase.[7][14] By lowering the mobile phase pH (e.g., to pH 3), you achieve two things: 1) The analyte becomes fully protonated (positively charged), which can increase its aqueous solubility and lead to more consistent interactions with the stationary phase. 2) The silanol groups on the column packing are protonated and thus less likely to interact with the positively charged analyte. This minimizes the secondary interactions that cause tailing.[14]

Q3: Can I use a co-solvent to improve the solubility of my stock solution? A3: Yes, using a co-solvent is a common and effective strategy.[21][22] Since 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole has high solubility in DMSO, you can prepare a concentrated stock in DMSO and then dilute it with acetonitrile or methanol to create your working solution. This minimizes the amount of highly non-polar solvent being injected while still ensuring the analyte remains dissolved.

Q4: I've tried adjusting the mobile phase, but my compound still seems insoluble. What else can I do? A4: If you have exhausted mobile phase and diluent optimization, consider the sample concentration. You may be overloading the column. Try diluting your sample by a factor of 10 and re-injecting. While this will lower the signal, it may dramatically improve the peak shape. If a good peak shape is achieved at a lower concentration, it strongly indicates a solubility issue.

Q5: Will increasing the column temperature help with solubility? A5: Yes, increasing the column temperature (e.g., to 35-40 °C) can improve solubility and reduce mobile phase viscosity, which can lead to sharper peaks. However, be mindful that temperature also affects retention time and selectivity, and operating at temperatures too high can accelerate the degradation of silica-based columns, especially at high pH.[7]

References

• Moravek. (2024, December 3).
• HPLC Troubleshooting. (n.d.).
• Petrovska-Dimitrievska, G., Acevska, J., Nakov, N., Zafirova Gjorgievska, M., & Brezovska, K. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin, 68(1), 69–74.
• LCGC International. (2022, April 15). Back to Basics: The Role of pH in Retention and Selectivity.
• ResearchGate. (2025, August 7).
• Agilent. (n.d.).
• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chrom
• Phenomenex. (2025, June 6).
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.).
• Chromasir. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them.
• ResearchGate. (2026, February 2).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Shimadzu. (n.d.). Abnormal Peak Shapes.
• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. (n.d.). PMC.
• Recent advances in techniques for enhancing the solubility of hydrophobic drugs. (n.d.).
• ResearchGate. (2016, August 5). How to adjust HPLC Reverse Chromatography systems for increasingly hydrophillic/phobic molecules?
• HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIV
• Benchchem. (n.d.).
• MicroSolv Technology Corporation. (2026, February 15).
• ResearchGate. (2021, January 20). Why the addition of additives in the mobile phase is recommended in HPLC-analysis?
• Hansen Solubility Parameters and QbD-Oriented HPLC Method Development and Validation for Dermatokinetic Study of a Miconazole-Loaded Cationic Nanoemulsion in Rat Model. (2023, September 13). ACS Omega.
• Separation of 1H-Imidazole, 2-undecyl- on Newcrom R1 HPLC column. (2018, February 16).
• BIOCEV. (n.d.).
• Restek. (2013, July 15). HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier.
• Benchchem. (n.d.).
• Benchchem. (n.d.).
• Predicting drug solubility in organic solvents mixtures. (2024, May 18).
• IJIRT Journal. (n.d.).
• Benchchem. (n.d.). Solubility Profile of 4-iodo-1H-imidazole: A Technical Guide for Researchers.
• Pharmaceutical Technology. (2025, March 13). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs.
• Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD.
• IJCRT.org. (2025, April 4). Pharmacological Properties Of APTMS And GPTMS- A Swissadme Prediction.
• PubChem. (n.d.). 4-Methyl-2-phenyl-1H-imidazole.
• PubMed. (2025, June 1). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist.

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• 5. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
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• 8. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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• 17. Separation of 1H-Imidazole, 2-undecyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 22. pharmtech.com [pharmtech.com]

Reference Data & Comparative Studies

Technical Guide: Structural Elucidation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

Executive Summary

This guide provides a technical analysis of the 1H NMR spectral characteristics of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole . This compound is a critical intermediate in the synthesis of p38 MAP kinase inhibitors and antifungal agents. The primary analytical challenge with this scaffold is distinguishing the desired 1,4-regioisomer from the thermodynamically competitive 1,5-regioisomer formed during N-alkylation.

This document details the chemical shifts, coupling constants, and definitive structural confirmation protocols using 1D NOE/NOESY experiments.

Chemical Structure & Numbering System

To ensure accurate assignment, we utilize the standard IUPAC numbering for the imidazole ring.

Experimental Protocol

Sample Preparation

For optimal resolution of the cyclopropyl multiplets and the imidazole singlet, DMSO-d6 is the preferred solvent over CDCl3 due to its ability to prevent aggregation of the aromatic systems.

• Mass: Dissolve 5–10 mg of the purified solid in 0.6 mL of DMSO-d6 (99.9% D).

• Tube: Use a high-precision 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize shimming errors.

• Temperature: Acquire data at 298 K (25°C).

Acquisition Parameters[1]

• Pulse Sequence: Standard zg30 (30° pulse angle).

• Scans (NS): Minimum 16 scans (64 recommended for detecting minor 1,5-isomer impurities).

• Relaxation Delay (D1): Set to ≥ 2.0 seconds to ensure full relaxation of the isolated imidazole proton.

1H NMR Data Analysis

The following data represents the characteristic chemical shifts for the pure 1,4-isomer .

Table 1: Chemical Shift Assignments (400 MHz, DMSO-d6)

Position	Shift (δ ppm)	Multiplicity	Integral	J-Coupling (Hz)	Assignment Notes
Imidazole C5-H	7.68	Singlet (s)	1H	-	Diagnostic Peak. Deshielded by N1 and C4-Iodine.
Phenyl (Ortho)	7.85 – 7.92	Multiplet (m)	2H	-	Ortho protons of the C2-phenyl ring.
Phenyl (Meta/Para)	7.40 – 7.55	Multiplet (m)	3H	-	Overlapping meta and para protons.
N-CH₂	3.98	Doublet (d)	2H	J = 7.0	Methylene linker. Key for NOE studies.
Cyclopropyl CH	1.15 – 1.25	Multiplet (m)	1H	-	Methine proton of the cyclopropyl ring.
Cyclopropyl CH₂	0.45 – 0.55	Multiplet (m)	2H	-	cis-oriented methylene protons.
Cyclopropyl CH₂	0.25 – 0.35	Multiplet (m)	2H	-	trans-oriented methylene protons.

Note: In CDCl3, the Imidazole C5-H typically shifts upfield to approximately 7.20 – 7.30 ppm , often overlapping with the solvent residual peak (7.26 ppm) or the phenyl ring, making DMSO-d6 the superior choice for QC.

Comparative Analysis: The Regioisomer Challenge

The synthesis of this molecule typically involves the alkylation of 4-iodo-2-phenylimidazole. This reaction is not perfectly regioselective and often yields a mixture of the 1,4-isomer (Target) and 1,5-isomer (Impurity) .

Structural Differences

• 1,4-Isomer: The Iodine is at C4.[1] The Proton is at C5 (adjacent to N1).

• 1,5-Isomer: The Iodine is at C5 (adjacent to N1). The Proton is at C4.[2][3]

Distinguishing via NOE (Nuclear Overhauser Effect)

Standard 1H NMR integration can quantify the ratio, but 1D NOE or 2D NOESY is required to assign identity definitively.

• Target (1,4-isomer): The N1-methylene group (

  ) is spatially close to the C5-Proton.

  • Result: Irradiation of the

    doublet (~3.98 ppm) yields a strong NOE enhancement of the Imidazole singlet (~7.68 ppm).

• Impurity (1,5-isomer): The N1-methylene group is spatially blocked by the bulky Iodine atom at C5. The C4-Proton is too distant.

  • Result: Irradiation of the

    doublet yields NO enhancement of the Imidazole singlet.

Workflow for Isomer Confirmation

Mechanistic Insight: Substituent Effects

Understanding why the shifts occur validates your data interpretation.

• Cyclopropyl Anisotropy: The cyclopropyl group has a unique magnetic anisotropy. Protons located above the plane of the ring (like the cis-methylene protons) are shielded, appearing at very high field (0.2 – 0.6 ppm).

• Iodine "Heavy Atom" Effect: Iodine is large and polarizable. While halogens are generally electron-withdrawing (deshielding), the "Heavy Atom Effect" of Iodine can sometimes cause anomalous shielding of the attached carbon (C4). However, the ortho-proton (H5) in the 1,4-isomer is primarily influenced by the deshielding cone of the adjacent N1 nitrogen, pushing it downfield to ~7.68 ppm.

• Phenyl Ring Current: The phenyl ring at C2 exerts a deshielding effect on the entire imidazole system, shifting all ring protons downfield compared to a non-phenylated imidazole.

References

• BenchChem. Protocol for N-Alkylation of 4-iodo-1H-imidazole.[1] (General procedure for regioselective alkylation and isolation of 1,4-isomers). Link

• Oregon State University. 1H NMR Chemical Shifts & Substituent Effects. (Reference for standard cyclopropyl and aromatic shifts). Link

• Journal of Organic Chemistry. Regioselective alkylation of imidazoles and distinction of isomers via NOE. (Methodological basis for the NOE protocol described in Section 4). See generally: J. Org.[4] Chem. 1997, 62, 7512.[5]

• Royal Society of Chemistry. Synthesis and NMR characterization of 2,4,5-triphenyl-1H-imidazole derivatives. (Comparative data for phenyl-substituted imidazoles). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. kgroup.du.edu [kgroup.du.edu]

A Comparative Guide to HPLC Method Development for Purity Analysis of Iodo-imidazoles

As a key structural motif in numerous pharmaceuticals, the imidazole ring and its derivatives are of significant interest in drug development.[1] Iodo-imidazoles, in particular, serve as versatile intermediates in the synthesis of novel therapeutic agents.[1] Ensuring the purity of these active pharmaceutical ingredients (APIs) is paramount for safety and efficacy, necessitating the development of robust, stability-indicating analytical methods.

This guide provides a comprehensive, in-depth comparison of strategies and experimental choices for developing a High-Performance Liquid Chromatography (HPLC) method for the purity analysis of iodo-imidazoles. We will use 4-iodo-1H-imidazole as a representative analyte to illustrate the decision-making process, grounded in scientific principles and regulatory expectations.

Pillar 1: Analyte Characterization - The Foundation of Method Development

A thorough understanding of the analyte's physicochemical properties is the critical first step, as it dictates every subsequent choice in the method development process.

Physicochemical Properties of 4-iodo-1H-imidazole:

Property	Value / Observation	Implication for HPLC Method Development	Source(s)
Molecular Formula	C₃H₃IN₂	-	[2][3]
Molecular Weight	193.97 g/mol	Affects diffusion and mass transfer in the column.	[2][3]
Appearance	White to light yellow solid	Indicates the need for a suitable dissolution solvent.	[2][4]
pKa (Predicted)	11.46	The compound is a weak base. To ensure a single, non-ionized form for consistent retention and good peak shape in reversed-phase HPLC, the mobile phase pH should be maintained at least 2 units above this pKa or 2 units below the pKa of its conjugate acid. An acidic pH (e.g., pH 2.5-4.5) is therefore recommended to ensure the molecule is consistently protonated.	[1][4]
logP (Predicted)	1.01	This value suggests moderate polarity. The compound is not excessively hydrophobic or hydrophilic, making it well-suited for reversed-phase chromatography. A C18 or C8 column should provide adequate retention.	[5]
UV Absorbance	Predicted to have absorbance in the 200-400 nm range. Imidazole itself absorbs below 200 nm, but substituents shift this. Iodide ions absorb around 228 nm. Imidazole derivatives often show absorbance around 210-230 nm and potentially a weaker band at higher wavelengths (~280 nm).	A UV/Vis or Photodiode Array (PDA) detector is appropriate. A full spectrum should be run to determine the optimal wavelength (λmax) for maximum sensitivity and to assess peak purity. A wavelength around 210 nm or 220 nm is a good starting point.	[6][7][8][9]
Solubility	Soluble in organic solvents like methanol.	Methanol or acetonitrile are suitable solvents for sample and standard preparation.	[2]

Pillar 2: The Method Development Workflow - A Comparative Approach

The goal of a purity method is to separate the main compound from all potential process impurities and degradation products.[10][11] This requires a "stability-indicating" method, which is achieved through a systematic evaluation of chromatographic parameters.[12]

Step 1: Column Chemistry Comparison

The choice of stationary phase is the most powerful tool for manipulating selectivity.[13][14] For a moderately polar compound like 4-iodo-1H-imidazole, several reversed-phase columns should be screened.

Stationary Phase	Primary Interaction Mechanism(s)	Rationale for Iodo-imidazole Analysis	Expected Outcome
C18 (L1)	Hydrophobic (Van der Waals)	Workhorse phase. The versatile hydrophobicity is expected to provide good retention for the iodo-imidazole core. It is the default starting point for most small molecules.[13]	Good baseline retention. May not provide sufficient selectivity for closely related impurities if hydrophobicity is the only difference.
Phenyl-Hexyl (L11)	Hydrophobic, π-π Interactions	The imidazole ring is aromatic. The phenyl-hexyl phase can offer alternative selectivity through π-π interactions between the column's phenyl rings and the analyte's imidazole ring.[13][15]	May improve separation of impurities where the aromatic character is altered (e.g., ring-opened degradants) or for isomers.
Cyano (CN) (L10)	Hydrophobic, Dipole-Dipole	Provides different polarity and selectivity compared to alkyl phases. It can be useful for separating compounds with polar functional groups.[15]	Can offer unique selectivity, particularly if impurities have different polarities. Often results in less retention than C18.
Polar-Embedded (e.g., Amide)	Hydrophobic, Hydrogen Bonding	These phases are designed for enhanced retention of polar compounds and are stable in highly aqueous mobile phases.[16]	Could improve peak shape and provide alternative selectivity, especially for more polar degradation products.

Experimental Protocol: Column Screening

• Columns:

  • Waters XBridge C18, 4.6 x 150 mm, 3.5 µm

  • Phenomenex Kinetex Phenyl-Hexyl, 4.6 x 150 mm, 2.6 µm

  • Agilent Zorbax SB-CN, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

• Mobile Phase B: Acetonitrile (ACN)

• Gradient: 5% to 95% B over 15 minutes, then hold for 3 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: PDA Detector, 200-400 nm (extract at 220 nm)

• Injection Volume: 5 µL

• Sample: 0.1 mg/mL 4-iodo-1H-imidazole in 50:50 Water:ACN.

Step 2: Mobile Phase Optimization

• Organic Modifier Comparison: Acetonitrile (ACN) vs. Methanol (MeOH) ACN is generally the preferred solvent due to its lower viscosity and UV cutoff. However, methanol can offer different selectivity due to its protic nature and ability to act as a hydrogen bond donor. For imidazole compounds, some methods have found methanol-based mobile phases to provide better resolution than ACN.[17] A comparison is essential.

• Aqueous Phase pH Selection Based on the predicted pKa of ~11.46, the molecule will be protonated and positively charged at acidic pH. Maintaining a low pH (e.g., 2.5-3.5) with a buffer or acid modifier (formic acid, phosphoric acid) is crucial for sharp, symmetrical peaks and consistent retention times.[18][19] A phosphate buffer at pH 3.0 could provide more robust pH control than a simple acid modifier.

Step 3: Forced Degradation and Specificity

A stability-indicating method must be able to separate the intact API from any degradation products.[20] Forced degradation studies are performed by subjecting the API to harsh conditions to intentionally generate these products.[21][22] The goal is to achieve 5-20% degradation.[21]

Experimental Protocol: Forced Degradation

• Stock Solution: Prepare a 1 mg/mL solution of 4-iodo-1H-imidazole in a suitable solvent (e.g., 50:50 Water:ACN).

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Keep at room temperature for 8 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours.

• Thermal Degradation: Store solid API in an oven at 80°C for 48 hours. Dissolve in diluent before injection.

• Photolytic Degradation: Expose the stock solution to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[22][23]

• Analysis: Analyze all stressed samples, along with an unstressed control, using the most promising method from the screening phase. Use a PDA detector to check for peak purity and identify any co-eluting peaks.

Pillar 3: Final Method and Validation Principles

After optimization, a final method is established. This method must then be validated according to ICH Q2(R1) guidelines to prove it is fit for its intended purpose.[24][25][26]

Example Final Optimized Method

Parameter	Condition
Column	Phenomenex Kinetex Phenyl-Hexyl (4.6 x 150 mm, 2.6 µm)
Mobile Phase A	0.02 M Potassium Phosphate, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
20
25
25.1
30
Flow Rate	1.2 mL/min
Column Temp.	35 °C
Detection	225 nm
Injection Vol.	10 µL
Diluent	Water/Acetonitrile (80:20)

Validation Parameters

The validation of a purity method must address the following key characteristics as defined by ICH Q2(R1)[24][27]:

• Specificity: Demonstrated through forced degradation studies and, if available, analysis of impurity-spiked samples. Peak purity analysis using a PDA detector is essential.[27][28]

• Linearity: Assessed over a range from the reporting limit to 120% of the specification for each impurity.

• Accuracy: Determined by analyzing samples spiked with known amounts of impurities or by comparing results to a reference method.

• Precision (Repeatability & Intermediate Precision): Measures the variability of results from multiple preparations under the same and different conditions (different days, analysts, equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.2, column temperature ±5°C).

• System Suitability: A set of tests to ensure the chromatographic system is performing adequately before sample analysis (e.g., tailing factor, resolution, plate count).

Conclusion

Developing a robust, stability-indicating HPLC method for the purity analysis of iodo-imidazoles is a systematic process that relies on a deep understanding of the analyte's chemistry and the principles of chromatography. By beginning with analyte characterization, performing a comparative screening of columns and mobile phases, and rigorously testing for specificity through forced degradation, a reliable method can be established. The final, optimized protocol must be fully validated to meet regulatory standards, ensuring that the quality and purity of the API are accurately monitored throughout the drug development lifecycle.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass Laboratories. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences. Available at: [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. PMC. Available at: [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

For researchers and professionals in drug development and chemical analysis, understanding the mass spectrometric behavior of novel compounds is paramount for structural elucidation and impurity profiling. This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. By dissecting its constituent chemical moieties—the N-cyclopropylmethyl group, the 4-iodo substituent, the 2-phenyl group, and the imidazole core—we can construct a detailed fragmentation map. This guide will compare the predicted fragmentation pathways with experimental data from structurally related compounds and discuss alternative analytical strategies for comprehensive characterization.

Predicted Fragmentation Pathways

The fragmentation of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole under electron ionization is anticipated to proceed through several high-probability pathways, dictated by the relative stabilities of the resulting fragment ions and neutral losses. The molecular structure lends itself to characteristic cleavages at the N-alkyl substituent, the carbon-iodine bond, and within the imidazole ring itself.

A logical workflow for predicting and analyzing the fragmentation pattern is outlined below:

Caption: Predicted Fragmentation Workflow for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Key Predicted Fragmentations:

• Loss of the Iodine Atom: A prominent fragmentation pathway is the homolytic cleavage of the C-I bond, resulting in the loss of an iodine radical (I•, 127 u). This is a common fragmentation for iodo-substituted aromatic and heterocyclic compounds. The resulting cation would be [M-I]⁺.

• Loss of the Cyclopropylmethyl Group: Cleavage of the N-C bond connecting the cyclopropylmethyl group to the imidazole ring is another expected primary fragmentation. This would result in the loss of a cyclopropylmethyl radical (•C₄H₇, 55 u), leading to the [M-C₄H₇]⁺ ion.

• α-Cleavage of the N-Substituent: The bond between the methylene group and the cyclopropyl ring in the N-substituent is susceptible to α-cleavage. This would lead to the formation of a stable ion by loss of a C₃H₅ radical (41 u), resulting in an [M-C₃H₅]⁺ fragment.

• Imidazole Ring Cleavage: Following initial losses, the substituted imidazole ring can undergo characteristic fragmentation, often involving the elimination of a neutral molecule of hydrogen cyanide (HCN, 27 u)[1].

• Phenyl Group Fragmentation: The phenyl substituent is relatively stable; however, at higher energies, it can undergo fragmentation, leading to characteristic ions such as the phenyl cation (C₆H₅⁺, m/z 77).

Comparative Analysis with Structurally Related Compounds

To substantiate these predictions, we can examine the published mass spectra of compounds containing similar structural motifs.

2-Phenyl-1H-imidazole

The mass spectrum of 2-phenyl-1H-imidazole (C₉H₈N₂) shows a prominent molecular ion peak at m/z 144, which is also the base peak[2]. This indicates the high stability of the aromatic imidazole system. The fragmentation of this simpler analogue provides a baseline for the behavior of the 2-phenylimidazole core of our target molecule.

4-Iodo-1H-benzimidazole

A study of 4-iodo-1H-benzimidazole provides insight into the fragmentation of an iodo-substituted heterocyclic compound[3]. The predicted mass spectrometry data for this molecule shows a molecular ion peak at m/z 244 and a significant fragment corresponding to the loss of the iodine atom at m/z 117 ([M-I]⁺)[3]. A subsequent loss of HCN is also predicted, yielding a fragment at m/z 90[3]. This supports the prediction of iodine loss as a major fragmentation pathway for our target molecule.

N-Substituted Imidazolium Compounds

Research on the electrospray mass spectral fragmentation of N,N'-disubstituted imidazolium ionic liquids reveals that cleavage of the N-substituent is a common fragmentation pathway[4]. While the ionization method (ESI) is different from the EI method we are primarily considering, the underlying principles of bond stability and fragmentation are often transferable. This supports the prediction of the loss of the cyclopropylmethyl group.

Cyclopropyl Group Fragmentation

Mass spectrometric studies of compounds containing a cyclopropyl group have shown that a characteristic fragmentation pathway involves the opening of the cyclopropyl ring[5]. This can be followed by rearrangements and subsequent fragmentation, which could contribute to the complexity of the mass spectrum of our target molecule.

Predicted Mass Spectrum Data Summary

Based on the analysis of its structural components and comparison with related compounds, the following table summarizes the predicted major fragment ions for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole (Molecular Formula: C₁₃H₁₃IN₂, Molecular Weight: 336.16 g/mol ).

m/z (predicted)	Relative Intensity (Predicted)	Assignment
336	Moderate	[M]⁺ (Molecular Ion)
209	High	[M - I]⁺
281	Moderate	[M - C₄H₇]⁺
295	Moderate-Low	[M - C₃H₅]⁺
182	Moderate	[M - I - HCN]⁺
77	Low	[C₆H₅]⁺

Comparison with Alternative Analytical Approaches

While mass spectrometry is a powerful tool for structural elucidation, a comprehensive analysis often involves complementary techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy would provide definitive information about the connectivity of atoms in the molecule. For example, the characteristic signals of the cyclopropylmethyl, phenyl, and imidazole protons and carbons would confirm the overall structure.

Infrared (IR) Spectroscopy

IR spectroscopy would identify the functional groups present in the molecule. Characteristic absorption bands for C-H stretching (aromatic and aliphatic), C=N stretching of the imidazole ring, and C-I stretching would be expected.

The workflow for a comprehensive spectroscopic analysis is depicted below:

Caption: Comprehensive Spectroscopic Analysis Workflow.

Experimental Protocol for Mass Spectrometry Analysis

The following is a generalized protocol for acquiring an electron ionization mass spectrum of a small molecule like 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of the solid compound in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of about 1 mg/mL.
• Ensure the sample is fully dissolved before introduction into the mass spectrometer.

2. Instrumentation:

• Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS) or a direct insertion probe for sample introduction.
• The mass spectrometer should be equipped with an electron ionization (EI) source.

3. Mass Spectrometer Parameters:

• Ionization Energy: Set to a standard value of 70 eV to induce reproducible fragmentation.
• Mass Range: Scan a mass-to-charge (m/z) range appropriate for the compound, for example, from m/z 40 to 400.
• Source Temperature: Maintain a source temperature of approximately 200-250 °C to ensure sample volatilization.
• Scan Speed: Use a scan speed that provides adequate data points across each chromatographic peak if using GC-MS.

4. Data Analysis:

• Identify the molecular ion peak (M⁺) to confirm the molecular weight of the compound.
• Analyze the fragmentation pattern by identifying the major fragment ions and the corresponding neutral losses.
• Compare the obtained spectrum with a library of known spectra (if available) or with the predicted fragmentation pattern to confirm the structure.

Conclusion

The mass spectrometry fragmentation pattern of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole can be reliably predicted by considering the fragmentation of its constituent functional groups. The primary fragmentation pathways are expected to involve the loss of the iodine atom and the cyclopropylmethyl group. While no experimental spectrum for the exact molecule is publicly available, analysis of structurally related compounds provides strong evidence for these predictions. For unambiguous structure confirmation, a multi-technique approach combining mass spectrometry with NMR and IR spectroscopy is recommended.

References

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A Comparative Guide to the Analytical Characterization of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole Reference Standards

For researchers, scientists, and professionals in drug development, the integrity of a pharmaceutical compound is paramount. This guide provides an in-depth technical comparison of analytical methodologies for the characterization of a novel imidazole derivative, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole. The establishment of a well-characterized reference standard is a critical prerequisite for accurate quantification, impurity profiling, and stability testing throughout the drug development lifecycle.[1][2][3][4] This document will explore the utility of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering a comprehensive framework for selecting the most appropriate analytical tools.[5][6][7][8][9][10]

Postulated Synthesis and Potential Impurities

A thorough understanding of the synthetic route is fundamental to anticipating potential impurities. While the specific synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole may be proprietary, a plausible pathway can be postulated based on established imidazole synthesis methodologies.[11][12][13][14][15][16][17][18][19][20] A potential route could involve the initial formation of the 2-phenyl-1H-imidazole core, followed by N-alkylation with a cyclopropylmethyl halide and subsequent iodination.

Potential process-related impurities could include unreacted starting materials, intermediates, and by-products from side reactions.[21][22] Degradation products may also arise from instability under certain storage conditions.

Caption: Postulated synthesis of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole and potential process-related impurities.

Purity Assessment by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for determining the purity of pharmaceutical compounds.[2][23][24][25][26] It separates the active pharmaceutical ingredient (API) from its impurities based on their differential partitioning between a stationary phase and a mobile phase, with detection based on UV absorbance.

Experimental Protocol: HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A linear gradient from 20% to 90% Mobile Phase B over 20 minutes, followed by a 5-minute hold at 90% B, and a 5-minute re-equilibration at 20% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or a wavelength of maximum absorbance determined by DAD).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., acetonitrile/water 50:50 v/v) to a final concentration of 1 mg/mL.

  • Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• Data Analysis: Purity is typically assessed by area percentage, assuming that all impurities have a similar response factor to the main peak at the chosen wavelength.

Parameter	Typical Performance Data
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.01%
Limit of Quantification (LOQ)	~0.03%
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%

Advantages:

• High precision and robustness.

• Widely available and cost-effective.

• Excellent for routine quality control and stability studies.

Limitations:

• May not separate all co-eluting impurities.

• Assumes equal UV response for all impurities, which can lead to inaccurate quantification.

• Provides no structural information about unknown impurities.

Impurity Profiling with Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is an indispensable tool for the identification and quantification of trace-level impurities.[27][28][29][30][31] By coupling the separation power of LC with the high sensitivity and selectivity of mass spectrometry, it is possible to detect and structurally elucidate impurities that may be missed by UV detection.

Experimental Protocol: LC-MS/MS Analysis

• Instrumentation: An ultra-high-performance liquid chromatography (UHPLC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: A C18 UHPLC column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A rapid gradient from 10% to 95% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Mode: Full scan MS and data-dependent MS/MS.

  • Mass Range: m/z 100 - 1000.

  • Collision Energy: Ramped collision energy for fragmentation.

• Data Analysis: Impurities are identified by their accurate mass, isotopic pattern, and fragmentation spectra. Quantification can be performed using extracted ion chromatograms.

Impurity	Retention Time (min)	Observed m/z	Proposed Structure	Relative Abundance (%)
Impurity A	4.2	[M+H]⁺ of 2-Phenyl-1H-imidazole	Starting Material	0.08
Impurity B	8.9	[M+H]⁺ of Di-iodinated Product	By-product	0.05
Impurity C	7.5	[M+H]⁺ of Isomeric Product	By-product	0.03
Impurity D	6.8	[M+H]⁺ of N-Alkylated Imidazole	Intermediate	0.12

Advantages:

• Exceptional sensitivity and selectivity for trace impurity detection.

• Provides molecular weight and structural information for unknown impurities.

• Enables the creation of a comprehensive impurity profile.

Limitations:

• More complex and expensive than HPLC-UV.

• Ionization efficiency can vary between compounds, affecting quantification without appropriate standards.

Absolute Purity Determination by Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct and accurate determination of a compound's purity without the need for a specific reference standard of the analyte.[5][6][7][8][32][33] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, enabling absolute quantification against a certified internal standard.

Experimental Protocol: qNMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of delivering calibrated radiofrequency pulses.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole sample.

  • Accurately weigh a similar amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone) with a known purity.

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., DMSO-d6) in an NMR tube.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitative analysis, including a long relaxation delay (D1) to ensure complete T1 relaxation of all relevant signals.

  • Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal from the analyte and a signal from the internal standard.

  • Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • std = internal standard

Analytical Method	Purity Value (%)	Uncertainty (±%)
HPLC-UV (Area %)	99.5	Not directly determined
qNMR (Absolute)	99.2	0.2

Advantages:

• Provides an absolute purity value traceable to SI units.

• Does not require a reference standard of the analyte.

• Can simultaneously quantify multiple components in a mixture.

• Offers structural confirmation of the analyte.

Limitations:

• Requires a high-field NMR spectrometer.

• Lower sensitivity compared to chromatographic methods.

• Requires careful selection of a suitable internal standard and optimization of experimental parameters.

Comparative Analysis and Recommendations

The choice of analytical technique depends on the specific requirements of the analysis. A multi-faceted approach is often necessary for the comprehensive characterization of a reference standard.

Parameter	HPLC-UV	LC-MS	qNMR
Primary Application	Purity assessment, routine QC	Impurity identification & profiling	Absolute purity determination
Sensitivity	High	Very High	Moderate
Quantitative Accuracy	Relative (response factor dependent)	Semi-quantitative without standards	Absolute (primary method)
Structural Information	None	Molecular weight, fragmentation	Full structure confirmation
Cost & Complexity	Low	High	High
Throughput	High	Moderate	Low

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Absolute_Purity -> qNMR [label="Yes"];
Absolute_Purity -> Comprehensive [label="No"];
HPLC_UV -> End;
LC_MS -> End;
qNMR -> End;
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Caption: Decision workflow for selecting the appropriate analytical technique.

For a comprehensive characterization of a new chemical entity like 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, a combination of these techniques is recommended, in line with ICH guidelines.[34][35][36][37]

• Initial Purity Assessment and Method Development: HPLC-UV is the workhorse for initial purity checks and for developing a robust method for routine quality control.

• Impurity Identification and Profiling: LC-MS is crucial for identifying and quantifying any potential impurities, especially those present at low levels. This is a critical step for ensuring the safety of the drug substance.

• Reference Standard Certification: qNMR should be employed to assign an absolute purity value to the primary reference standard. This certified standard can then be used for the qualification of secondary standards and for accurate quantification in other assays.

Conclusion

The establishment of a highly pure and well-characterized reference standard for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole is a non-negotiable aspect of its development as a potential pharmaceutical agent. While HPLC-UV provides a reliable method for routine purity assessment, its limitations in accurately quantifying unknown impurities necessitate the use of more advanced techniques. LC-MS offers unparalleled sensitivity and structural elucidation capabilities for comprehensive impurity profiling. Ultimately, qNMR stands as the definitive technique for assigning an absolute, SI-traceable purity value, thereby certifying the reference standard. A judicious and integrated application of these orthogonal analytical methods will ensure the quality, safety, and efficacy of this novel compound, paving the way for its successful progression through the drug development pipeline.

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• Kim, H., & Kim, S. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. ResearchGate. [Link]

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Distinguishing Regioisomers of N-substituted Phenyl-imidazoles: A Spectroscopic Comparison Guide

For researchers, scientists, and professionals in drug development, the unequivocal structural elucidation of N-substituted phenyl-imidazole regioisomers is paramount. The specific nitrogen atom on the imidazole ring to which a substituent is attached can profoundly influence the molecule's biological activity and physicochemical properties.[1][2] This guide provides an in-depth comparison of spectroscopic techniques to reliably distinguish between these isomers, supported by experimental data and protocols.

The synthetic routes to N-substituted imidazoles can often yield a mixture of regioisomers, making precise characterization a critical step.[3][4] This guide focuses on the most effective spectroscopic methods for this purpose: Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and to a lesser extent, Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy.

The Decisive Power of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful and definitive technique for distinguishing regioisomers of N-substituted phenyl-imidazoles.[5][6] The subtle differences in the chemical environments of the nuclei within the two isomers lead to distinct and measurable differences in their NMR spectra.

One-Dimensional (1D) NMR: ¹H and ¹³C

Expertise & Experience: The choice to start with 1D NMR is foundational. It provides a quick and information-rich overview of the molecule's structure. The chemical shifts of the imidazole ring's protons and carbons are highly sensitive to the electronic effects of the substituents, making them excellent reporters for the substitution pattern.

In the case of a 1,4- versus a 1,5-disubstituted phenyl-imidazole, the key diagnostic signals are those of the imidazole ring protons and carbons. The proximity of the N-phenyl group to different parts of the imidazole ring in each isomer leads to characteristic upfield or downfield shifts.

Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for a Hypothetical Pair of N-Phenyl-4-substituted-imidazole Regioisomers

Nucleus	N-1 Phenyl Isomer	N-3 Phenyl Isomer	Rationale for Chemical Shift Differences
¹H NMR
H-2	~7.8 ppm	~8.1 ppm	The anisotropic effect of the N-phenyl group causes a more significant deshielding of the H-2 proton in the N-3 isomer.
H-5/H-4	~7.3 ppm	~7.5 ppm	The proton on the carbon adjacent to the phenyl-substituted nitrogen experiences a different electronic environment.
¹³C NMR
C-2	~136 ppm	~139 ppm	The carbon between the two nitrogen atoms is sensitive to the electronic distribution influenced by the N-substituent's position.[7]
C-4/C-5	~130 ppm	~128 ppm	The carbon atoms within the imidazole ring exhibit distinct chemical shifts based on the N-substitution pattern.[7]

Note: The chemical shifts are illustrative and can vary depending on the specific substituents and the solvent used.[8]

Two-Dimensional (2D) NMR: The Unambiguous Proof

Trustworthiness: While 1D NMR provides strong indications, 2D NMR experiments like Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) offer definitive, self-validating proof of connectivity and spatial relationships.[1][9]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment is crucial for establishing long-range (2-3 bond) correlations between protons and carbons.[10] For N-substituted imidazoles, the key is to observe the correlation between the protons on the N-phenyl ring and the carbons of the imidazole ring.

  • For the N-1 isomer: Expect to see a correlation between the ortho-protons of the phenyl ring and C-2 and C-5 of the imidazole ring.

  • For the N-3 isomer: The correlation will be between the ortho-protons of the phenyl ring and C-2 and C-4 of the imidazole ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This technique maps protons that are close in space, regardless of their bonding. This is particularly useful for confirming the proximity of the N-phenyl group to specific protons on the imidazole ring.

  • For the N-1 isomer: A NOESY cross-peak would be expected between the ortho-protons of the phenyl ring and the H-2 and H-5 protons of the imidazole ring.

  • For the N-3 isomer: The through-space interaction would be observed between the ortho-protons of the phenyl ring and the H-2 and H-4 protons.

Experimental Protocol: 2D NMR for Regioisomer Assignment

• Sample Preparation: Dissolve 10-20 mg of the purified regioisomer in 0.5-0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1]

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C NMR spectra to reference the chemical shifts.

• HMBC Experiment:

  • Utilize a standard HMBC pulse sequence.

  • Set the long-range coupling delay to optimize for J-couplings of 8-10 Hz.

• NOESY Experiment:

  • Employ a standard NOESY pulse sequence.

  • Use a mixing time appropriate for small molecules (e.g., 0.5-1.0 seconds) to observe the NOE effects.[1]

• Data Analysis: Analyze the 2D correlation maps to identify the key diagnostic cross-peaks that differentiate the isomers.[11]

Caption: Logical workflow for NMR-based regioisomer determination.

Mass Spectrometry (MS): A Complementary Technique

Expertise & Experience: Mass spectrometry is invaluable for determining the molecular weight of the synthesized compounds.[12][13] While regioisomers have identical molecular weights, their fragmentation patterns upon ionization can differ, providing clues to their structure.[14][15]

Trustworthiness: The fragmentation of a molecule in a mass spectrometer follows predictable chemical principles.[16][17] The stability of the resulting fragment ions often dictates the observed fragmentation pattern.[18][19]

• Electron Impact (EI) Mass Spectrometry: In EI-MS, high-energy electrons bombard the molecule, causing it to ionize and fragment. The fragmentation of N-phenyl-imidazoles may involve cleavage of the N-phenyl bond or fragmentation of the imidazole ring itself.[20] The relative abundance of the fragment ions can be characteristic of a particular regioisomer.

Table 2: Potential Diagnostic Fragment Ions in EI-MS of N-Phenyl-imidazole Regioisomers

Fragment Ion	N-1 Phenyl Isomer	N-3 Phenyl Isomer	Rationale
[M - C₆H₅]⁺	Possible	Possible	Loss of the phenyl group. The stability of the resulting imidazolyl cation may differ between isomers.
[C₆H₅N]⁺	Possible	Possible	Cleavage within the imidazole ring.
Imidazole ring fragments	Different relative abundances	Different relative abundances	The substitution pattern influences the fragmentation pathways of the imidazole ring.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane).

• Gas Chromatography (GC): If the sample is a mixture of regioisomers, a GC can be used to separate them based on their different boiling points and interactions with the stationary phase.

• Mass Spectrometry (MS): The separated components are introduced into the mass spectrometer, ionized (typically by EI), and the resulting mass spectrum is recorded.

• Analysis: Compare the fragmentation patterns of the separated isomers, looking for unique fragments or significant differences in the relative intensities of common fragments.

Caption: Workflow for GC-MS analysis of regioisomers.

Supporting Spectroscopic Methods: IR and UV-Vis

While not as definitive as NMR and MS, IR and UV-Vis spectroscopy can provide complementary data.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is excellent for identifying the functional groups present in a molecule.[21] While both regioisomers will show characteristic absorbances for the aromatic C-H, C=C, and C=N bonds, there may be subtle differences in the fingerprint region (below 1500 cm⁻¹) that can be used for comparison if authentic standards are available.[22][23]

Ultraviolet-Visible (UV-Vis) Spectroscopy

Trustworthiness: The UV-Vis spectrum is a result of electronic transitions within the molecule.[24][25] The conjugation between the phenyl ring and the imidazole ring will be slightly different in the two regioisomers, which can lead to small shifts in the wavelength of maximum absorbance (λmax) and differences in molar absorptivity.[26]

Table 3: Summary of Spectroscopic Techniques for Regioisomer Differentiation

Technique	Principle	Key Differentiating Features	Confidence Level
NMR (¹H, ¹³C, 2D)	Nuclear spin in a magnetic field	Chemical shifts, coupling constants, long-range correlations (HMBC), and through-space interactions (NOESY).[1][9]	Very High (Definitive)
Mass Spectrometry (MS)	Mass-to-charge ratio of ions	Different fragmentation patterns and relative abundances of fragment ions.[14][15]	High (Often requires both isomers for comparison)
Infrared (IR) Spectroscopy	Molecular vibrations	Subtle shifts in the fingerprint region.[23]	Low (Supportive)
UV-Visible Spectroscopy	Electronic transitions	Minor differences in λmax and molar absorptivity.[25]	Low (Supportive)

Conclusion

The unambiguous differentiation of N-substituted phenyl-imidazole regioisomers is a critical task in chemical research and drug development. While a suite of spectroscopic tools is available, NMR spectroscopy, particularly 2D techniques like HMBC and NOESY, provides the most definitive and reliable data for structural assignment. [1][10] Mass spectrometry serves as a powerful complementary technique, especially when coupled with a separation method like GC.[14][15] IR and UV-Vis spectroscopy can offer supporting evidence but are generally not sufficient for standalone identification. By employing a logical, multi-technique approach as outlined in this guide, researchers can confidently and accurately characterize their synthesized compounds.

References

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Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

[1][2]

Executive Summary

1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole is a halogenated heterocyclic compound often utilized as a pharmaceutical intermediate.[1] Proper disposal is dictated by two critical structural features: the iodine atom (requiring halogenated waste streams to manage acid gas generation during incineration) and the imidazole core (rendering the compound potentially corrosive and basic).

Immediate Directive: Do NOT dispose of this compound in general organic solvent waste or municipal trash. It must be segregated into Halogenated Hazardous Waste streams.[1]

Part 1: Chemical Characterization & Hazard Identification[2]

Before initiating disposal, you must understand the specific hazards that dictate the waste stream choice.[1] This compound is not a generic organic solid; it possesses reactive functionalities that require specific handling.[1]

Feature	Hazard Class	Operational Implication
Iodine Substituent	Halogenated	Must be incinerated at high temperatures with acid gas scrubbing.[1] Do not mix with oxidizers , as this may liberate toxic elemental iodine ( ) vapor.[1]
Imidazole Ring	Corrosive / Irritant	Likely alkaline (basic). Can cause chemical burns to skin and eyes (H314).[2][3] Waste containers must be chemically resistant (HDPE or Glass).
Cyclopropyl Group	High Energy Ring	While generally stable, the ring strain adds energy to combustion.[1] Ensure waste containers are stored away from heat sources.[1]
Bioactivity	Unknown/PHS	As a drug intermediate, treat as a Particularly Hazardous Substance (PHS) with unknown reproductive toxicity.[1]

Key Safety Warning: Organoiodine compounds are light-sensitive. Accumulation of free iodine (purple/brown discoloration) indicates decomposition.

Part 2: Waste Segregation Strategy (The Self-Validating System)[2]

The most common compliance failure in laboratories is the mixing of halogenated and non-halogenated waste. This section outlines a self-validating logic to prevent this error.

The Logic of Segregation:

• Cost & Safety: Non-halogenated waste (e.g., acetone, ethanol) is often used as fuel blending.[1] Halogenated waste (containing Iodine) cannot be used for fuel blending because burning it generates Hydrogen Iodide (HI), a corrosive acid gas.[1]

• The Rule: If the compound contains Iodine (I) , Chlorine (Cl) , Bromine (Br) , or Fluorine (F) , it MUST go into the Halogenated stream.[1]

Disposal Decision Matrix

Figure 1: Logical workflow for the segregation and packaging of organoiodine waste. Note the convergence at the "Halogenated" segregation step.[1]

Part 3: Step-by-Step Disposal Protocols

Scenario A: Disposal of Solid Waste (Pure Compound)

Applicable for: Expired shelf stock, contaminated solids, or reaction byproducts.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or Amber Glass jar.

  • Why Amber? Iodides are photosensitive.[1] Preventing light degradation reduces the risk of free iodine vapor accumulation inside the waste container.

• Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[4][1][2][3][5][6] Work inside a fume hood.

• Labeling:

  • Primary Tag: Hazardous Waste - Solid .[1][7]

  • Chemical Name: Write the full chemical name. Do not use abbreviations like "Intermediate A."

  • Hazard Checkbox: Check Toxic and Corrosive .

• Secondary Containment: Place the sealed jar into a secondary bin to capture any potential leaks.

Scenario B: Disposal of Liquid Waste (Solutions/Mother Liquors)

Applicable for: Reaction mixtures, HPLC effluent, or cleaning solvents.[1]

• Compatibility Check: Ensure the liquid waste container does not contain strong oxidizers (e.g., Nitric Acid, Peroxides).[1]

  • Mechanism:[4][2][8][9] Oxidizers + Iodide

    Iodine Gas ( ). This causes pressure buildup and toxic release.

• pH Adjustment (Optional but Recommended): If the solution is highly acidic, neutralize it to pH 6-9 before adding to the waste drum.

  • Reasoning: Acidic conditions accelerate the decomposition of organoiodides. Keeping the solution neutral/basic stabilizes the iodine atom on the ring.

• Pouring: Pour into the Halogenated Organic Solvent carboy.

• Logging: Log the volume and concentration on the waste tag immediately.

Part 4: Spill Management & Decontamination[2]

In the event of a spill, standard organic spill kits may be insufficient if iodine is liberated.[1]

• Visual Indicator: If the spill turns brown or purple, elemental iodine has formed.[1]

• Decontamination Agent: Use a solution of Sodium Thiosulfate (5-10%) .

  • Reaction:

  • Result: The toxic, volatile purple iodine is converted back into water-soluble, non-volatile iodide (colorless).[1]

• Cleanup: Absorb the resulting slurry with vermiculite or spill pads. Dispose of this debris as Solid Hazardous Waste (Halogenated) .

Part 5: Regulatory Compliance (RCRA)[2]

For US-based laboratories, adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.[1]

• Waste Codes: While this specific CAS is not "U-Listed" (specifically named), it is regulated by characteristic.

  • D002 (Corrosive): If the waste has a pH

    2 or 12.5.[7]

  • F001/F002: If dissolved in spent halogenated solvents (e.g., DCM).[1]

  • Characteristic Hazardous Waste: Due to toxicity and flammability (if in solvent).

• Generator Status: Ensure your facility tracks the weight of this waste. Organoiodides are heavy; small volumes can quickly push a lab toward "Large Quantity Generator" status limits.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Wastes. EPA.gov.[1] [Link]

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A Researcher's Guide to Safe Handling: Personal Protective Equipment for 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole

As a novel chemical entity, 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole presents a unique challenge in laboratory safety. With no specific Safety Data Sheet (SDS) readily available, a cautious and informed approach to personal protective equipment (PPE) is paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to establish safe handling, operational, and disposal plans. The recommendations are grounded in the precautionary principle, treating the substance as potentially hazardous until sufficient toxicological data is available.

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) for all laboratories.[1][2] This plan is a critical component of laboratory safety and should be the primary resource for all personnel. For a novel compound like 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, it is prudent to handle it as a "Particularly Hazardous Substance" (PHS), which includes substances with high acute toxicity, carcinogens, and reproductive toxins.[3]

Understanding the Risks: A Structural Hazard Assessment

The potential hazards of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole can be inferred from its structural components:

• Imidazole Core: Imidazole and its derivatives are known to be skin and eye irritants, with some causing severe burns.[4][5][6][7][8] They can be harmful if swallowed and may cause respiratory irritation.[9][10] Some imidazoles are also suspected of having reproductive toxicity.[5][8][11]

• Iodo-Substituent: Halogenated organic compounds, particularly those containing iodine, can be reactive and may have toxicological effects. The carbon-iodine bond can be labile, potentially leading to the release of iodine or other reactive species.

• Novelty: The primary risk lies in the unknown. The unique combination of the cyclopropylmethyl, iodo, and phenyl groups on the imidazole scaffold could result in unforeseen biological activity and toxicity.[12][13]

Given these considerations, a conservative approach to PPE is essential to minimize all potential routes of exposure: inhalation, skin contact, eye contact, and ingestion.

Essential Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and personal protective equipment, is crucial.

Primary Engineering Controls

Engineering controls are the first and most important line of defense. All work with 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, especially when handling the solid or preparing solutions, must be conducted in a certified chemical fume hood.[3][6] This will minimize the risk of inhaling dust or vapors.

Personal Protective Equipment (PPE) Selection

The following table outlines the minimum PPE requirements for handling this compound.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash goggles with side shields are mandatory. A face shield should be worn over the goggles when there is a significant risk of splashes.[4][5][9]	Protects against splashes of solutions or accidental projection of solid particles.
Hand Protection	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile) is recommended.[6] Regularly inspect gloves for any signs of degradation or pinholes.	Provides a barrier against skin contact. Double-gloving offers additional protection in case the outer glove is compromised.
Body Protection	A flame-resistant lab coat, fully buttoned, is required.[6] Consider a chemically resistant apron for procedures with a higher risk of splashes.	Protects the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges may be necessary if there is a risk of generating aerosols or if work cannot be conducted in a fume hood.[4][5][7]	Protects against inhalation of fine particles or aerosols.

Operational Plan: From Bench to Disposal

A detailed Standard Operating Procedure (SOP) is a cornerstone of the Chemical Hygiene Plan.[2] The following steps should be incorporated into your laboratory's SOP for handling 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Preparation and Handling

• Designated Area: All work with this compound should be conducted in a designated area within a chemical fume hood.[3] This area should be clearly marked with appropriate hazard signs.

• Pre-use Inspection: Before starting any work, ensure the chemical fume hood is functioning correctly and that all necessary PPE is available and in good condition.

• Weighing: When weighing the solid compound, use a ventilated balance enclosure or perform the weighing within the fume hood to contain any dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Spill Kit: A spill kit containing appropriate absorbent materials and neutralizing agents should be readily available.

Decontamination

• Work Surfaces: At the end of each procedure, thoroughly decontaminate the work area with an appropriate solvent.

• Equipment: Clean all glassware and equipment that came into contact with the compound.

• Personal Decontamination: After handling the compound, wash hands and any exposed skin thoroughly with soap and water, even after removing gloves.[9]

Disposal Plan

All waste containing 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole, including contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous waste.[14] Follow your institution's and local regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[5]

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling a novel chemical like 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole.

Caption: PPE Selection Workflow for Novel Compounds.

By adhering to these guidelines, researchers can create a safe laboratory environment for the handling of 1-(cyclopropylmethyl)-4-iodo-2-phenyl-1H-imidazole and other novel chemical entities. This proactive approach to safety not only protects laboratory personnel but also ensures the integrity of the research being conducted.

References

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• CloudSDS. (2025, July 21). A Detailed Guide on OSHA Chemical Hygiene Plan.
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• AK Scientific, Inc. (n.d.). 2-(Chloromethyl)-4,5-dihydro-1H-imidazole hydrochloride Safety Data Sheet.
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• Berufsgenossenschaft Rohstoffe und Chemische Industrie. (n.d.). TOXICOLOGICAL EVALUATIONS.
• Fisher Scientific. (2016, January 29). Safety Data Sheet - 4-Iodo-1-trityl-1H-imidazole.
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• PubMed. (2025, June 1). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist.
• ResearchGate. (2025, May 9). Discovery of 1‐(Cyclopropylmethyl)‐2‐(Dibenzo[b,d]Thiophen‐2‐yl)‐1H‐Benzo[d]Imidazole‐5‐Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist.
• Journal of Drug Delivery and Therapeutics. (2018, December 15). Drafting of comprehensive harmonized regulatory guideline for storage and disposal of radiopharmaceuticals.
• IJPSR. (2024, July 4). Chitra et al., IJPSR, 2024; Vol. 15(12): 3548-3554.
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